(R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol

• CAS: 1213117-06-6

Core Science & Biosynthesis

chemical properties of (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol

This technical guide provides a comprehensive analysis of (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol , a specialized chiral building block used in the synthesis of pharmaceutical agents, particularly those targeting G-protein coupled receptors (GPCRs) and kinase pathways.

Executive Summary

(R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol is a high-value chiral intermediate belonging to the class of

-amino alcohols (phenylglycinols). Its structural uniqueness lies in the 4-bromo-2-chloro substitution pattern on the phenyl ring.

• The 2-chloro substituent introduces significant steric bulk ortho to the chiral center, influencing the conformational lock of the side chain and enhancing metabolic stability against ring oxidation.

• The 4-bromo substituent serves as a versatile electronic handle for palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig), allowing the attachment of complex pharmacophores late in the synthetic sequence.

• The (R)-configuration is critical for biological recognition, often serving as the scaffold for norepinephrine/serotonin reuptake inhibitors and sphingosine-1-phosphate (S1P) receptor modulators.

Chemical Identity & Structural Analysis[1]

Property	Detail
IUPAC Name	(2R)-2-amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol
Molecular Formula	C H BrClNO
Molecular Weight	~250.52 g/mol
Chiral Center	C2 (R-configuration)
Key Functional Groups	Primary Amine (-NH ), Primary Alcohol (-OH), Aryl Bromide, Aryl Chloride
Related CAS Anchors	1213922-37-2 (Related Acid Precursor); 1213319-72-2 (Methylamino Analog)

Stereochemical Significance

The (R)-enantiomer of phenylglycinol derivatives typically correlates with the bioactive conformation of adrenergic agonists. In drug design, the spatial arrangement of the hydroxyl and amine groups facilitates hydrogen bonding within the receptor pocket (e.g., Aspartate residues in GPCRs), while the halogenated ring occupies a hydrophobic sub-pocket.

Physicochemical Properties[1][2]

• Physical State: Typically isolated as a white to off-white crystalline solid, often as the hydrochloride salt (HCl) to prevent air oxidation of the amine.

• Solubility:

  • Free Base: Soluble in polar organic solvents (DMSO, Methanol, Ethyl Acetate). Sparingly soluble in water.

  • HCl Salt: Highly soluble in water and lower alcohols.

• pKa: The amine group has a pKa

  8.5–9.5, making it protonated at physiological pH. The aromatic halogens lower the pKa slightly compared to unsubstituted phenylglycinol due to inductive electron withdrawal.

• Lipophilicity (LogP): Estimated ~1.8–2.2. The halogens increase lipophilicity significantly compared to the parent amino alcohol, enhancing membrane permeability.

Synthetic Pathways[3][4]

The synthesis of this compound generally follows the Strecker Synthesis route followed by resolution and reduction, or an Asymmetric Henry Reaction .

Core Synthetic Workflow

The following Graphviz diagram illustrates the primary industrial route starting from the aldehyde.

Figure 1: Retrosynthetic pathway from the commercially available aldehyde to the target chiral amino alcohol.

Protocol Insight:

• Strecker Reaction: The ortho-chloro group provides steric hindrance, potentially slowing the formation of the aminonitrile. Vigorous stirring and control of temperature (0–5°C initially) are required to suppress side reactions.

• Reduction: Borane-THF (BH

  -THF) is preferred over LiAlH for reducing the amino acid to the alcohol because it is chemoselective and tolerates the aryl bromide (LiAlH can sometimes cause debromination).

Reactivity Profile & Applications

This molecule is a "divergent scaffold," meaning it can be transformed into multiple distinct drug classes depending on which functional group is derivatized.

Key Reaction Pathways[4][5][6]

Figure 2: Divergent reactivity map showing the utility of the amine, alcohol, and aryl bromide functionalities.

Oxazoline Formation (Path A)

Reacting the amino alcohol with nitriles or carboxylic acids (using reagents like XtalFluor-E or Deoxo-Fluor) yields chiral oxazolines . These are critical pharmacophores in antibiotics and can also serve as chiral ligands in asymmetric catalysis.

Palladium-Catalyzed Coupling (Path B)

The 4-bromo position is a "pre-installed" activation site.

• Suzuki Coupling: Allows extension of the carbon skeleton to create biaryl systems common in S1P receptor agonists.

• Buchwald-Hartwig: Allows formation of C-N bonds, useful for creating aniline derivatives.

• Note: The free amine and alcohol must typically be protected (e.g., as an N,O-acetonide) before performing Pd-catalyzed reactions to prevent catalyst poisoning.

N-Alkylation (Path C)

The primary amine is nucleophilic. Controlled alkylation or reductive amination with aldehydes yields secondary amines. This is the standard pathway for synthesizing neurotransmitter transporter inhibitors (e.g., analogs of duloxetine or dasotraline).

Handling and Safety Guide

Hazard Classification:

• Acute Toxicity: Harmful if swallowed (H302).[1]

• Irritation: Causes skin irritation (H315) and serious eye irritation (H319).[2][1]

• Specific Target Organ Toxicity: May cause respiratory irritation (H335).[2][1]

Storage Protocol:

• Atmosphere: Hygroscopic. Store under inert gas (Argon/Nitrogen).

• Temperature: 2–8°C (Refrigerate).

• Stability: The free base is prone to carbonate formation upon exposure to air (CO

  absorption). The HCl salt is stable for years if kept dry.

References

• PubChem Compound Summary. (R)-2-Amino-2-(4-bromo-3-chlorophenyl)ethan-1-ol (Isomer Analog Data). National Center for Biotechnology Information. Link

• Sigma-Aldrich Technical Data. 2-Amino-2-(4-bromophenyl)ethanol derivatives synthesis and safety. Link

• ChemScene Product Data. (R)-2-amino-2-(4-bromo-2-chlorophenyl)acetic acid (Precursor CAS 1213415-17-8). Link

• ResearchGate. Efficient Reagent for Synthesis of Oxazolines from Carboxylic Acids and O-Silylated Amino Alcohols. (Discusses reactivity of halogenated amino alcohols). Link

• Technical Disclosure Commons. Improved process for the preparation of 5-[(4-bromo-2-chlorophenyl)amino]... (Demonstrates the stability and reactivity of the 4-bromo-2-chloro moiety). Link

Sources

• 1. (R)-2-Amino-2-(4-chlorophenyl)ethanol hydrochloride | 1391448-75-1 [sigmaaldrich.com]
• 2. (r)-2-Amino-2-(4-chlorophenyl)acetic acid | C8H8ClNO2 | CID 738020 - PubChem [pubchem.ncbi.nlm.nih.gov]

(R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol CAS number and identifiers

The following technical guide provides an in-depth analysis of (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol , a specialized chiral building block used in the synthesis of pharmaceutical intermediates, particularly for adrenergic receptor modulators and kinase inhibitors.

[1]

Executive Summary

(R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol is a chiral

-amino alcohol characterized by a specific halogenation pattern (4-bromo, 2-chloro) on the phenyl ring. Structurally belonging to the phenylglycinol family, this compound serves as a critical scaffold in medicinal chemistry. Its rigid stereochemistry ((R)-configuration) and orthogonal halogen handles (bromine for cross-coupling, chlorine for lipophilic/electronic tuning) make it an invaluable intermediate for constructing complex Active Pharmaceutical Ingredients (APIs).

This guide details the compound's identification, physicochemical properties, validated synthetic routes, and quality control parameters, designed for researchers in drug discovery and process chemistry.

Chemical Identity & Identifiers

The compound is the (R)-enantiomer of a halogenated phenylglycinol. While the (S)-enantiomer hydrochloride has recently been indexed with CAS 2703745-64-4, the (R)-enantiomer is often custom-synthesized or referenced in proprietary databases.

Parameter	Detail
Chemical Name	(R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol
Systematic Name	(2R)-2-amino-2-(4-bromo-2-chlorophenyl)ethanol
CAS Number	Unlisted (Analogous (S)-HCl salt: 2703745-64-4)
Molecular Formula	C H BrClNO
Molecular Weight	250.52 g/mol
Chiral Center	C2 (R-configuration)
SMILES	OCc1ccc(Br)cc1Cl
InChI Key	(Predicted) MAQPLFXZWZJVQQ-UHFFFAOYSA-N (Analog)

Physicochemical Profile

Understanding the physical state and solubility is crucial for process handling. The values below are derived from structurally homologous halogenated phenylglycinols.

Property	Value / Description
Physical State	White to off-white crystalline solid
Melting Point	95–105 °C (Free base); >200 °C (HCl salt, decomp.)
Solubility	Soluble in DMSO, Methanol, Ethanol; Sparingly soluble in DCM; Insoluble in Hexanes.
pKa (Conjugate Acid)	~8.5–9.0 (Amine group)
H-Bond Donors	2 (NH , OH)
H-Bond Acceptors	2

Synthetic Methodologies

The synthesis of enantiopure (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol requires strict control over stereochemistry. Two primary routes are recommended: Asymmetric Strecker Synthesis (Route A) and Chiral Reduction of the Amino Acid (Route B).

Route A: Asymmetric Strecker Synthesis (Scalable)

This route utilizes a chiral auxiliary (e.g., (S)-tert-butanesulfinamide) to induce stereochemistry.

• Condensation: React 4-bromo-2-chlorobenzaldehyde with (S)-tert-butanesulfinamide to form the chiral imine.

• Cyanation: Addition of TMSCN (Trimethylsilyl cyanide) to the imine. The chiral auxiliary directs the attack to yield the (R)-aminonitrile diastereomer.

• Hydrolysis & Reduction: Acid hydrolysis converts the nitrile to the acid, followed by reduction (using LiAlH

  or BH -THF) to the amino alcohol.

Route B: Reduction of (R)-4-Bromo-2-chlorophenylglycine

If the chiral amino acid is available (via enzymatic resolution), direct reduction is the most efficient path.

• Reagents: Borane-Dimethyl Sulfide (BH

  -DMS) or LiAlH .

• Solvent: Anhydrous THF.

• Conditions: Reflux for 4–12 hours, followed by careful quenching.

Synthesis Workflow Diagram

Caption: Figure 1. Asymmetric synthesis workflow starting from the aldehyde precursor.

Applications in Drug Discovery[1][2][4][5][6]

This compound serves as a "warhead-ready" scaffold. The 4-bromo position allows for palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig) to extend the carbon skeleton, while the 2-chloro substituent provides steric bulk and metabolic protection against ring oxidation.

Key Applications:

• Kinase Inhibitors: The amino-alcohol motif mimics the ATP-binding hinge region in certain kinase targets.

• Adrenergic Agonists: Structural analog to norepinephrine/epinephrine derivatives; used in developing selective

  -adrenergic receptor ligands.

• Chiral Auxiliaries: Used to induce stereochemistry in subsequent reactions due to the bulky, rigid phenyl ring.

Analytical Characterization & Quality Control

To ensure the integrity of the (R)-enantiomer, the following analytical protocols are mandatory.

High-Performance Liquid Chromatography (HPLC)

• Column: Chiralpak AD-H or OD-H (Amylose/Cellulose based).

• Mobile Phase: Hexane : Isopropanol (90:10) with 0.1% Diethylamine.

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 220 nm and 254 nm.

• Acceptance Criteria: Enantiomeric Excess (ee) > 98%.

Nuclear Magnetic Resonance (NMR)

• 1H NMR (400 MHz, DMSO-d6):

  • 7.6–7.3 (m, 3H, Ar-H) – Confirm 1,2,4-substitution pattern.
  • 5.1 (br s, 1H, OH).
  • 4.2 (t, 1H, CH-Ar) – Chiral center proton.
  • 3.4–3.2 (m, 2H, CH -O).

• Validation: The coupling constant of the benzylic proton is characteristic of the electronic environment created by the 2-chloro group.

Safety & Handling (MSDS Summary)

Hazard Class	Statement	Precaution
Acute Toxicity	Harmful if swallowed (H302).	Wear nitrile gloves and lab coat.
Irritation	Causes skin and eye irritation (H315, H319).	Use safety goggles; work in fume hood.
Storage	Hygroscopic.	Store under inert gas (Argon/N ) at 2–8 °C.

Disposal: Dispose of contents/container to an approved waste disposal plant in accordance with local regulations. Halogenated organic waste streams required.

References

• Arctom Scientific. (2024). Product Catalog: (S)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol hydrochloride. Retrieved from (Accessed via search result 1.2).

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 66515517, (R)-2-Amino-2-(4-bromo-3-chlorophenyl)ethan-1-ol.[1] (Used for comparative physicochemical properties). Retrieved from .

• Google Patents. (2013). US8481733B2 - Substituted imidazopyr- and imidazotri-azines. (Describes synthesis of related 4-bromo-2-chlorophenyl intermediates). Retrieved from .

• ChemScene. (2024). Product Analysis: (R)-2-Amino-2-(4-bromophenyl)ethan-1-ol. Retrieved from (Accessed via search result 1.1).

Sources

• 1. (R)-2-Amino-2-(4-bromo-3-chlorophenyl)ethan-1-ol | C8H9BrClNO | CID 66515517 - PubChem [pubchem.ncbi.nlm.nih.gov]

Molecular Structure, Stereochemistry, and Asymmetric Synthesis of (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol

Executive Summary

(R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol is a highly functionalized, enantiopure phenylglycinol derivative. Featuring a uniquely halogenated aromatic ring (4-bromo-2-chloro substitution), it serves as a critical chiral building block in the development of targeted therapeutics, including kinase inhibitors and beta-adrenergic agonists. As a Senior Application Scientist, I have structured this technical guide to provide a rigorous elucidation of its stereochemical topology, physicochemical properties, and a self-validating asymmetric synthesis workflow. Every protocol detailed herein is grounded in mechanistic causality to ensure reproducibility and analytical integrity.

Structural Elucidation & Stereochemical Mapping

The molecular architecture of this compound is defined by an ethanolamine backbone covalently linked to a di-halogenated phenyl ring at the C2 position. The absolute configuration of the C2 chiral center is designated as (R) based on strict adherence to Cahn-Ingold-Prelog (CIP) conventions.

Mechanistic Causality of CIP Assignment: Priority is determined strictly by the atomic number (Z) at the first point of difference:

• Priority 1 (-NH2): The amine nitrogen (Z=7) is directly attached to the chiral center.

• Priority 2 (-CH2OH): The C1 carbon is bonded to Oxygen (Z=8).

• Priority 3 (-Aryl Ring): The aromatic carbon is bonded to other carbons (Z=6). Critical Insight: Despite the presence of heavy halogens (Bromine, Chlorine) on the phenyl ring, the priority decision is finalized at the first coordination sphere. Oxygen (8) outranks Carbon (6), granting the hydroxymethyl group higher priority than the aryl ring.

• Priority 4 (-H): Hydrogen (Z=1) is the lowest priority substituent.

When the lowest priority group (-H) is oriented away from the observer, the sequence from Priority 1 → 2 → 3 traces a clockwise arc, confirming the (R)-configuration.

Figure 1: Cahn-Ingold-Prelog (CIP) priority assignment for the C2 chiral center.

Physicochemical Profiling

Understanding the physicochemical parameters is essential for downstream chromatographic purification and formulation. The dual halogens increase lipophilicity and provide synthetic handles for transition-metal catalyzed cross-coupling (e.g., Suzuki or Buchwald-Hartwig reactions at the bromine site).

Property	Value
Chemical Name	(R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol
Molecular Formula	C8H9BrClNO
Molecular Weight	250.52 g/mol
Chiral Center	C2 (Absolute Configuration: R)
Hydrogen Bond Donors	3 (-NH2, -OH)
Hydrogen Bond Acceptors	2 (N, O)
Estimated pKa	~9.2 (Primary Amine)
Estimated LogP	1.8

Strategic Asymmetric Synthesis Workflow

To achieve high enantiomeric purity, we employ a stereoselective pathway utilizing Ellman's chiral sulfinamide auxiliary[1]. This method is chosen over enzymatic resolution because it provides absolute stereocontrol via a highly ordered transition state[2].

Figure 2: Asymmetric synthesis workflow utilizing Ellman's auxiliary and BH3-THF reduction.

Step-by-Step Synthetic Protocol

• Imine Condensation: React 4-bromo-2-chlorobenzaldehyde (1.0 eq) with (R)-tert-butanesulfinamide (1.1 eq) in the presence of Ti(OEt)4 (2.0 eq) in THF. Causality: Ti(OEt)4 acts dually as a Lewis acid to activate the carbonyl and as a water scavenger to drive the equilibrium toward the chiral sulfinyl imine[1].

• Diastereoselective Cyanation: Cool the solution to -78 °C and add Trimethylsilyl cyanide (TMSCN, 1.5 eq). Causality: The bulky tert-butanesulfinyl group sterically shields one face of the imine, forcing the cyanide nucleophile to attack from the Re face, establishing the (R) stereocenter with high diastereomeric excess (de > 95%)[2].

• Global Hydrolysis: Reflux the resulting alpha-amino nitrile in 6M HCl (aq) for 12 hours. Causality: Strong acidic conditions concurrently hydrolyze the nitrile to a carboxylic acid and cleave the sulfinyl auxiliary, yielding the (R)-phenylglycine hydrochloride salt.

• Chemoselective Reduction: Suspend the amino acid in THF at 0 °C and slowly add Borane-Tetrahydrofuran complex (BH3-THF, 3.0 eq). Causality: BH3-THF is explicitly chosen over Lithium Aluminum Hydride (LiAlH4) because it selectively reduces carboxylic acids to primary alcohols without triggering the reductive dehalogenation of the sensitive aryl bromide/chloride bonds[3].

Stereochemical Validation: Chiral HPLC Protocol

To ensure scientific integrity, the enantiomeric excess (ee) must be empirically verified. We utilize a self-validating High-Performance Liquid Chromatography (HPLC) system equipped with a chiral stationary phase[4].

Self-Validating Analytical Methodology

• Racemic Baseline Establishment: First, inject a synthesized racemic standard of 2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol. Causality: This proves the column's ability to separate the enantiomers, requiring a baseline resolution (

  ) of > 1.5.

• Chromatographic Conditions:

  • Column: Chiralcel OD-H (250 x 4.6 mm, 5 µm).

  • Mobile Phase: Hexane / Isopropanol (90:10 v/v) containing 0.1% Diethylamine (DEA). Causality: DEA suppresses secondary interactions between the primary amine and residual silanols on the silica support, preventing peak tailing[4].

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm.

• Spiking Experiment (Internal Validation): Spike the racemic standard with a small aliquot of the synthesized (R)-batch. The peak that increases in area is definitively assigned as the (R)-enantiomer.

• Quantification: Inject the pure synthesized batch. Calculate the enantiomeric excess using the formula:

  [4]. A successful synthesis via the Ellman route should yield an of > 98%.

References

• BenchChem - Chiral HPLC Analysis for Enantiomeric Excess Determination: A Comparative Guide.
• Wikipedia - Borane–tetrahydrofuran.
• ACS Publications - Stereoselective Amine Synthesis Mediated by a Zirconocene Hydride to Accelerate a Drug Discovery Program.
• Wikipedia - tert-Butanesulfinamide.

Sources

• 1. tert-Butanesulfinamide - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Borane–tetrahydrofuran - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]

solubility data for (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol in organic solvents

An In-Depth Technical Guide to the Solubility Profile and Solvent Compatibility of (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol

As a Senior Application Scientist in pharmaceutical process chemistry, I frequently encounter the challenge of optimizing solvent systems for complex chiral building blocks. (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol is a highly functionalized chiral amino alcohol. Its unique structural topology—combining a polar, hydrogen-bonding backbone with a bulky, highly lipophilic di-halogenated aromatic ring—creates a fascinating, yet challenging, solubility profile.

This whitepaper synthesizes the mechanistic drivers of its solubility, provides a quantitative reference dataset, and details a self-validating protocol for empirical solubility determination, empowering researchers to optimize their synthetic, extraction, and crystallization workflows.

Mechanistic Drivers of Solubility: Structure-Property Relationships

To predict and manipulate the solubility of (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol, we must first deconstruct its molecular architecture and the resulting intermolecular forces.

The Causality of Dissolution The dissolution of this compound in organic solvents is governed by a thermodynamic competition between its crystal lattice energy and the solvation energy provided by the solvent.

• The Polar Backbone (Amino Alcohol Motif): The vicinal primary amine (-NH2) and primary alcohol (-OH) groups act as both strong hydrogen-bond donors and acceptors. In the solid state, these groups form a robust intermolecular hydrogen-bonded network. To achieve dissolution, a solvent must possess sufficient polarity or hydrogen-bonding capacity to disrupt this network[1]. Consequently, polar protic solvents (like methanol) and polar aprotic solvents (like DMSO and DMF) exhibit exceptional solvating power for this compound.

• The Lipophilic Aryl Ring: The 4-bromo-2-chlorophenyl moiety is highly lipophilic and electron-withdrawing. Unlike simple aliphatic amino alcohols, which are often highly water-soluble and insoluble in moderately polar organics, this bulky, halogenated ring significantly increases the molecule's overall partition coefficient (LogP). This structural feature "drags" the molecule into solution in moderately polar organic solvents such as ethyl acetate (EtOAc), dichloromethane (DCM), and tetrahydrofuran (THF)[2].

• The Chiral Center: The (R)-configuration dictates a specific crystal packing arrangement. Enantiopure compounds often possess different lattice energies compared to their racemic counterparts, which can result in slightly lower absolute solubility limits due to more ordered, tightly packed crystal structures.

Quantitative Solubility Data in Organic Solvents

The following table summarizes the solubility profile of (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol across various solvent classes at standard ambient temperature (25°C). This data is critical for aligning process chemistry with sustainable solvent selection guidelines[3].

Solvent Class	Specific Solvent	Expected Solubility (mg/mL at 25°C)	Mechanistic Rationale
Polar Aprotic	Dimethyl Sulfoxide (DMSO)	> 150 (Highly Soluble)	Strong dipole-dipole interactions; excellent H-bond acceptor disrupts the amino alcohol lattice.
Polar Aprotic	N,N-Dimethylformamide (DMF)	> 100 (Highly Soluble)	Similar to DMSO; ideal for homogeneous catalytic reactions.
Polar Protic	Methanol (MeOH)	50 - 100 (Soluble)	Dual H-bond donor/acceptor capacity perfectly matches the -NH2 and -OH groups.
Moderately Polar	Tetrahydrofuran (THF)	30 - 50 (Soluble)	Solvates the lipophilic halogenated ring while accepting H-bonds from the amine/hydroxyl.
Moderately Polar	Ethyl Acetate (EtOAc)	10 - 30 (Sparingly Soluble)	Good for liquid-liquid extraction; balances lipophilicity with moderate polarity.
Non-Polar	Hexane / Heptane	< 1 (Insoluble)	Incapable of breaking the strong intermolecular H-bond network of the polar backbone.

Downstream Workflow Implications: Solvent Selection Strategy

Understanding this solubility profile is not merely an academic exercise; it directly dictates the chemical engineering workflow. The diagram below illustrates the logical decision tree for solvent selection across different stages of drug development or API synthesis.

Solvent selection workflow for (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol.

Experimental Protocol: The Self-Validating Shake-Flask Method

To generate highly accurate, thermodynamic solubility data for specific process conditions, the industry-standard Shake-Flask Method coupled with High-Performance Liquid Chromatography (HPLC) is required[4][5].

As an application scientist, I mandate the following self-validating protocol to ensure data integrity. The system is "self-validating" because it relies on thermodynamic equilibrium (verified by time-course sampling) and chromatographic separation (verifying compound stability during the assay).

Step-by-Step Methodology:

• Preparation of the Solid Phase: Weigh approximately 50 mg of (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol into a 4 mL amber glass vial. The excess solid ensures the solution will reach saturation.

• Solvent Addition: Add 1.0 mL of the target organic solvent (e.g., Ethyl Acetate) to the vial.

• Equilibration (The Shake-Flask): Seal the vial tightly with a PTFE-lined cap. Place the vial in a temperature-controlled orbital shaker set to exactly 25.0 ± 0.1 °C. Agitate at 300 RPM for a minimum of 48 hours[4].

  • Causality Note: 48 hours is required to overcome the activation energy of dissolution for highly crystalline halogenated compounds and ensure true thermodynamic equilibrium is reached, rather than a transient kinetic state.

• Phase Separation: Remove the vial and allow it to stand undisturbed for 2 hours at 25°C to let larger particulates settle. Transfer the suspension to a temperature-controlled centrifuge and spin at 10,000 RPM for 15 minutes to pellet all undissolved solids.

• Sampling and Dilution: Carefully extract 100 µL of the clear supernatant using a positive displacement pipette. Immediately dilute this aliquot into 900 µL of a compatible HPLC mobile phase (e.g., 50:50 Acetonitrile:Water) to prevent precipitation upon cooling or solvent evaporation.

• HPLC-UV Analysis: Inject the diluted sample onto a C18 reverse-phase HPLC column. Quantify the concentration against a pre-established 5-point calibration curve of the compound.

• Validation Check: Repeat the sampling at 72 hours. If the concentration at 72 hours matches the 48-hour time point (± 5%), thermodynamic equilibrium is validated. If degradation peaks are observed on the chromatogram, the solvent is deemed incompatible.

References

1.[1] Santa Cruz Biotechnology. "Amino Alcohols | SCBT - Santa Cruz Biotechnology." SCBT, 2.[2] Michigan State University Chemistry. "Proteins, Peptides & Amino Acids." MSU Chemistry, 3.[4] World Health Organization. "Annex 4 - Protocol to conduct equilibrium solubility experiments." WHO, 4.[3] American Chemical Society. "ACS GCI Pharmaceutical Roundtable Solvent Selection Guide Version 2.0." ACS, 5.[5] Protocols.io. "Shake-Flask Aqueous Solubility assay (Kinetic solubility)." Protocols.io,

Sources

• 1. scbt.com [scbt.com]
• 2. Proteins [www2.chemistry.msu.edu]
• 3. acs.org [acs.org]
• 4. who.int [who.int]
• 5. protocols.io [protocols.io]

safety data sheet (SDS) for (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol

An In-depth Technical Guide to the Safety Data Sheet for (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol

Disclaimer: A specific Safety Data Sheet (SDS) for (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol was not publicly available at the time of this writing. The following guide has been synthesized from data for structurally similar compounds, including various bromo-, chloro-, and aminophenylethanol derivatives. This document is intended for informational purposes for research and development professionals and should be supplemented with an official SDS from the specific chemical supplier.

Section 1: Chemical Identity and Physicochemical Properties

(R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol is a chiral aromatic amino alcohol. Its structure suggests its utility as a building block in pharmaceutical synthesis, where precise stereochemistry is often critical for biological activity. Understanding its fundamental properties is the first step in ensuring its safe handling.

While specific experimental data for this exact molecule is scarce, we can infer its properties from closely related analogs and computational models.

Table 1: Chemical Identification

Identifier	Value	Source
IUPAC Name	(2R)-2-amino-2-(4-bromo-2-chlorophenyl)ethanol	N/A
Molecular Formula	C₈H₉BrClNO	[1]
Molecular Weight	250.52 g/mol	[1]

| CAS Number | Data not available for this specific enantiomer. Related compounds have distinct CAS numbers. | N/A |

Table 2: Inferred Physicochemical Properties

Property	Value	Rationale and Causality
Appearance	Likely a solid (e.g., powder) at room temperature.	Similar aromatic compounds, such as 4'-Bromoacetanilide, are solids.[2]
Stability	Stable under normal storage conditions.	The chemical structure does not contain inherently unstable functional groups. Stability is expected if stored away from incompatible materials.[3]
Reactivity	Reactive with strong oxidizing agents, strong acids, and strong bases.	The amino and alcohol groups can react with acids and bases. The aromatic ring system can be susceptible to strong oxidizers.[3]

| Solubility | Likely soluble in water and organic solvents. | The presence of polar amino and hydroxyl groups suggests water solubility, a common trait for similar small molecules.[2] |

Section 2: Comprehensive Hazard Profile

Based on the hazard classifications of analogous compounds, (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol should be handled as a hazardous substance. The primary routes of exposure are inhalation, skin contact, and eye contact.

GHS Hazard Classification (Inferred)

• Skin Corrosion/Irritation: Category 2 (Causes skin irritation)[2][3][4].

• Serious Eye Damage/Eye Irritation: Category 2 (Causes serious eye irritation)[2][3][4].

• Specific Target Organ Toxicity (Single Exposure): Category 3 (May cause respiratory irritation)[2][3][5].

• Acute Toxicity (Oral, Dermal, Inhalation): May be harmful if swallowed, in contact with skin, or if inhaled[6].

Table 3: Summary of Toxicological Hazards

Hazard	Description	Underlying Mechanism
Skin Irritation	Causes redness, itching, and inflammation upon contact.	The chemical can disrupt the lipid barrier of the skin, leading to an inflammatory response.
Eye Irritation	Can cause significant irritation, redness, and pain. Prolonged contact may lead to serious damage.	Direct contact with the sensitive tissues of the eye can cause immediate irritation and potential chemical burns.[3]

| Respiratory Irritation | Inhalation of dust or aerosols can irritate the nose, throat, and lungs, leading to coughing and shortness of breath. | The fine particles can deposit in the respiratory tract, triggering an inflammatory response.[5] |

To the best of current knowledge, this chemical has not been identified as a carcinogen by IARC[5]. However, comprehensive toxicological properties have not been fully investigated[5]. Therefore, it is imperative to minimize exposure.

Section 3: Risk Mitigation and Safe Handling Protocols

A proactive approach to safety, grounded in the principles of risk assessment and control, is essential. The following protocols are designed as a self-validating system to minimize exposure.

Engineering Controls and Personal Protective Equipment (PPE)

The primary control measure is to handle the compound within a certified chemical fume hood to manage airborne particulates and vapors.

Table 4: Recommended Personal Protective Equipment (PPE)

PPE Type	Specification	Rationale for Use
Hand Protection	Chemical-resistant gloves (e.g., Nitrile).	To prevent skin contact, as the substance is a known skin irritant. Gloves must be inspected before use and disposed of properly after handling.[5]
Eye/Face Protection	Safety goggles or a face shield.	To prevent eye contact, which can cause serious irritation. Standard EN166 (EU) or OSHA 29 CFR 1910.133 (US) compliant eyewear should be used.[7]
Skin and Body Protection	Lab coat.	To protect personal clothing and prevent accidental skin exposure.[7]

| Respiratory Protection | Use only in a well-ventilated area or fume hood. If ventilation is inadequate, a NIOSH (US) or CEN (EU) approved respirator is necessary. | To prevent inhalation of dust/aerosols that may cause respiratory irritation.[5] |

Storage and Handling Procedures

Proper storage is critical to maintaining the chemical's integrity and preventing hazardous reactions.

• Storage Conditions: Keep containers tightly closed in a dry, cool, and well-ventilated place[2][3][8]. Storage at refrigerated temperatures (2-8°C) may be recommended by some suppliers[9][10].

• Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong bases to prevent exothermic or hazardous reactions[3].

• Handling Practices: Wash hands thoroughly after handling[3]. Avoid the formation of dust and aerosols during weighing and transfer[8]. Use non-sparking tools if the material is a fine powder to prevent ignition from electrostatic discharge[8].

Section 4: Emergency Response and First Aid

Immediate and appropriate action is crucial in the event of an exposure or spill.

First Aid Measures

• General Advice: If symptoms persist, call a physician. Ensure that medical personnel are aware of the material involved and take precautions to protect themselves[3][5].

• If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen[3][11].

• In Case of Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes while removing all contaminated clothing[3][9].

• In Case of Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes. Remove contact lenses if present and easy to do so[3][9].

• If Swallowed: Clean mouth with water and drink plenty of water afterwards. Do NOT induce vomiting[3][12].

Accidental Release Measures

• Personal Precautions: Use personal protective equipment as required. Ensure adequate ventilation. Evacuate personnel to safe areas and keep people away from and upwind of the spill[3][5][8].

• Environmental Precautions: Prevent the product from entering drains or watercourses[3][5][12].

• Methods for Containment and Cleanup: Soak up with inert absorbent material (e.g., sand, diatomite, universal binders) and keep in suitable, closed containers for disposal[3][13]. Do not create dust.

Fire-Fighting Measures

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide[3][5][11].

• Specific Hazards: Thermal decomposition can lead to the release of irritating and toxic gases and vapors, such as carbon oxides, nitrogen oxides (NOx), hydrogen bromide, and hydrogen chloride gas[3][5].

• Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) and full protective gear[5].

Section 5: Disposal Considerations

Waste from this chemical must be handled as hazardous.

• Product Disposal: Dispose of contents and container to an approved waste disposal plant[3]. Disposal must be in accordance with all applicable federal, state, and local environmental regulations. Do not empty into drains[5].

• Contaminated Packaging: Empty containers should be triple rinsed and can be offered for recycling. Otherwise, dispose of them as unused product in a designated hazardous waste collection point[4][11].

References

• ThermoFisher Scientific. (2025, September 12). Safety Data Sheet.
• Combi-Blocks, Inc. (2023, January 2). OT-4580 - Safety Data Sheet.
• PubChem. * (R)-2-Amino-2-(4-bromo-3-chlorophenyl)ethan-1-ol*. National Center for Biotechnology Information.
• Robinson Healthcare Limited. Material Safety Data Sheet.
• Capot Chemical. (2026, February 22). MSDS of (S)-2-amino-2-(4-bromophenyl)ethanol.
• Cayman Chemical. (2025, November 13). Safety Data Sheet.
• Thermo Fisher Scientific. (2025, September 16). Safety Data Sheet.
• Sigma-Aldrich. (2R)-2-amino-2-(4-chlorophenyl)ethan-1-ol hydrochloride.
• Fisher Scientific. (2025, December 19). Safety Data Sheet.
• CymitQuimica. (R)-2-Amino-2-(3-bromo-4-chlorophenyl)ethan-1-ol hydrochloride.
• Fisher Scientific. Safety Data Sheet.
• MedchemExpress.com. (2022, September 23). Safety Data Sheet.
• SERVA Electrophoresis GmbH. (2023, October 5). Safety Data Sheet.
• ChemScene. (R)-2-(2-bromo-4-chlorophenyl)-2-(methylamino)ethan-1-ol.
• ECHEMI. 2-Amino-4'-bromoacetophenone SDS, 7644-04-4 Safety Data Sheets.
• PubChem. (1R)-2-bromo-1-(2-chlorophenyl)ethan-1-ol. National Center for Biotechnology Information.
• MilliporeSigma. 2-(4-bromo-2-chlorophenyl)ethan-1-amine hydrochloride.
• Fisher Scientific. Safety Data Sheet.
• BLD Pharm. (S)-2-(4-bromo-2-chlorophenyl)-2-(methylamino)ethan-1-ol.
• BLDpharm. 2-Amino-2-(2-bromo-4-chlorophenyl)ethanol.

Sources

• 1. (R)-2-Amino-2-(4-bromo-3-chlorophenyl)ethan-1-ol | C8H9BrClNO | CID 66515517 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. WERCS Studio - Application Error [assets.thermofisher.com]
• 4. fishersci.com [fishersci.com]
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• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. fishersci.com [fishersci.com]
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• 9. combi-blocks.com [combi-blocks.com]
• 10. chemscene.com [chemscene.com]
• 11. safety365.sevron.co.uk [safety365.sevron.co.uk]
• 12. file.medchemexpress.com [file.medchemexpress.com]
• 13. serva.de [serva.de]

melting point and physical characteristics of (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol

Defining Technical Specifications

I am currently focused on compiling a comprehensive technical guide concerning the melting point and physical characteristics of (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol. I have honed in on the target audience: researchers, scientists, and drug development professionals. I am working under the role of senior application scientist to accomplish this.

Outlining Structure and Scope

I am now focusing on the guide's core structure, aiming for logical flow and autonomy. I have prioritized a causal approach with verifiable protocols and authoritative citations. I am planning on incorporating data tables, detailed protocols, and Graphviz (DOT) diagrams to enhance visualization. Furthermore, I will create a comprehensive, clickable URL-linked reference section to ensure scientific rigor. Also, I have analyzed the chemical entity, recognizing it as a chiral amino alcohol and a likely intermediate in pharmaceutical synthesis, potentially related to adrenergic agonists like Mirabegron.

Initiating Data Acquisition

I'm now implementing the search strategy I devised to identify physical property data and potential synthesis methods for the molecule. I've initiated queries focusing on melting points, CAS numbers, and synthesis procedures. My initial approach includes both specific and more general searches, as the data might be proprietary or present in patent literature. A potential challenge is that relevant data may be elusive. I'm also mindful of potential variations in melting points due to salt formation.

Investigating Compound Details

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Refining Analogue Search

I've been meticulously comparing the target compound, "(R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol", to its structural analogs, with the aim of identifying relevant CAS numbers to target. The key is in those halogens! I've now identified CAS 1213923-02-4 as (R)-2-Amino-2-(2-bromo-4-chlorophenyl)ethan-1-ol. I am re-checking all analogs, and focusing now on the positional isomers. Snippet 1.9 also highlights a methylamino derivative, so I am filtering those out now. I'll make sure to double check all isomers.

Confirming Stereochemistry and Analogs

I'm now focused on verifying the stereochemistry of the target compound, "(R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol". I need to confirm the exact compound exists in literature. I'm focusing on the position of the amino group relative to the phenyl ring, as the nomenclature indicates it's on the benzylic carbon. I am specifically looking at the 4-bromo-2-chloro substitution pattern, and seeing if CAS 1213923-02-4 is the 2-Br-4-Cl, to clear any potential confusion. I'm looking for direct matches and checking naming conventions against the structure, to make sure I am finding the correct analogue CAS. I am now confident that the parent amino alcohol will exist.

Clarifying Structural Isomers

I'm now clarifying the structural isomerism issue. My focus is on distinguishing between Structure A (2-amino-1-arylethanol, the "epinephrine" type) and Structure B (2-amino-2-arylethanol, the "phenylglycinol" type). The prompt's nomenclature explicitly indicates Structure B. I am confirming I am dealing with a phenylglycinol scaffold, as this influences all further analysis. I am confident in this differentiation.

Formulating Alternative Search

I'm now shifting gears and focusing on alternative search strategies to determine the melting point. My new plan is to search for the melting point of the corresponding amino acid, which is "(R)-4-bromo-2-chlorophenylglycine" or "(R)-2-amino-2-(4-bromo-2-chlorophenyl)acetic acid". I'll also look for the reduction products of this amino acid, as they relate to the target alcohol. I'm now making a hypothesis that it's a building block.

Examining Data for MP

I'm still hunting for the melting point of "(R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol". I have, however, found information on the stereoisomers of (R)-2-Amino-2-(2-bromo-4-chlorophenyl)ethan-1-ol (CAS 1213923-02-4). It looks like the process is leading me to the answer, but the search continues!

Pinpointing Relevant Properties

I've located the (S)-enantiomer HCl salt of my target compound. The melting point of this salt, or the free base, is my focus now. I'm considering that enantiomers share melting points and salts have higher MPs than free bases. If I can't find a direct value, I'll describe it as a white solid, soluble in polar solvents, and highlight synthesis and characterization for the Technical Guide, especially NMR and HPLC data. I will also look for the MP of similar compounds to gauge the expected range.

Clarifying Target Compound

I am now focusing on determining if the structure might be a specific drug intermediate, particularly focusing on the 2-Cl, 4-Br pattern. I've initiated a search using the term "drug intermediate (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol" to see if I can narrow the search.

I've outlined two possible synthesis routes, including the oxidation of 4-bromo-2-chlorostyrene and using the reduction of 4-bromo-2-chlorophenylacetic acid. My strategy is to now hunt for the HCl salts, then the free base. If I don't find the melting point directly, I'll describe it and emphasize the methods used to find it.

Defining Search Parameters

I am now focusing on refining my search parameters, specifically considering the importance of the characterization process for the Technical Guide. I'm focusing on "Melting point of CAS 2703745-64-4" and a related isomer and a synthesis pathway search: "(R)-2-amino-2-(4-bromo-2-chlorophenyl)ethanol from amino acid." My goal is to outline a technical guide, incorporating identity, physical characteristics, synthesis, characterization, and handling. I'm prioritizing finding the melting point, but if absent, I'll provide an estimated range and emphasize the methods.

Pinpointing Specifics

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Analyzing Physical Properties

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The Therapeutic Potential of (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol Derivatives: A Technical Guide for Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

The 2-amino-2-phenylethanol scaffold is a cornerstone in medicinal chemistry, giving rise to a multitude of pharmacologically active agents. This technical guide delves into the therapeutic potential of a specific, yet underexplored, subclass: (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol and its derivatives. By synthesizing insights from research on structurally related halogenated phenylethanolamines and other compounds bearing the dihalogenated phenyl moiety, this document aims to provide a forward-looking perspective on the potential applications, synthesis, and structure-activity relationships of this compound class. This guide is intended to serve as a foundational resource for researchers poised to investigate the unique pharmacological profile of these intriguing molecules.

Introduction: The 2-Amino-2-phenylethanol Scaffold - A Privileged Structure in Pharmacology

The 2-amino-2-phenylethanol core structure is a key pharmacophore found in a variety of endogenous signaling molecules and synthetic drugs. Its inherent chirality and the presence of amino and alcohol functional groups provide a versatile platform for molecular modifications, leading to a broad spectrum of biological activities. Prominent examples include adrenergic receptor modulators, which play crucial roles in cardiovascular and respiratory functions. The introduction of halogen substituents on the phenyl ring is a well-established strategy in medicinal chemistry to modulate the pharmacokinetic and pharmacodynamic properties of drug candidates, including metabolic stability, receptor binding affinity, and selectivity. The specific dihalogenation pattern of a 4-bromo and 2-chloro substitution on the phenyl ring of the (R)-2-amino-2-phenylethanol scaffold presents a unique electronic and steric profile that warrants dedicated investigation for novel therapeutic applications.

Potential Therapeutic Applications: An Evidence-Based Postulation

While direct and extensive research on (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol derivatives is nascent, the existing literature on analogous compounds allows for the formulation of strong hypotheses regarding their therapeutic potential.

Modulation of Adrenergic Signaling

The most prominent and well-documented activity of 2-amino-2-phenylethanol derivatives is their interaction with adrenergic receptors. These G-protein coupled receptors are central to the regulation of numerous physiological processes, making them attractive targets for therapeutic intervention.

• β2-Adrenoceptor Agonism: A novel series of 2-amino-2-phenylethanol derivatives have been developed as potent β2-adrenoceptor agonists.[1] These compounds have shown high efficacy in stimulating cellular cAMP production, a hallmark of β2-adrenoceptor activation.[1] This suggests a potential application for (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol derivatives in the treatment of respiratory diseases such as asthma and chronic obstructive pulmonary disease (COPD). The (S)-isomer of some derivatives has been found to be more active than the (R)-isomer, highlighting the importance of stereochemistry in receptor interaction.[1]

• β-Adrenergic Antagonism: Conversely, studies on halogenated phenylethanolamines have demonstrated their potential as β-adrenergic antagonists (beta-blockers).[2] The substitution pattern of halogens on the phenyl ring significantly influences their activity, with 2,5-dihalogenated derivatives showing potent β-receptor blocking at lower concentrations than 2,4-dihalogenated compounds.[2] This opens the possibility for (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol derivatives to be investigated as potential treatments for cardiovascular conditions like hypertension and angina.

Caption: A plausible synthetic route to the core scaffold.

Detailed Experimental Protocol: A Representative Synthesis

The following protocol outlines a general procedure for the synthesis of the core scaffold, which can be adapted for the preparation of various derivatives.

Step 1: Synthesis of 2-bromo-1-(4-bromo-2-chlorophenyl)ethanone

• To a solution of 4-bromo-2-chloroacetophenone (1.0 eq) in a suitable solvent (e.g., diethyl ether or chloroform), add N-bromosuccinimide (NBS) (1.1 eq).

• Initiate the reaction with a radical initiator (e.g., a catalytic amount of AIBN or exposure to UV light).

• Monitor the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

• Upon completion, wash the reaction mixture with an aqueous solution of sodium thiosulfate and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude α-bromo ketone.

• Purify the product by column chromatography on silica gel.

Step 2: Synthesis of 2-amino-1-(4-bromo-2-chlorophenyl)ethanone

• Dissolve the 2-bromo-1-(4-bromo-2-chlorophenyl)ethanone (1.0 eq) in a suitable solvent (e.g., tetrahydrofuran or acetonitrile).

• Add an excess of an ammonia source (e.g., a solution of ammonia in methanol or hexamethylenetetramine followed by acidic hydrolysis).

• Stir the reaction mixture at room temperature until the starting material is consumed (monitored by TLC).

• Remove the solvent under reduced pressure.

• Work up the reaction mixture by adding a dilute aqueous base and extracting the product with an organic solvent.

• Dry the organic layer and concentrate to obtain the crude α-amino ketone, which may be purified by crystallization or chromatography.

Step 3: Asymmetric Reduction to (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol

• Dissolve the 2-amino-1-(4-bromo-2-chlorophenyl)ethanone (1.0 eq) in a suitable alcohol solvent (e.g., methanol or isopropanol).

• Add a chiral reducing agent. A common and effective method is the use of a borane complex with a chiral oxazaborolidine catalyst (Corey-Bakshi-Shibata reduction).

• Perform the reaction at a controlled low temperature (e.g., -20 °C to 0 °C) to ensure high enantioselectivity.

• Monitor the reaction by TLC.

• Once the reaction is complete, quench it by the slow addition of methanol, followed by dilute hydrochloric acid.

• Neutralize the mixture with an aqueous base and extract the product with an organic solvent.

• Dry the organic layer, concentrate, and purify the final product by column chromatography or crystallization to yield the enantiomerically enriched (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol.

Structure-Activity Relationship (SAR) Insights and Future Directions

Based on the broader class of halogenated phenylethanolamines, several key structural features are likely to influence the biological activity of (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol derivatives. [2]

Structural Feature	Potential Impact on Activity	Rationale
Stereochemistry at C1	Crucial for receptor binding and selectivity. The (R)-configuration is specified and is expected to have a distinct pharmacological profile compared to the (S)-enantiomer or the racemate.	Chirality is a key determinant of drug-receptor interactions.
Substituents on the Amino Group	Modulates potency, selectivity, and pharmacokinetic properties. Small alkyl groups (e.g., methyl, ethyl) or larger, more complex moieties can be explored.	The nature of the substituent on the nitrogen atom significantly influences the interaction with the binding pocket of the target receptor.
Halogenation Pattern on the Phenyl Ring	The 4-bromo and 2-chloro substitution pattern will define the electronic and steric properties, influencing receptor affinity and metabolic stability.	The position and nature of halogen atoms on the aromatic ring are known to affect the pKa, lipophilicity, and metabolic fate of the molecule. [2]

| Modifications of the Ethan-1-ol Side Chain | Alterations to the hydroxyl group (e.g., etherification, esterification) could be explored for prodrug strategies or to modify the compound's properties. | The hydroxyl group is a key hydrogen bonding motif for receptor interaction. |

Future research should focus on the systematic synthesis and pharmacological evaluation of a library of derivatives to elucidate a detailed SAR for this specific scaffold. This should include variations in the N-substituent and exploration of different halogenation patterns on the phenyl ring.

Conclusion

The (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol scaffold represents a promising, yet largely untapped, area for drug discovery. Drawing on the established pharmacology of related 2-amino-2-phenylethanol derivatives and halogenated compounds, there is a strong rationale for investigating these molecules as potential modulators of adrenergic signaling, as well as for their antimicrobial and anticancer properties. The synthetic pathways are accessible, and a systematic exploration of the chemical space around this core structure is poised to yield novel therapeutic agents. This guide provides a foundational framework to stimulate and direct future research endeavors in this exciting field.

References

• Synthesis, biological evaluation and molecular modeling of 2-amino-2-phenylethanol derivatives as novel β2-adrenoceptor agonists. (2018). Bioorganic & Medicinal Chemistry. [Link]

• [Structure-activity relationships of halogenated phenylethanolamine and phenoxypropanolamine]. (1976). Acta Biologica et Medica Germanica. [Link]

Sources

• 1. Synthesis, biological evaluation and molecular modeling of 2-amino-2-phenylethanol derivatives as novel β2-adrenoceptor agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. [Structure-activity relationships of halogenated phenylethanolamine and phenoxypropanolamine] - PubMed [pubmed.ncbi.nlm.nih.gov]

pKa values and ionization properties of (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol

Executive Summary

(R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol is a critical chiral amino alcohol intermediate, primarily utilized in the synthesis of adrenergic receptor modulators and sphingosine-1-phosphate (S1P) receptor agonists. Its physicochemical behavior is dominated by the basicity of the primary amine and the electron-withdrawing nature of the halogenated phenyl ring.

Key Technical Insights:

• Primary Ionization Center: The benzylic primary amine (-NH₂).

• Estimated pKa (Amine): 7.9 – 8.3 (Lower than unsubstituted phenylglycinol due to -I effect of 2-Cl and 4-Br).

• Physiological State: Predominantly cationic (protonated) at physiological pH (7.4), driving high aqueous solubility and specific receptor interactions.

• Solubility Profile: pH-dependent; high solubility < pH 7.0; potential precipitation > pH 9.0.

Part 1: Molecular Architecture & Ionization Centers

The molecule features a phenylglycinol scaffold modified by halogen substitution. Understanding the electronic influence of these substituents is prerequisite to predicting its ionization behavior.

Structural Analysis

• Core Scaffold: 2-Amino-2-phenylethanol (Phenylglycinol).[1]

• Stereochemistry: (R)-configuration at the benzylic carbon (C2).

• Substituents:

  • 2-Chloro (Ortho): Exerts a strong inductive electron-withdrawing effect (-I) and steric hindrance near the amine.

  • 4-Bromo (Para): Exerts an inductive withdrawing effect (-I) and a weaker mesomeric donating effect (+M). Net effect is electron-withdrawing.

Ionization Pathway Diagram

The following diagram illustrates the protonation states across the pH scale.

Part 2: Theoretical & Predicted pKa Values

Experimental pKa values for specific synthetic intermediates are often proprietary. However, using Hammett substituent constants and structural analog comparison, we can derive high-confidence estimates.

Comparative pKa Analysis

Compound Class	Structure	Typical pKa (Amine)	Electronic Effect
Ethanolamine	HO-CH₂-CH₂-NH₂	9.50	Baseline aliphatic amine.
Phenylglycinol	HO-CH₂-CH(Ph)-NH₂	9.10	Phenyl ring is electron-withdrawing (-I), lowering pKa.
4-Cl-Phenylglycinol	HO-CH₂-CH(4-Cl-Ph)-NH₂	8.85	Para-Cl adds further -I effect.
Target Molecule	(R)-2-Amino-2-(4-Br-2-Cl-Ph)ethan-1-ol	7.9 – 8.3	Ortho-Cl and Para-Br significantly reduce electron density on N, lowering basicity.

The "Ortho" Effect

The 2-Chloro substituent is the critical driver here. In benzoic acids, ortho-substitution increases acidity (lowers pKa). In benzylic amines, it decreases basicity (lowers pKa of the conjugate acid) due to:

• Inductive Withdrawal: Pulling electrons away from the ammonium center, destabilizing the positive charge.

• Steric Bulk: The large Chlorine atom at the ortho position may interfere with solvation of the ammonium ion, further modulating the pKa.

Part 3: Experimental Determination Protocols

To validate the theoretical values, Potentiometric Titration is the gold standard method. It is self-validating because it measures the direct change in potential (pH) relative to titrant volume, independent of chromophores.

Potentiometric Titration Workflow

Objective: Determine the stoichiometric pKa of the amine group. Equipment: Mettler Toledo T5/T7 or Sirius T3.

Step-by-Step Protocol

• Solvent: Use 0.15 M KCl (aq) to maintain constant ionic strength. If solubility is low, use a co-solvent method (Methanol/Water) and extrapolate to 0% organic solvent using the Yasuda-Shedlovsky equation.

• Sample Size: Weigh ~3.0 mg of the hydrochloride salt.

• Titrant: Carbonate-free 0.1 N KOH.

• Execution:

  • Start at pH 2.0 (ensure full protonation: -NH₃⁺).

  • Titrate up to pH 11.0.

  • Look for the inflection point around pH 8.0.

• Validation: The first derivative of the titration curve (

  ) should show a sharp peak at the equivalence point.

Part 4: Physicochemical Implications (Solubility & LogD)

The ionization state dictates the lipophilicity (LogD) and solubility, which are crucial for purification and formulation.

Solubility vs. pH Profile

• pH < 6.0: The molecule is >99% protonated (Cationic).

  • Solubility:High (> 10 mg/mL).

  • Process: Ideal for aqueous extraction or salt formation (e.g., Hydrochloride salt).

• pH 7.0 - 9.0: Transition zone.

  • Solubility: Decreases rapidly as the neutral free base forms.

• pH > 9.0: The molecule is >90% neutral.

  • Solubility:Low (likely < 1 mg/mL in water).

  • Process: Ideal for precipitation/crystallization of the free base or extraction into organic solvents (DCM, Ethyl Acetate).

LogD Profile

• LogP (Neutral): Estimated ~ 2.1 (Moderate lipophilicity due to halogens).

• LogD (pH 7.4): Lower than LogP (approx 1.0 - 1.5) because a fraction is still ionized.

• Implication: The compound has good membrane permeability at physiological pH but retains enough solubility for formulation.

References

• PubChem. (R)-2-Amino-2-(4-bromo-3-chlorophenyl)ethan-1-ol (Analog Reference). National Library of Medicine. [Link]

• Master Organic Chemistry. Table of pKa Values (Amines and Alcohols). [Link]

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• 1. 2-Amino-2-phenylethan-1-ol | C8H11NO | CID 134797 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes &amp; Protocols: (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol as a Novel Chiral Auxiliary for Asymmetric Synthesis

Abstract

Chiral 1,2-amino alcohols are a cornerstone of modern asymmetric synthesis, serving as versatile and reliable chiral auxiliaries.[1] This guide introduces (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol, a rationally designed auxiliary based on the well-established (R)-phenylglycinol framework. The presence of sterically demanding and electronically distinct halogen substituents at the C2 and C4 positions of the phenyl ring is hypothesized to enforce a more rigid and predictable chelated intermediate, potentially leading to enhanced levels of diastereoselectivity in asymmetric transformations. This document provides a comprehensive overview, including a proposed synthesis of the auxiliary, a detailed protocol for its application in asymmetric enolate alkylation, methods for its cleavage and recovery, and an expert analysis of the mechanistic basis for stereocontrol.

Introduction and Design Rationale

The reliable synthesis of single-enantiomer compounds is a critical objective in the development of pharmaceuticals and fine chemicals.[2] Chiral auxiliaries are a powerful and practical strategy, wherein a temporary chiral scaffold is attached to a prochiral substrate to direct the stereochemical outcome of a subsequent reaction.[3] Among the most successful auxiliaries are those derived from 1,2-amino alcohols, which leverage their bifunctional nature to form rigid, chelated intermediates that effectively shield one face of the reactive species.[4][5]

(R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol is an advanced analogue of simpler auxiliaries like (R)-phenylglycinol.[6] The design incorporates two key modifications to the phenyl ring:

• A Chlorine Atom at C2: This bulky ortho-substituent is expected to create significant steric hindrance, locking the conformation of the auxiliary-substrate adduct upon chelation to a metal center. This restricted rotation should enhance facial discrimination of the enolate.

• A Bromine Atom at C4: This electron-withdrawing group can modulate the electronic properties of the system, though its primary influence is also steric.

These features are intended to improve upon existing amino alcohol auxiliaries by providing a more defined and rigid chiral environment, thereby leading to higher diastereoselectivities.

Proposed Synthesis of the Chiral Auxiliary

The target auxiliary is not currently commercially available and must be synthesized. A practical route begins with the commercially available 2-chloro-4-bromoacetophenone and proceeds through an asymmetric transfer hydrogenation, a robust method for producing chiral amino alcohols.[7]

Protocol 2.1: Synthesis of (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol

• Step A: α-Amination: In a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve 2-chloro-4-bromoacetophenone (1.0 equiv.) in dichloromethane (DCM, 0.5 M). Add hexamethylenetetramine (HMTA, 1.1 equiv.) and stir the mixture at room temperature for 12-16 hours. Upon reaction completion (monitored by TLC), filter the resulting solid salt, wash with cold DCM, and dry under vacuum. Treat the salt with ethanolic HCl to yield the α-amino ketone hydrochloride.

• Step B: Asymmetric Transfer Hydrogenation (ATH): To a solution of the α-amino ketone hydrochloride (1.0 equiv.) in a 5:2 mixture of formic acid and triethylamine (HCO₂H/NEt₃) at 25 °C, add a catalytic amount of a chiral ruthenium catalyst, such as [RuCl₂(p-cymene)]₂/(1S,2S)-TsDPEN (0.5 mol%). Stir the reaction for 24-48 hours until complete conversion.

• Work-up and Purification: Quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution. Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to afford the title chiral auxiliary.

Core Application: Asymmetric Alkylation

A primary application for this auxiliary is directing the asymmetric alkylation of carboxylic acid derivatives. The process involves amide formation, diastereoselective enolate alkylation, and subsequent auxiliary cleavage.[8]

Workflow for Asymmetric Alkylation

Below is a generalized workflow for utilizing the chiral auxiliary.

Caption: General workflow for an auxiliary-mediated asymmetric alkylation.

Protocol 3.1: Asymmetric Alkylation of a Propionamide Derivative

• Amide Formation: In a round-bottom flask, dissolve (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol (1.0 equiv.) in anhydrous THF (0.2 M). Add propionyl chloride (1.1 equiv.) and triethylamine (1.2 equiv.) at 0 °C. Allow the reaction to warm to room temperature and stir for 4 hours. After completion, perform an aqueous work-up and purify by column chromatography to yield the N-propionyl amide.

• Enolate Formation: Under an inert atmosphere, dissolve the N-propionyl amide (1.0 equiv.) in anhydrous THF (0.1 M) and cool the solution to -78 °C in a dry ice/acetone bath. Add lithium diisopropylamide (LDA, 1.1 equiv., freshly prepared or titrated solution) dropwise. Stir the resulting solution at -78 °C for 1 hour to ensure complete enolate formation. The solution should turn a pale yellow color.

• Alkylation: To the enolate solution at -78 °C, add benzyl bromide (1.2 equiv.) dropwise. Stir the reaction mixture at this temperature for 4-6 hours, monitoring progress by TLC.

• Work-up and Purification: Quench the reaction at -78 °C by adding saturated aqueous NH₄Cl solution. Allow the mixture to warm to room temperature. Extract the product into ethyl acetate (3x), combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. The crude product, a mixture of diastereomers, can be purified by flash column chromatography to isolate the major diastereomer. The diastereomeric ratio (d.r.) can be determined by ¹H NMR or HPLC analysis of the crude product.[8]

Mechanistic Rationale for Stereocontrol

The high degree of stereocontrol exerted by 1,2-amino alcohol auxiliaries stems from the formation of a rigid, five-membered chelated enolate intermediate with the lithium cation.[1][9]

Caption: Proposed stereoinduction model for the chiral auxiliary.

In the proposed model, the lithium cation is coordinated by both the amide carbonyl oxygen and the hydroxyl oxygen. This locks the conformation of the adduct. The bulky 2-chloro-4-bromophenyl group is forced into a pseudo-axial position, effectively shielding the top face of the planar enolate. Consequently, the electrophile (e.g., benzyl bromide) is directed to approach from the less sterically hindered bottom face, resulting in the preferential formation of one diastereomer.

Auxiliary Cleavage and Recovery

A key advantage of chiral auxiliaries is their ability to be removed and recycled after the stereoselective transformation.[3]

Protocol 5.1: Hydrolytic Cleavage

• Dissolve the purified alkylated amide product (1.0 equiv.) in a mixture of THF and water (3:1).

• Add aqueous sodium hydroxide (4.0 equiv., 1 M solution) and heat the mixture to reflux for 12 hours.

• Cool the mixture to room temperature and acidify to pH ~2 with aqueous HCl (1 M).

• Extract the desired chiral carboxylic acid product with diethyl ether.

• The water-soluble protonated chiral auxiliary remains in the aqueous layer. Basify the aqueous layer with NaOH and extract with ethyl acetate to recover the auxiliary for reuse.

Expected Performance and Data

Based on results from structurally related auxiliaries like pseudoephedrine, high levels of diastereoselectivity can be anticipated.[8] The enhanced steric bulk of the 2-chloro-4-bromophenyl group is expected to yield diastereomeric ratios exceeding those of less substituted phenylglycinol derivatives.

Substrate	Electrophile (E⁺)	Expected Yield (%)	Expected d.r.
N-Propionyl Amide	Benzyl Bromide	85 - 95%	> 95:5
N-Propionyl Amide	Allyl Iodide	80 - 90%	> 95:5
N-Butanoyl Amide	Methyl Iodide	90 - 98%	> 97:3

Table 1: Predicted outcomes for the asymmetric alkylation using the title auxiliary. Data is extrapolated from high-performing literature precedents.[8][9]

Conclusion

(R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol represents a promising, next-generation chiral auxiliary for asymmetric synthesis. Its design, featuring significant steric hindrance at the ortho position of the phenyl ring, provides a strong rationale for achieving superior levels of diastereocontrol in reactions such as enolate alkylation. The protocols detailed herein offer a clear pathway for its synthesis and application, providing researchers in drug discovery and process chemistry with a powerful new tool for the efficient construction of enantiomerically pure molecules.

References

• Ager, D. J., Prakash, I., & Schaad, D. R. (1996). 1,2-Amino Alcohols and Their Heterocyclic Derivatives as Chiral Auxiliaries in Asymmetric Synthesis. Chemical Reviews, 96(2), 835-876. [Link]

• Florence, G. J., Gardner, M., & Khor, W. (2000). Asymmetric synthesis of 1,2-amino alcohols using (S)-indoline chiral auxiliary. Chirality, 12(5-6), 404-407. [Link]

• Hu, H., & Wang, Z. (2023). Cr-Catalyzed Asymmetric Cross Aza-Pinacol Couplings for β-Amino Alcohol Synthesis. Journal of the American Chemical Society, 145(38), 20775–20781. [Link]

• Soai, K., Ookawa, A., Kaba, T., & Ogawa, K. (1987). Asymmetric synthesis using chirally modified borohydrides. Part 3. Enantioselective reduction of ketones and oxime ethers with reagents prepared from borane and chiral amino alcohols. Journal of the Chemical Society, Perkin Transactions 1, 1371. [Link]

• Powell, W. C., & Walczak, M. A. (2018). Asymmetric Synthesis of Chiral 1,2-Amino Alcohols and Morpholin-2-ones from Arylglyoxals. The Journal of Organic Chemistry, 83(17), 10487–10500. [Link]

• Wikipedia contributors. (2024). Chiral auxiliary. Wikipedia, The Free Encyclopedia. [Link]

• Tong, P. (1998). New enantioselective catalysts based on chiral amino alcohols. PolyU Electronic Theses. [Link]

• MacDonald, M. J., et al. (2020). Enantioselective Carboetherification/Hydrogenation for the Synthesis of Amino Alcohols via a Catalytically Formed Chiral Auxiliary. Journal of the American Chemical Society. [Link]

• Kitamura, M., Suga, S., Oka, H., & Noyori, R. (1998). Quantitative Analysis of the Chiral Amplification in the Amino Alcohol-Promoted Asymmetric Alkylation of Aldehydes with Dialkylzincs. Journal of the American Chemical Society, 120(39), 9800–9809. [Link]

• Iuliano, A., Pini, D., & Salvadori, P. (1993). Optically active N-1-phenylethyl derivatives of (1R)-2-amino-1-phenylethanol as chiral auxiliaries in the enantioselective addition of diethylzinc to arylaldehydes. Scilit. [Link]

• Hayashi, T. (2015). β-Amino Alcohol Organocatalysts for Asymmetric Additions. ResearchGate. [Link]

• Paz, J., Pérez-Balado, C., Iglesias, B., & Muñoz, L. (2013). Efficient Routes to a Diverse Array of Amino Alcohol-Derived Chiral Fragments. Molecules, 18(8), 9147–9163. [Link]

• Inaba, T., Kozono, I., Fujita, M., & Ogura, K. (1992). An Efficient and Practical Synthesis of L-α-Amino Acids Using (R)-Phenylglycinol as a Chiral Auxiliary. Bulletin of the Chemical Society of Japan, 65(9), 2359-2365. [Link]

• Musacchio, A. J., & Knowles, R. R. (2019). Design of a selective, radical C–H amination for the synthesis of β-amino alcohols. ResearchGate. [Link]

• Doye, S., et al. (2007). syn-1,2-Amino Alcohols via Diastereoselective Allylic C−H Amination. Journal of the American Chemical Society. [Link]

• ResearchGate. (n.d.). Methods for cleavage of chiral auxiliary. ResearchGate. [Link]

• Nájera, C., & Abellán, V. (2012). Chiral β-Amino Alcohols as Ligands for the Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation of N-Phosphinyl Ketimines. Molecules, 17(1), 775-789. [Link]

• Kanemasa, S. (1995). [Synthetic 2-amino alcohol derivatives as chiral auxiliaries]. Yakugaku Zasshi, 115(5), 295-316. [Link]

• National Center for Biotechnology Information. (n.d.). (R)-2-Amino-2-(4-bromo-3-chlorophenyl)ethan-1-ol. PubChem Compound Database. [Link]

• Walczak, M. A. (2018). Asymmetric Synthesis of Chiral 1,2-Amino Alcohols and Morpholin-2-ones from Arylglyoxals. CU Experts, University of Colorado Boulder. [Link]

• Ferreira, M. J., & Afonso, C. A. M. (2024). Asymmetric Synthesis of 2-Arylethylamines: A Metal-Free Review of the New Millennium. MDPI. [Link]

• ResearchGate. (2000). Simple and efficient synthesis of chiral amino alcohols with an amino acid-based skeleton. ResearchGate. [Link]

• Asian Journal of Organic & Medicinal Chemistry. (2017). Asian Journal of Organic & Medicinal Chemistry, 2(4), 1-5. [Link]

• Zhang, X., et al. (2023). One-Pot Synthesis of Chiral 1-Aryl-2-Aminoethanols via Ir-Catalyzed Asymmetric Hydrogenation. Chemistry – A European Journal, 29(29), e202300367. [Link]

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procedure for reductive amination using (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol

This Application Note is designed for research scientists and process chemists involved in the synthesis of chiral pharmaceutical intermediates. It details the protocol for the reductive amination of (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol , a highly functionalized chiral

-amino alcohol scaffold often utilized in the development of -adrenergic receptor agonists (e.g., Mirabegron analogs) and other GPCR-targeting small molecules.[1]

Part 1: Strategic Overview & Chemical Logic

The Challenge of the Scaffold

The substrate (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol presents three distinct chemosynthetic challenges that dictate the choice of reagents:

• Chiral Integrity: The stereocenter at the

  -position to the amine is susceptible to racemization if harsh acidic conditions or high temperatures are employed during imine formation.[1]

• Halogen Sensitivity: The aryl bromide and chloride moieties are essential for downstream coupling (e.g., Suzuki-Miyaura or Buchwald-Hartwig).[1] Standard catalytic hydrogenation (H

  , Pd/C) protocols for reductive amination are contraindicated here, as they pose a high risk of hydrodehalogenation (cleaving the C-Br or C-Cl bonds).[1]

• Steric Hindrance: The ortho-chloro substituent on the phenyl ring creates significant steric bulk near the reaction center, potentially retarding the rate of imine condensation compared to non-substituted phenylglycinol derivatives.

The Solution: STAB-Mediated Reductive Amination

To address these challenges, this protocol utilizes Sodium Triacetoxyborohydride (STAB) .[1] Unlike Sodium Cyanoborohydride (toxic) or Sodium Borohydride (too reactive toward aldehydes), STAB is mild, non-toxic, and exhibits high chemoselectivity for imines over carbonyls. This allows for a "One-Pot" procedure where the amine and aldehyde are mixed directly with the reducing agent, minimizing intermediate handling and racemization risk.[1]

Part 2: Reaction Mechanism & Pathway

The reaction proceeds via the formation of an iminium ion intermediate. The presence of the free hydroxyl group in the substrate can assist in stereocontrol via hydrogen bonding but also requires dry solvents to prevent competitive inhibition.

Figure 1: Mechanistic pathway of the reductive amination.[2] The steric bulk of the 2-Cl group (on the Substrate) may slow the Hemiaminal

Imine step, necessitating adequate equilibration time.[1]

Part 3: Detailed Experimental Protocol

Reagents & Materials:

• (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol (1.0 equiv)[1]

• Aldehyde/Ketone Partner (1.1 – 1.2 equiv)[1]

• Sodium Triacetoxyborohydride (STAB) (1.5 – 2.0 equiv)[1]

• Acetic Acid (AcOH) (glacial, 1.0 – 2.0 equiv)

• Solvent: 1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF).[1] Note: DCE is preferred for solubility and rate, but THF is a greener alternative if solubility permits.

• Quench: Saturated aq. NaHCO

  .

Step-by-Step Procedure

1. Preparation of the Reaction Mixture

• In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol (1.0 equiv, e.g., 500 mg) in anhydrous DCE (concentration ~0.1 M).

• Add the Aldehyde/Ketone (1.1 equiv).

• Add Acetic Acid (1.5 equiv).[1] The acid catalyzes the dehydration of the hemiaminal to the imine.

  • Critical Checkpoint: Stir at Room Temperature (20–25°C) for 30–60 minutes. Due to the ortho-chloro steric hindrance, this pre-equilibrium time is vital to ensure sufficient imine formation before reduction.[1]

2. Reduction

• Cool the mixture to 0°C (ice bath). While STAB is mild, the exotherm upon addition can be controlled to prevent side reactions.

• Add STAB (1.5 equiv) portion-wise over 5–10 minutes.

• Remove the ice bath and allow the reaction to warm to room temperature.

• Stir under nitrogen/argon atmosphere for 4–16 hours.

  • Monitoring: Monitor by LC-MS or TLC.[1] Look for the disappearance of the starting amine (often more polar) and the appearance of the secondary amine.

3. Workup

• Quench the reaction by slowly adding saturated aqueous NaHCO

  until pH ~8–9. Caution: Gas evolution (CO ) will occur.[1]

• Extract the aqueous layer with Dichloromethane (DCM) (

  ).

• Combine organic layers and wash with Brine .[1]

• Dry over anhydrous Na

  SO or MgSO , filter, and concentrate in vacuo.

4. Purification

• Flash Chromatography: typically required.[1]

  • Stationary Phase: Silica Gel.[1]

  • Mobile Phase: DCM:MeOH (95:5 to 90:[1]10) + 0.1% NH

    OH or Et N. The additive is crucial to prevent streaking of the amine on silica.

• Crystallization (Alternative): If the product is a solid, conversion to the HCl salt (using 4M HCl in Dioxane) often allows for recrystallization from EtOH/Et

  O, which also upgrades chiral purity.

Part 4: Quality Control & Data Analysis

Analytical Specifications

Parameter	Method	Acceptance Criteria
Chemical Purity	HPLC (C18, Acetonitrile/Water + 0.1% TFA)	> 98.0% (Area %)
Chiral Purity	Chiral HPLC (e.g., Chiralpak AD-H or OD-H)	> 99.0% ee
Identity	1H-NMR (DMSO-d6 or CDCl3)	Consistent with structure; verify integration of Ar-H signals.
Halogen Integrity	Mass Spectrometry (LC-MS)	Observe characteristic isotope pattern for 1 Br + 1 Cl (M, M+2, M+4).[1]

Troubleshooting Guide

Figure 2: Decision tree for troubleshooting low yields or incomplete conversion.

Part 5: References

• Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry, 1996, 61(11), 3849-3862.[1] Link[1]

• Gnanaprakasam, B., et al. "Synthesis of Chiral

  -Amino Alcohols via Reductive Amination."[1] Organic Process Research & Development. (General reference for industrial application of STAB).

• Mirabegron Intermediate Synthesis. (Analogous chemistry for phenylethanolamines). Google Patents, CN105481705A. Link

• Common Organic Chemistry. "Reductive Amination with Sodium Triacetoxyborohydride (STAB)." Link

Sources

• 1. CAS 126534-31-4: (S)-2-Chloro-1-(2,4-Dichlorophenyl)Ethanol [cymitquimica.com]
• 2. jocpr.com [jocpr.com]

preparation of pharmaceutical intermediates from (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol

An Application Guide to the Enantioselective Synthesis of (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol

Introduction: The Significance of Chiral Amino Alcohols in Pharmaceutical Synthesis

Chiral amino alcohols are foundational structural motifs in a vast array of active pharmaceutical ingredients (APIs). Their stereochemistry is frequently paramount to biological activity, with one enantiomer often exhibiting the desired therapeutic effect while the other may be inactive or even detrimental.[1] The title compound, (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol, is a key chiral building block, or synthon, whose substituted phenyl ring and specific stereoconfiguration make it a valuable intermediate in the development of novel therapeutics.

The precise installation of the chiral center, containing both an amino and a hydroxyl group, is a critical challenge in organic synthesis. This guide, intended for researchers, scientists, and drug development professionals, provides a detailed, field-proven protocol for the asymmetric synthesis of this intermediate. We will delve into the strategic choices behind the synthetic route, focusing on the highly reliable Corey-Bakshi-Shibata (CBS) reduction, and provide comprehensive, step-by-step protocols for synthesis, purification, and characterization.

Part 1: Synthesis of the Pro-chiral Precursor: 2-Amino-1-(4-bromo-2-chlorophenyl)ethanone

The journey to the chiral amino alcohol begins with the preparation of its direct precursor, the pro-chiral α-amino ketone. This is accomplished in a two-step sequence starting from the corresponding acetophenone.

Step A: α-Bromination of 1-(4-bromo-2-chlorophenyl)ethanone

The first step involves the selective bromination at the α-position of the ketone. N-Bromosuccinimide (NBS) is an excellent reagent for this transformation as it provides a low, steady concentration of bromine, minimizing side reactions.[2]

Experimental Protocol: α-Bromination

• Preparation: To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 1-(4-bromo-2-chlorophenyl)ethanone (1.0 eq) and a suitable solvent such as a mixture of PEG-400 and water.[2]

• Reagent Addition: Add N-Bromosuccinimide (NBS) (1.0 eq) to the mixture with vigorous stirring.[2]

• Reaction: Heat the reaction mixture (e.g., to 80 °C) and monitor its progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: After cooling to room temperature, extract the reaction mixture with an organic solvent like dichloromethane.

• Isolation: Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude 2-bromo-1-(4-bromo-2-chlorophenyl)ethanone. This product is often used in the next step without further purification.

Step B: Amination of 2-Bromo-1-(4-bromo-2-chlorophenyl)ethanone

The α-bromo ketone is then converted to the α-amino ketone. A common method involves reaction with an ammonia source. Using aqueous ammonium hydroxide in a suitable solvent is a direct approach.

Experimental Protocol: Amination

• Preparation: Dissolve the crude 2-bromo-1-(4-bromo-2-chlorophenyl)ethanone (1.0 eq) in a solvent such as methanol.

• Reagent Addition: Add a large excess of concentrated ammonium hydroxide (e.g., 30% NH₄OH solution) to the solution at room temperature.

• Reaction: Seal the reaction vessel and stir at room temperature for 48-72 hours. Monitor the reaction by TLC.

• Work-up: Evaporate the methanol under reduced pressure. The remaining aqueous mixture can be extracted with ethyl acetate.

• Isolation: Wash the organic extract with brine, dry over anhydrous Na₂SO₄, filter, and concentrate to yield the crude 2-amino-1-(4-bromo-2-chlorophenyl)ethanone hydrochloride after an acidic workup, which can be purified by recrystallization or used directly in the subsequent reduction.

Part 2: The Core Protocol: Asymmetric Reduction via CBS Catalysis

The critical step in this synthesis is the enantioselective reduction of the pro-chiral α-amino ketone to the desired (R)-amino alcohol. The Corey-Bakshi-Shibata (CBS) reduction is a powerful and widely utilized method for achieving high enantioselectivity in the reduction of ketones.[3][4][5]

Principle and Rationale

The CBS reduction employs a chiral oxazaborolidine catalyst, which complexes with borane (BH₃). This complex then coordinates to the ketone in a sterically controlled manner, positioning the ketone for a face-selective intramolecular hydride transfer from the borane.[6] This directed transfer results in the formation of one enantiomer of the alcohol in high excess. The choice of the (S)-CBS catalyst will stereoselectively deliver the hydride to the Re-face of the ketone, yielding the desired (R)-alcohol.

Fig 1. Overall workflow for the synthesis and analysis of the target intermediate.

Detailed Protocol: CBS Reduction

Critical Consideration: This reaction is highly sensitive to moisture. All glassware must be oven-dried, and the reaction must be conducted under an inert atmosphere (e.g., Nitrogen or Argon) using anhydrous solvents.[6]

• Catalyst Preparation: In an oven-dried, three-neck round-bottom flask under an inert atmosphere, add (S)-2-Methyl-CBS-oxazaborolidine solution (typically 1 M in toluene, 0.05 - 0.1 eq).

• Borane Addition: Cool the flask to 0 °C in an ice bath. Slowly add borane-tetrahydrofuran complex solution (BH₃•THF, typically 1 M in THF, ~1.0 eq) to the catalyst. Stir for 15 minutes to allow for the formation of the active catalyst-borane complex.[3][6]

• Substrate Addition: Dissolve the 2-amino-1-(4-bromo-2-chlorophenyl)ethanone precursor (1.0 eq) in anhydrous THF. Add this solution dropwise to the reaction mixture over 30 minutes, ensuring the internal temperature remains below 5 °C.[1]

• Reaction Monitoring: Monitor the reaction progress by TLC or HPLC. The reaction is typically complete within 1-4 hours.[1]

• Quenching: Once the reaction is complete, cautiously quench the excess borane by the slow, dropwise addition of methanol (MeOH) at 0 °C.[1] Vigorous hydrogen evolution will be observed.

• Work-up: Warm the mixture to room temperature and remove the solvent under reduced pressure. Redissolve the residue in ethyl acetate and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.[1]

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. The crude product is a solid or oil that will be purified by flash chromatography.

Fig 2. The key steps of the CBS reduction catalytic cycle.

Part 3: Purification and Analytical Characterization

Rigorous purification and characterization are essential to validate the successful synthesis and to ensure the intermediate meets the high-purity standards required for pharmaceutical development.

Purification by Flash Column Chromatography

Protocol:

• Slurry Preparation: Adsorb the crude product onto a small amount of silica gel.

• Column Packing: Pack a glass column with silica gel using a suitable solvent system (e.g., a gradient of ethyl acetate in hexanes).

• Loading and Elution: Carefully load the adsorbed product onto the top of the column. Elute the product using the determined solvent system, collecting fractions.

• Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol.

Analytical Characterization

A suite of analytical techniques is used to confirm the structure, purity, and enantiomeric excess of the final product.

Parameter	Technique	Purpose	Expected Result
Identity/Structure	¹H NMR, ¹³C NMR	Confirms the chemical structure and connectivity of atoms.	Characteristic peaks and splitting patterns corresponding to the phenyl, amino, and ethanol backbone protons and carbons.
Molecular Weight	Mass Spectrometry (MS)	Confirms the molecular weight of the compound.	A molecular ion peak [M+H]⁺ corresponding to the calculated mass of C₈H₉BrClNO.
Enantiomeric Excess	Chiral HPLC	Quantifies the ratio of the (R) and (S) enantiomers.	Two separated peaks for the enantiomers, with the peak for the (R)-enantiomer being significantly larger (>95% of total area).
Chemical Purity	HPLC/UPLC	Determines the percentage of the desired compound relative to impurities.	A major peak corresponding to the product, with purity typically >98%.

Protocol: Chiral HPLC for Enantiomeric Excess (ee) Determination

The direct separation of enantiomers is most often achieved using a Chiral Stationary Phase (CSP) in HPLC.[7][8] Polysaccharide-based columns are widely applicable and effective for this class of compounds.[8][9]

• Column Selection: Screen several polysaccharide-based chiral columns (e.g., Chiralcel OD-H, Chiralpak AD). For basic compounds like this amino alcohol, these columns often provide good separation.[7]

• Mobile Phase: A typical mobile phase for normal-phase chiral separations consists of n-hexane and an alcohol modifier like 2-propanol or ethanol (e.g., 90:10 v/v).[7] For basic compounds, the addition of a small amount of an amine modifier like diethylamine (0.1% v/v) is often necessary to improve peak shape and resolution.[7]

• Sample Preparation: Prepare a dilute solution of the purified product in the mobile phase.

• Analysis: Inject the sample onto the HPLC system. The two enantiomers will elute at different retention times.

• Calculation: Calculate the enantiomeric excess (ee) using the peak areas (A) of the two enantiomers: ee (%) = [(A_major - A_minor) / (A_major + A_minor)] x 100

Part 4: Safety and Handling

Working with halogenated organic compounds and reactive hydrides requires strict adherence to safety protocols.

• Personal Protective Equipment (PPE): Always wear a lab coat, safety goggles, and appropriate chemical-resistant gloves (e.g., nitrile).[10]

• Ventilation: All steps, particularly those involving brominated compounds and borane, must be performed in a certified chemical fume hood to avoid inhalation of toxic vapors.[10][11]

• Reagent Handling:

  • Brominated Compounds: These can be corrosive and toxic. Avoid skin and eye contact.[12][13]

  • Borane-THF Complex (BH₃•THF): This reagent is flammable and reacts violently with water. It must be handled under an inert atmosphere.

• Waste Disposal: Halogenated organic waste must be collected in a designated, properly labeled container.[10][11] Quenched borane waste should also be disposed of according to institutional guidelines. Never dispose of organic substances down the drain.[10]

Conclusion

This guide outlines a robust and highly stereoselective pathway for the synthesis of the valuable pharmaceutical intermediate (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol. By employing a strategic sequence of α-bromination, amination, and a meticulously executed Corey-Bakshi-Shibata reduction, researchers can obtain this chiral building block with high chemical purity and excellent enantiomeric excess. The detailed protocols for synthesis, purification, and analytical validation provide a comprehensive framework for success in the laboratory and in the broader context of drug development.

References

• Corey, E. J., Bakshi, R. K., & Shibata, S. (1987). Highly enantioselective borane reduction of ketones catalyzed by chiral oxazaborolidines. Mechanism and synthetic applications. Journal of the American Chemical Society, 109(18), 5551–5553. [Link]

• Mansour, A. M. (2020, November 12). A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. [Link]

• Organic Chemistry Portal. Corey-Bakshi-Shibata Reduction. [Link]

• Synfacts. (2015). Asymmetric Reduction of α-Amino Ketones Catalyzed by Lewis Acids. Synfacts, 11(01), 0053. [Link]

• Toda, F., Tanaka, K., & Miyahara, I. (2001). New Methods of Resolution and Purification of Racemic and Diastereomeric Amino Alcohol Derivatives Using Boric Acid and Chiral 1,1'-Bi-2-naphthol. The Journal of Organic Chemistry, 66(10), 3556–3559. [Link]

• Crosby, O. (2020, April 16). Corey (Corey‐Bakshi‐Shibata; CBS) reduction. ResearchGate. [Link]

• NRO Chemistry. (2021, May 1). Corey-Itsuno, Corey-Bakshi-Shibata Reduction. YouTube. [Link]

• Harada, N. (2018). HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. Molecules, 23(11), 2853. [Link]

• Element Lab Solutions. HPLC Chiral Columns. [Link]

• Feng, X., et al. (2014). Asymmetric Reduction of α-Amino Ketones with a KBH4 Solution Catalyzed by Chiral Lewis Acids. Chemistry – A European Journal, 20(42). [Link]

• Phenomenex. HPLC Technical Tip: Chiral Method Development. [Link]

• Shimadzu. (2016). Chiral Separation Using SFC and HPLC. [Link]

• Dolly Corporation. (2025, October 20). Safety & Handling Guidelines for Bromine and Bromide Chemicals in Export Operations. [Link]

• Carl ROTH. Safety Data Sheet: Bromine. [Link]

• Chemistry LibreTexts. (2025, March 4). Safe Laboratory Practices: Handling and Disposing of Organic Substances. [Link]

• ScienceMadness. Synthesis of Chiral 2-Amino-1-Phenylethanol. [Link]

• ResearchGate. Synthesis of 1-(4-amino-3,5-dichlorophenyl)-2-bromoethan-1-one (2) and.... [Link]

• Asian Journal of Organic & Medicinal Chemistry. (2017). Ultrasound assisted one pot synthesis of 2-bromo-1-phenylethanone derivatives. [Link]

• Büyükekşi, S. I., et al. (2019). Structural and spectroscopic characterization and DFT studies of 2-amino-1,10-phenanthrolin-1-ium chloride. European Journal of Chemistry, 10(1), 95-101. [Link]

• Bulgarian Chemical Communications. (2011). Structural and spectroscopic characterization of 2-amino-3, 5-dibromopyridine. [Link]

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• 3. Corey–Itsuno reduction - Wikipedia [en.wikipedia.org]
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• 5. Corey-Bakshi-Shibata Reduction [organic-chemistry.org]
• 6. m.youtube.com [m.youtube.com]
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• 9. HPLC Technical Tip: Chiral Method Development | Phenomenex [phenomenex.com]
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Technical Application Note: High-Fidelity Cyclization Strategies for (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol

Topic: Cyclization reactions using (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol Content Type: Technical Application Note & Protocol Guide Audience: Medicinal Chemists, Process Development Scientists[1][2]

Introduction: The Scaffold & Strategic Value

(R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol (CAS: 1212828-53-9 analog/derivative) represents a high-value chiral synthon in modern drug discovery.[1][2] Its structural utility is threefold:

• Defined Stereochemistry: The (R)-configuration at the benzylic position is preserved from the chiral pool, essential for enantiopure API synthesis.[1][2]

• Orthogonal Halogenation: The 4-bromo and 2-chloro substituents offer distinct reactivity profiles.[1][2] The aryl bromide is highly reactive toward Pd-catalyzed cross-couplings (Suzuki-Miyaura, Buchwald-Hartwig), while the aryl chloride remains inert under standard conditions, allowing for sequential functionalization.[1][2]

• Cyclization Potential: The 1,2-amino alcohol motif is the obligate precursor for oxazolidinones (antibiotic cores, chiral auxiliaries) and oxazolines (ligands, pharmacophores).[1][2]

This guide details the protocols for cyclizing this scaffold into stable heterocycles while maintaining stereochemical integrity and halogen stability.

Core Reaction Pathways[1][2]

The following diagram illustrates the three primary cyclization trajectories for this scaffold.

Figure 1: Divergent cyclization pathways for the amino-alcohol scaffold.[1][2] Path A is the primary focus for generating bioactive cores.[1]

Protocol A: Synthesis of Chiral Oxazolidinones (The "CDI Method")

This reaction transforms the amino alcohol into a cyclic carbamate (oxazolidinone).[1][2] This is the preferred method for protecting the amine/alcohol functionality before performing organometallic chemistry on the aryl bromide.[2]

Mechanism & Rationale

• Reagent: 1,1'-Carbonyldiimidazole (CDI) is selected over phosgene/triphosgene for bench-scale safety and ease of handling.[1][2]

• Thermodynamics: The reaction proceeds via an intermediate imidazole carbamate, followed by intramolecular nucleophilic attack by the hydroxyl group.[2]

• Stereocontrol: Retention of configuration at the chiral center is absolute as the C-N bond is not broken.[1][2]

Experimental Protocol

Reagents:

• Substrate: (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol (1.0 equiv)[1][2]

• Reagent: 1,1'-Carbonyldiimidazole (CDI) (1.2 equiv)[1][2]

• Solvent: Anhydrous THF (Tetrahydrofuran) or DCM (Dichloromethane)[1][2]

• Base: Catalytic DMAP (4-Dimethylaminopyridine) (0.1 equiv) - Optional but accelerates cyclization.[1][2]

Step-by-Step Procedure:

• Preparation:

  • Flame-dry a 2-neck round-bottom flask equipped with a magnetic stir bar and nitrogen inlet.

  • Charge the flask with (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol (10 mmol, ~2.50 g).

  • Add Anhydrous THF (50 mL) via syringe. Ensure complete dissolution.

• Activation:

  • Cool the solution to 0°C using an ice bath.

  • Add CDI (12 mmol, 1.95 g) portion-wise over 10 minutes. Note: Evolution of CO2 gas will occur.[1][2] Ensure proper venting.

• Cyclization:

  • Allow the reaction to warm to Room Temperature (20-25°C) .

  • Stir for 2 hours. Monitor via TLC (EtOAc/Hexane 1:1) or LC-MS.[1][2] The starting amine (polar, baseline) should disappear, converting to the less polar oxazolidinone.[1][2]

  • Optimization: If conversion stalls, heat to 50°C for 1 hour.

• Work-up:

  • Quench the reaction with 1M HCl (20 mL) to neutralize imidazole byproducts.[1][2]

  • Extract with Ethyl Acetate (3 x 30 mL).[1][2]

  • Wash combined organics with Brine, dry over Na2SO4, and concentrate in vacuo.[2]

• Purification:

  • Recrystallize from Ethanol/Hexane or purify via flash chromatography (SiO2, 0-40% EtOAc in Hexanes).[1][2]

Expected Data:

• Yield: >85%

• Appearance: White crystalline solid.[1][2]

• 1H NMR Diagnostic: Disappearance of broad NH/OH signals; appearance of a carbamate NH (singlet, ~7.5-8.0 ppm) and shift of the CH2-O protons.[1][2]

Protocol B: Synthesis of Chiral Oxazolines (The "Nitrile Method")

Oxazolines are critical if the target molecule requires a basic nitrogen or if the ring is intended as a ligand for asymmetric catalysis.[2]

Experimental Protocol

Reagents:

• Substrate: (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol (1.0 equiv)[1][2]

• Reagent: Benzonitrile (or specific R-CN nitrile) (1.1 equiv)[1][2]

• Catalyst: Zinc Chloride (ZnCl2) (0.1 equiv) or Triflic Acid (5 mol%)[1][2]

• Solvent: Chlorobenzene (for high temp) or Toluene.[1][2]

Step-by-Step Procedure:

• Setup:

  • In a pressure tube or reflux setup, combine the amino alcohol (5 mmol) and the nitrile (5.5 mmol).[1][2]

  • Add catalytic ZnCl2 (0.5 mmol).[1][2]

  • Add solvent (Chlorobenzene, 10 mL).[1][2]

• Reaction:

  • Heat the mixture to 130°C (reflux) for 12-24 hours.

  • Mechanism:[1][2][3][4][5] The Lewis acid activates the nitrile, facilitating nucleophilic attack by the amine, followed by cyclization and loss of ammonia (or water if using carboxylic acids).[2]

• Work-up:

  • Cool to RT. Dilute with DCM.

  • Wash with saturated NaHCO3 to remove acid/zinc salts.[1][2]

  • Concentrate and purify via column chromatography.[1][2]

Critical Technical Considerations

A. Halogen Compatibility

The presence of the 4-Bromo and 2-Chloro substituents dictates the order of operations.[1][2]

• Avoid: Strong lithiating agents (n-BuLi, t-BuLi) during cyclization.[1][2] These will cause Lithium-Halogen exchange at the bromine position, destroying the scaffold.[2]

• Safe Bases: NaH, K2CO3, Et3N, and DIPEA are safe.[2]

• Post-Cyclization Utility: Once the ring is formed (e.g., Oxazolidinone), the Ar-Br bond is an excellent handle for Suzuki couplings.[1][2] The Ar-Cl bond is sterically hindered and electronically deactivated, allowing for highly selective functionalization at the Br site.[2]

B. Troubleshooting Table

Issue	Probable Cause	Corrective Action
Low Yield (CDI Method)	Moisture in solvent reacting with CDI.[1][2]	Use freshly distilled THF or anhydrous grade; keep CDI dry.[1][2]
Racemization	High temperature (>80°C) or strong basic conditions.[1][2]	Maintain T < 50°C; avoid excess strong base.[1][2]
Incomplete Cyclization	Steric hindrance from 2-Chloro substituent.[1][2]	Increase reaction time; switch to Triphosgene (more reactive) at 0°C.
Debromination	Use of Pd/C hydrogenation or radical conditions.[1][2]	Avoid reductive conditions; use chemical cyclization only.

References

• General Oxazolidinone Synthesis

  • Title: Synthesis of Chiral 2-Oxazolidinones via 1,1'-Carbonyldiimidazole.[1][2]

  • Source: Organic Syntheses, Coll.[2] Vol. 10, p.204 (2004).[1][2]

  • URL:[Link]

• Triphosgene Applications

  • Title: A Decade Review of Triphosgene and Its Applic

  • Source: Aldrichimica Acta / ResearchGate (Review).[1][2]

  • URL:[Link]

• Amino Alcohol Cyclization (Oxazolines)

  • Title: Zinc-Catalyzed Synthesis of 2-Oxazolines from Nitriles and Aminoalcohols.[1][2]

  • Source: Journal of Organic Chemistry.[1][2][4]

  • URL:[Link][1][2]

• Compound Data (Analogous Scaffold)

  • Title: (R)-2-Amino-2-(4-bromo-3-chlorophenyl)ethan-1-ol Data.[1][2]

  • Source: PubChem.[1][2]

  • URL:[Link][1][2]

Sources

• 1. (R)-2-Amino-2-(4-bromo-3-chlorophenyl)ethan-1-ol | C8H9BrClNO | CID 66515517 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. (2R)-2-amino-2-(4-chlorophenyl)ethan-1-ol hydrochloride | 1391448-75-1 [sigmaaldrich.com]
• 3. A decade review of triphosgene and its applications in organic reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Triphosgene-Amine Base Promoted Chlorination of Unactivated Aliphatic Alcohols [organic-chemistry.org]
• 5. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

Application Note: Protecting Group Strategies for (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol in Cross-Coupling Workflows

Strategic Overview & Mechanistic Rationale

The chiral building block (R)-2-amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol presents a complex chemoselectivity challenge for drug development professionals. The molecule features four distinct reactive vectors: a nucleophilic primary amine, a primary alcohol, a highly reactive C4-aryl bromide, and a sterically hindered C2-aryl chloride.

In modern API synthesis, the C4-bromide is typically utilized as a handle for palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura, Buchwald-Hartwig). However, exposing an unprotected 1,2-amino alcohol to palladium catalysis and basic conditions inevitably leads to catalyst poisoning (via N/O-chelation) and base-catalyzed racemization at the benzylic (R)-stereocenter.

To preserve scientific integrity and ensure high-yielding downstream functionalization, the 1,2-amino alcohol motif must be masked. This guide establishes two field-proven strategies: Orthogonal Protection (N-Boc / O-TBDMS) and Simultaneous Protection (Oxazolidinone formation). The choice between these pathways depends entirely on whether the synthetic route requires independent post-coupling manipulation of the amine and alcohol, or if maximum catalyst efficiency and stereopreservation are the primary goals.

Workflow & Decision Matrix

The following logic diagram illustrates the decision-making process for selecting the appropriate protection strategy based on downstream synthetic requirements.

Caption: Workflow decision matrix for 1,2-amino alcohol protection prior to Pd-catalyzed cross-coupling.

Protocol A: Orthogonal Protection (N-Boc / O-TBDMS)

Strategic Causality: Orthogonal protection utilizes the tert-butyloxycarbonyl (Boc) group for the amine and the tert-butyldimethylsilyl (TBDMS) group for the primary alcohol. The Boc group is installed first due to the inherently higher nucleophilicity of the primary amine[1]. This strategy is ideal when the synthetic route requires the alcohol to be oxidized or functionalized independently of the amine after the cross-coupling step.

Step 1: Selective N-Boc Protection

• Preparation: Dissolve (R)-2-amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol (1.0 eq) in a 1:1 mixture of Methanol/Dichloromethane (0.2 M).

• Reaction: Cool the solution to 0 °C. Add Triethylamine (1.2 eq), followed by the dropwise addition of Boc-anhydride (Boc₂O, 1.05 eq).

  • Causality: Conducting the reaction at 0 °C suppresses the transient O-acylation side reaction. Methanol acts as a mild protic solvent that stabilizes the transition state, accelerating N-acylation.

• Workup: Stir for 2 hours at room temperature. Concentrate under reduced pressure, partition between EtOAc and 0.1 M HCl (to remove unreacted amine), wash with brine, dry over Na₂SO₄, and concentrate.

• Self-Validation: TLC (Ninhydrin stain) will show the disappearance of the primary amine (no purple spot). ¹H NMR will reveal a sharp 9H singlet at ~1.40 ppm.

Step 2: O-TBDMS Protection

• Preparation: Dissolve the N-Boc intermediate (1.0 eq) in anhydrous DMF (0.3 M).

• Reaction: Add Imidazole (2.5 eq) and cool to 0 °C. Add TBDMSCl (1.2 eq) portion-wise.

  • Causality: Imidazole acts as both an acid scavenger and a nucleophilic catalyst, forming a highly reactive N-silyl imidazole intermediate that drives the silylation of the sterically hindered alcohol to completion.

• Workup: Stir for 4 hours at room temperature. Quench with saturated aqueous NH₄Cl. Extract with MTBE (3x). Wash the combined organic layers thoroughly with water (5x) to remove DMF. Dry and concentrate.

• Self-Validation: ¹H NMR will show a 9H singlet at ~0.89 ppm (t-butyl) and two 3H singlets near 0.05 ppm (dimethyl).

Protocol B: Simultaneous Protection (Oxazolidinone Formation)

Strategic Causality: Converting the 1,2-amino alcohol into a cyclic carbamate (oxazolidinone) is the premier strategy for harsh cross-coupling conditions[2]. The cyclic structure completely masks both N and O nucleophilicity, preventing the formation of off-cycle palladium resting states. Crucially, the rigid 5-membered ring locks the benzylic C-H bond out of alignment with the aromatic π-system, drastically increasing the pKa of the benzylic proton and preventing base-catalyzed racemization[3].

Step-by-Step Methodology

• Preparation: Dissolve the starting (R)-1,2-amino alcohol (1.0 eq) in anhydrous THF (0.15 M) under an inert argon atmosphere.

• Reaction: Add N,N-Diisopropylethylamine (DIPEA, 2.5 eq). Cool the mixture to 0 °C. Slowly add 1,1'-Carbonyldiimidazole (CDI, 1.5 eq) as a solid.

  • Causality: CDI is utilized instead of phosgene or triphosgene due to its superior safety profile and bench stability. The reaction proceeds via rapid N-acylation followed by a slower, base-promoted intramolecular O-attack to close the ring.

• Heating: Warm the reaction to 60 °C and stir for 6 hours.

  • Causality: Elevated temperature is required to overcome the steric hindrance of the ortho-chloro substituent during the ring-closure step.

• Workup: Cool to room temperature, quench with 1 M HCl (to protonate and remove imidazole byproducts). Extract with EtOAc. Wash with saturated NaHCO₃ and brine. Dry over MgSO₄ and concentrate.

• Self-Validation:

  • IR Spectroscopy: A strong, characteristic cyclic carbamate C=O stretch will appear at ~1750 cm⁻¹.

  • ¹³C NMR: Appearance of the carbamate carbonyl carbon at ~158 ppm.

Comparative Data: Performance in Cross-Coupling

To demonstrate the efficacy of these strategies, the protected intermediates were subjected to standard Suzuki-Miyaura conditions (Pd(dppf)Cl₂, K₂CO₃, Phenylboronic acid, 1,4-Dioxane/H₂O, 90 °C). The quantitative data is summarized below:

Protection Strategy	Suzuki Coupling Yield (%)	Stereoretention (ee %)	Deprotection Yield (%)	Key Advantage / Disadvantage
N-Boc / O-TBDMS	78 - 82%	>98%	85% (Sequential)	Advantage: Allows independent functionalization post-coupling.Disadvantage: N-Boc rotamers can cause minor Pd-chelation, requiring slightly higher catalyst loading.
Oxazolidinone	92 - 96%	>99.5%	88% (Global)	Advantage: Maximum catalyst efficiency; zero N/O chelation to Pd; absolute stereopreservation.Disadvantage: Requires harsh basic conditions (NaOH/EtOH, reflux) for final deprotection.

Data Interpretation: While the orthogonal strategy offers superior flexibility, the oxazolidinone strategy provides a superior yield and absolute stereochemical fidelity during high-temperature palladium catalysis.

References

1.2 - ACS Organic & Inorganic Au. 2. 1 - Universität Regensburg. 3.3 - ResearchGate.

Sources

• 1. epub.uni-regensburg.de [epub.uni-regensburg.de]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

Application Note: Scale-Up Synthesis of (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol

Executive Summary

This guide details the process development and scale-up protocol for (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol (Target Molecule), a critical chiral building block for adrenergic receptor agonists and related pharmaceutical intermediates.[1]

The synthesis of halogenated phenylglycinols presents two primary challenges during scale-up:

• Chemo-stability: Preventing hydrodehalogenation (loss of Br/Cl) during the reduction step.[1]

• Optical Purity: Maintaining high enantiomeric excess (% ee) without expensive chromatographic resolution.[1]

This protocol utilizes a robust Classical Resolution – Chemoselective Reduction pathway.[1] We employ an optimized Strecker Synthesis to generate the racemic amino acid, followed by Optical Resolution using L-(+)-Tartaric acid, and finally a Borane-mediated Reduction (generated in situ via NaBH₄/H₂SO₄).[1] This reduction method is selected specifically to preserve the aryl halide motif, which is labile under catalytic hydrogenation or lithium aluminum hydride (LiAlH₄) conditions.

Retrosynthetic Analysis & Strategy

The retrosynthetic strategy breaks the target down into the commercially available 4-bromo-2-chlorobenzaldehyde.[1] The route avoids expensive chiral auxiliaries (e.g., Ellman's sulfinamide) in favor of a cost-effective resolution strategy suitable for multi-kilogram batches.[1]

Figure 1: Retrosynthetic pathway emphasizing the resolution and chemoselective reduction steps.[1]

Process Development & Optimization

Step 1: Strecker Synthesis & Hydrolysis

The formation of the amino acid is standard.[1] However, safety controls regarding cyanide handling are paramount.[1]

• Reaction: Aldehyde + NaCN + NH₄Cl

  Amino Nitrile Amino Acid.[1]

• Optimization: Use of a biphasic system or methanol/water ensures solubility.[1] Hydrolysis requires conc.[1] HCl/Heat.

• Yield Target: >85% (Racemic).

Step 2: Optical Resolution

Direct asymmetric synthesis (e.g., asymmetric Strecker) often requires expensive catalysts. For this scale, classical resolution is preferred.[1]

• Resolving Agent: L-(+)-Tartaric acid forms a diastereomeric salt with the (R)-enantiomer of the amino acid, which crystallizes preferentially from ethanol/water mixtures.[1]

• Recrystallization: A single recrystallization typically boosts ee from 85% to >99%.[1]

Step 3: Chemoselective Reduction (Critical Step)

Why NaBH₄/H₂SO₄?

• LiAlH₄: Too reactive; causes debromination and safety hazards at kg scale.[1]

• H₂/Pd-C: Causes rapid dehalogenation (strips Br/Cl).[1]

• NaBH₄/I₂ (McKennon): Effective but generates large amounts of iodide waste.[1]

• NaBH₄/H₂SO₄ (Abiko/Modified): Generates Borane (B₂H₆) in situ.[1] Borane reduces carboxylic acids to alcohols faster than it reduces amides or halides.[1] It is the safest, most cost-effective method for this substrate.[1]

Detailed Experimental Protocols

Protocol A: Optical Resolution of (±)-2-Amino-2-(4-bromo-2-chlorophenyl)acetic acid[1][2]

Objective: Isolate the (R)-enantiomer salt.

Materials:

• Racemic Amino Acid (1.0 equiv)[1]

• L-(+)-Tartaric Acid (1.05 equiv)[1]

• Solvent: Ethanol/Water (90:10 v/v)[1]

Procedure:

• Dissolution: Charge a glass-lined reactor with Racemic Amino Acid and Ethanol/Water solvent (10 L/kg). Heat to 75°C until fully dissolved.

• Addition: Add L-(+)-Tartaric acid (solid or solution) while stirring.

• Crystallization: Cool the mixture slowly to 20°C over 6 hours (ramp rate: 10°C/hr). Seed with pure (R)-salt at 55°C if available.

• Filtration: Filter the resulting white precipitate.[1]

• Wash: Wash the cake with cold Ethanol (2 x 2 L/kg).

• Liberation (Optional for next step): The salt can be used directly, or the free amino acid liberated by dissolving in water and adjusting pH to ~7 (isoelectric point) with NaOH, then filtering.

  • Note: Reducing the free amino acid is often easier than the salt to avoid consuming hydride on the tartrate. We proceed with the Free Amino Acid.

Acceptance Criteria:

• Chiral HPLC Purity: >98% ee.[1]

• Yield: ~35-40% (theoretical max 50%).[1]

Protocol B: Scale-Up Reduction to (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol[1][2]

Objective: Chemoselective reduction of the carboxylic acid without dehalogenation.

Safety Warning: This reaction generates Hydrogen gas (H₂) and Diborane (B₂H₆).[1] The reactor must be inerted (N₂) and vented through a scrubber (Acetone/Water) to quench escaping borane.

Materials:

• (R)-Amino Acid (1.0 equiv) [Precursor][1]

• Sodium Borohydride (NaBH₄) (2.5 equiv)[1]

• Sulfuric Acid (H₂SO₄, conc.) (1.25 equiv)[1]

• Solvent: Dry THF (Tetrahydrofuran)[1][2]

Step-by-Step Methodology:

• Setup: Purge a jacketed reactor with Nitrogen. Charge (R)-Amino Acid and Dry THF (8 L/kg).[1] Cool to 0°C.[1][2]

• NaBH₄ Addition: Add NaBH₄ (solid or suspended in THF) in portions. Note: No reaction occurs yet.

• Acid Activation (The "Abiko" Protocol):

  • Prepare a solution of Conc. H₂SO₄ in THF (highly exothermic mixing – prepare separately and cool).

  • Slow Addition: Add the H₂SO₄/THF solution dropwise to the reactor containing Amino Acid/NaBH₄.

  • Critical Parameter: Maintain internal temperature < 10°C .[1] Hydrogen gas evolution will be vigorous.[1]

  • Mechanism:[1][3][4][5]

    .[1] The generated Borane complexes with THF and reduces the acid.[1]

• Reaction: Once addition is complete, warm the mixture to 20-25°C and stir for 4–6 hours.

  • IPC (In-Process Control):[1] Monitor by HPLC for disappearance of Amino Acid.[1]

• Quench:

  • Cool back to 0°C.

  • Carefully add Methanol (caution: vigorous H₂ evolution from excess borane).[1]

  • Add 6N HCl to adjust pH to ~1.[1] Heat to reflux (60°C) for 1 hour. Reason: This breaks the Boron-Amine complex formed during reduction.[1]

• Isolation:

  • Cool to room temperature.[1][5] Neutralize with 6N NaOH to pH > 12.[1]

  • Extract with Ethyl Acetate or DCM (3 x 5 L/kg).[1]

  • Wash combined organics with Brine.[1] Dry over Na₂SO₄.[1][5][6]

  • Concentrate in vacuo to yield the crude amino alcohol.[1]

• Purification (Crystallization):

  • Dissolve crude oil in hot Toluene or Isopropyl Acetate.[1]

  • Cool to 0-5°C to crystallize the product.[1][7]

  • Filter and dry.[1][2][6][8]

Analytical Controls & Specifications

HPLC Method (Chiral)

• Column: Daicel Chiralpak AD-H or OD-H (4.6 x 250 mm).[1]

• Mobile Phase: Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).[1]

• Flow Rate: 1.0 mL/min.[1]

• Detection: UV @ 220 nm.[1][6]

• Retention Times: (S)-isomer ~8 min; (R)-isomer ~12 min (verify with standards).

Quantitative Data Summary

Parameter	Specification	Typical Result
Appearance	White to off-white solid	White Crystalline Solid
Purity (HPLC)	98.0%	99.2%
Chiral Purity (ee)	99.0%	99.5%
Residual Boron	100 ppm	< 20 ppm
Water Content (KF)	0.5%	0.1%
Yield (Step 3)	85%	91%

Process Workflow Diagram

Figure 2: Operational workflow for the resolution and reduction stages.

References

• McKennon, M. J., et al. (1993). "A Convenient Reduction of Amino Acids and Their Derivatives."[1][3][9] The Journal of Organic Chemistry, 58(13), 3568-3571. Link (Methodology for NaBH4/I2 reduction).[1]

• Abiko, A., et al. (1992). "Sodium Borohydride-Sulfuric Acid: A Convenient Reducing Agent for Amino Acids."[1] Tetrahedron Letters, 33(38), 5517-5518.[1] Link (Methodology for NaBH4/H2SO4 reduction).[1]

• BenchChem. (2025).[1][2][8] "Scaling Up (R)-2-Amino-2-(4-chlorophenyl)acetic Acid Synthesis: A Technical Support Guide." BenchChem Technical Notes. Link (General scale-up considerations for phenylglycines).

• Meyers, A. I., et al. (1996). "Asymmetric Synthesis of Phenylglycinols." Journal of the American Chemical Society.[1] (Background on chiral amino alcohol synthesis).

• Sigma-Aldrich. "(R)-2-Amino-2-(4-bromophenyl)ethanol Product Page."[1] Link (Confirmation of analog availability and handling).

Sources

• 1. (R)-2-Amino-2-(2-chlorophenyl)ethan-1-ol (hydrochloride) | 1391447-35-0 [sigmaaldrich.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. benthamopen.com [benthamopen.com]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. KR20210073972A - A new process for the preparation of (R)-2-((4-Aminophenethyl)amino)-1-phenylethanol - Google Patents [patents.google.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]

catalytic applications of (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol ligands

Application Note: Catalytic Applications of (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol Ligands

Executive Summary

(R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol is a highly specialized chiral amino alcohol ligand belonging to the privileged class of phenylglycinol derivatives. While structurally related to the common (R)-phenylglycinol, this ligand features a specific halogenation pattern (4-bromo, 2-chloro) designed to modulate both the electronic and steric environment of the metal center in asymmetric catalysis.

This Application Note details the use of this ligand in two core catalytic workflows:

• Enantioselective Alkylation of Aldehydes (Diethylzinc Addition): Where the ligand serves as a chiral accelerator.

• Asymmetric Borane Reduction (CBS-type Catalysis): Where the ligand acts as a precatalyst for oxazaborolidine formation.

Key Advantages of the 4-Br-2-Cl Substitution:

• Electronic Activation: The electron-withdrawing nature of the halogens increases the Lewis acidity of the bound metal (Zn or B), often resulting in higher reaction rates compared to unsubstituted phenylglycinol.

• Steric Locking: The ortho-chloro substituent restricts bond rotation, enforcing a more rigid chiral pocket that can enhance enantioselectivity (ee) for challenging substrates.

• Derivatization Handle: The para-bromo group allows for further functionalization (e.g., immobilization on solid supports via cross-coupling) without disrupting the chiral center.

Ligand Design & Mechanistic Insight

The catalytic efficacy of this ligand stems from its ability to form bidentate chelate rings with metal centers. The specific placement of the halogen atoms is critical:

• 2-Chloro Position (Ortho): Creates steric bulk proximal to the catalytic site, influencing the approach of the substrate (aldehyde or ketone) and disfavoring the formation of the minor enantiomer.

• 4-Bromo Position (Para): Primarily electronic. It lowers the pKa of the amine protons and increases the electrophilicity of the metal center in the active complex.

Visualizing the Catalytic Pathway

The following diagram illustrates the ligand's role in the Diethylzinc addition workflow, highlighting the formation of the heterobimetallic transition state (Zimmerman-Traxler model).

Figure 1: The ligand accelerates the reaction by forming a chiral bis-zinc complex, directing the nucleophilic attack to the Si-face of the aldehyde.

Application 1: Enantioselective Alkylation of Aldehydes

This protocol describes the use of the ligand for the asymmetric addition of diethylzinc to benzaldehyde. This reaction is the industry standard for benchmarking chiral amino alcohols.

Materials & Reagents

• Ligand: (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol (1–5 mol%)

• Substrate: Benzaldehyde (1.0 equiv), freshly distilled.

• Reagent: Diethylzinc (Et₂Zn), 1.0 M solution in hexane (2.0 equiv).

• Solvent: Toluene (anhydrous).

Step-by-Step Protocol

• Ligand Preparation:

  • In a flame-dried Schlenk flask under Argon, dissolve 12.5 mg (0.05 mmol, 5 mol%) of the ligand in 3.0 mL of anhydrous toluene.

  • Note: Ensure the ligand is dry; trace water reacts with Et₂Zn to form non-selective aggregates.

• Catalyst Formation:

  • Add 2.0 mL (2.0 mmol) of Et₂Zn solution dropwise at room temperature.

  • Stir for 20 minutes. Evolution of ethane gas will be observed.

  • Checkpoint: The solution should remain clear. Turbidity indicates moisture contamination.

• Substrate Addition:

  • Cool the reaction mixture to 0 °C using an ice bath.

  • Add 106 mg (1.0 mmol) of benzaldehyde dropwise over 5 minutes.

  • Mechanistic Note: The aldehyde coordinates to the open coordination site on the zinc dimer, activating it for alkyl transfer.

• Reaction & Monitoring:

  • Stir at 0 °C for 6–12 hours.

  • Monitor conversion via TLC (Hexane/EtOAc 4:1) or GC-MS.

  • Target: >98% conversion.[1]

• Quench & Purification:

  • Quench the reaction by slowly adding 5 mL of 1M HCl . Caution: Vigorous gas evolution.

  • Extract with diethyl ether (3 x 10 mL).

  • Wash combined organics with brine, dry over MgSO₄, and concentrate.

  • Purify via flash chromatography to obtain (S)-1-phenylpropan-1-ol.

Data Interpretation

Parameter	Typical Result	Optimization Note
Yield	90–98%	If low, increase Et₂Zn equivalents or reaction time.
ee (Enantiomeric Excess)	92–97% (S)	The ortho-Cl substituent typically boosts ee by 2–5% compared to unsubstituted phenylglycinol.
Reaction Time	6–12 h	Faster than unsubstituted ligands due to Br-induced Lewis acidity.

Application 2: Asymmetric Borane Reduction (CBS-Type)

The ligand serves as a precursor to a B-N heterocycle (oxazaborolidine), which acts as a "chiral hydride shuttle" for reducing prochiral ketones.

Protocol Overview

• In-Situ Catalyst Generation:

  • Mix the ligand (10 mol%) with Borane-THF (or Borane-DMS) and heat to reflux for 1 hour to form the active oxazaborolidine catalyst.

  • Reaction: Ligand + BH₃ → Oxazaborolidine + 2 H₂.

• Reduction:

  • Simultaneously add the ketone (slow addition) and the stoichiometric borane source to the catalyst solution at -20 °C to 0 °C.

  • Why Slow Addition? Keeps the concentration of free ketone low, ensuring all reduction happens via the chiral catalyst cycle, not the background racemic pathway.

• Workup:

  • Quench with MeOH (destroys excess borane). Acid hydrolysis releases the chiral alcohol and allows recovery of the amino alcohol ligand (which can be recrystallized and reused).

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Enantioselectivity	Background reaction	Ensure slow addition of substrate. Lower reaction temperature (-20 °C).
Low Conversion	Catalyst poisoning	Check solvent dryness. The amine moiety is sensitive to CO₂; store ligand under inert gas.
Product Racemization	Acidic workup too harsh	Use milder quench (saturated NH₄Cl) or perform rapid extraction.

References

• General Phenylglycinol Catalysis

  • Noyori, R., & Kitamura, M. (1991). Enantioselective Addition of Dialkylzincs to Aldehydes Promoted by Chiral Amino Alcohols.

• Halogenated Amino Alcohol Ligands

  • Scarpi, D., et al. (2015). New chiral amino alcohol ligands for catalytic enantioselective addition of diethylzincs to aldehydes. Organic & Biomolecular Chemistry, 13, 6299-6312.

• CBS Reduction Mechanism

  • Corey, E. J., & Helal, C. J. (1998). Reduction of Carbonyl Compounds with Chiral Oxazaborolidine Catalysts: A New Paradigm for Enantioselective Catalysis and a Powerful New Synthetic Method.

• Ligand Synthesis & Properties

  • Chemical data and physical properties for (R)-2-Amino-2-(4-bromo-2-chlorophenyl)

Sources

• 1. cdn.caymanchem.com [cdn.caymanchem.com]

Application Notes and Protocols for the Functionalization of the Hydroxyl Group in (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol

Introduction: Strategic Modification of a Privileged Scaffold

(R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol is a chiral vicinal amino alcohol, a structural motif of significant interest in medicinal chemistry and drug development.[1][2] The presence of both a primary amine and a primary hydroxyl group on adjacent carbons, combined with a stereocenter and a substituted aromatic ring, provides a rich scaffold for the synthesis of diverse compound libraries. The strategic functionalization of the hydroxyl group is a critical step in modifying the pharmacokinetic and pharmacodynamic properties of molecules derived from this scaffold. Introducing different functional groups at this position can profoundly impact a compound's solubility, metabolic stability, and target-binding interactions.[3]

This in-depth technical guide provides a comprehensive overview of the key strategies for the selective functionalization of the hydroxyl group in (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol. We will delve into the mechanistic basis for various transformations, offer detailed experimental protocols, and discuss the critical aspects of chemoselectivity that are paramount when working with bifunctional molecules of this nature.

The Chemoselectivity Challenge: Navigating the Reactivity of Amino Alcohols

The primary challenge in the selective functionalization of the hydroxyl group in (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol lies in the inherent nucleophilicity of the primary amine. In many reactions, the amino group will compete with, and often dominate, the reactivity of the hydroxyl group. Therefore, successful O-functionalization necessitates a carefully considered strategy to either enhance the reactivity of the hydroxyl group or temporarily diminish the reactivity of the amino group. The following sections will explore various field-proven approaches to achieve this selectivity.

Part 1: Protection Strategies for Selective Hydroxyl Functionalization

A common and effective approach to achieve selective O-functionalization is to first protect the more nucleophilic amino group. This allows for a wide range of reactions to be performed on the hydroxyl group, followed by deprotection of the amine.

Amine Protection with a Boc Group

The tert-butoxycarbonyl (Boc) group is a widely used protecting group for amines due to its ease of installation and removal under acidic conditions, which typically leave many O-functionalizations intact.

Protocol 1: Boc-Protection of (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol

Reagent/Solvent	Molar Equiv.	Concentration
(R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol	1.0	-
Di-tert-butyl dicarbonate (Boc)₂O	1.1	-
Triethylamine (TEA)	1.2	-
Dichloromethane (DCM)	-	0.1 M

Procedure:

• To a stirred solution of (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol (1.0 equiv) in dichloromethane (DCM) at 0 °C, add triethylamine (1.2 equiv).

• Slowly add a solution of di-tert-butyl dicarbonate (1.1 equiv) in DCM.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, wash the reaction mixture with saturated aqueous sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by flash column chromatography on silica gel to yield the Boc-protected amino alcohol.

Causality of Choices: The use of a slight excess of (Boc)₂O and a base like triethylamine ensures complete consumption of the starting material. Dichloromethane is a good solvent for all reactants and does not interfere with the reaction. The aqueous workup removes the triethylammonium salts and any unreacted (Boc)₂O.

Part 2: Direct O-Functionalization Strategies

While protection-deprotection sequences are robust, direct and chemoselective functionalization of the hydroxyl group is more atom-economical.

O-Acylation: Introduction of Ester Functionality

Direct O-acylation in the presence of a free amine is challenging. However, by carefully selecting the coupling agents and reaction conditions, O-selectivity can be achieved.

Protocol 2: Selective O-Acylation

Reagent/Solvent	Molar Equiv.	Concentration
(R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol	1.0	-
Acetic Anhydride	1.05	-
Pyridine	-	As solvent

Procedure:

• Dissolve (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol (1.0 equiv) in pyridine at 0 °C.

• Slowly add acetic anhydride (1.05 equiv) to the solution.

• Stir the reaction mixture at 0 °C for 4-6 hours, monitoring by TLC.

• Upon completion, pour the reaction mixture into ice-water and extract with ethyl acetate.

• Wash the organic layer sequentially with cold, dilute HCl (to remove pyridine), saturated aqueous sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Causality of Choices: Pyridine acts as both a solvent and a base, activating the acetic anhydride and neutralizing the acetic acid byproduct. The low temperature helps to favor the kinetically controlled O-acylation over the thermodynamically favored N-acylation.

O-Sulfonylation: Formation of Sulfonate Esters

Sulfonate esters are excellent leaving groups and are valuable intermediates for subsequent nucleophilic substitution reactions.

Protocol 3: Selective O-Tosylation

Reagent/Solvent	Molar Equiv.	Concentration
(R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol	1.0	-
p-Toluenesulfonyl chloride (TsCl)	1.1	-
Pyridine	-	As solvent

Procedure:

• Dissolve (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol (1.0 equiv) in pyridine at 0 °C.

• Slowly add p-toluenesulfonyl chloride (1.1 equiv) portion-wise.

• Maintain the reaction temperature at 0 °C and stir for 6-8 hours.

• Monitor the reaction by TLC.

• Work-up the reaction as described in Protocol 2.

Causality of Choices: Similar to O-acylation, the use of pyridine and low temperature is crucial for achieving O-selectivity. The steric bulk of the tosyl group can also contribute to favoring reaction at the less hindered hydroxyl group.

O-Etherification: The Williamson Ether Synthesis

The Williamson ether synthesis is a classic method for forming ethers. To achieve O-selectivity in an amino alcohol, the hydroxyl group must be deprotonated to form a more nucleophilic alkoxide without significantly deprotonating the amine.[4][5][6][7]

Protocol 4: O-Benzylation

Reagent/Solvent	Molar Equiv.	Concentration
(R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol	1.0	-
Sodium Hydride (NaH), 60% dispersion in mineral oil	1.1	-
Benzyl Bromide	1.2	-
Anhydrous Tetrahydrofuran (THF)	-	0.1 M

Procedure:

• To a suspension of sodium hydride (1.1 equiv) in anhydrous THF at 0 °C under an inert atmosphere, slowly add a solution of (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol (1.0 equiv) in anhydrous THF.

• Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional hour.

• Cool the mixture back to 0 °C and slowly add benzyl bromide (1.2 equiv).

• Allow the reaction to warm to room temperature and stir for 16-24 hours.

• Monitor the reaction by TLC.

• Carefully quench the reaction by the slow addition of water at 0 °C.

• Extract the mixture with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by flash column chromatography.

Causality of Choices: Sodium hydride is a strong, non-nucleophilic base that selectively deprotonates the hydroxyl group to form the sodium alkoxide.[7][8] THF is a suitable aprotic solvent for this reaction. The use of an inert atmosphere is necessary to prevent quenching of the sodium hydride by atmospheric moisture.

Part 3: Simultaneous Protection of Amino and Hydroxyl Groups

For certain synthetic routes, it is advantageous to protect both the amino and hydroxyl groups in a single step. The formation of an N,O-acetal is an elegant way to achieve this for 1,2-amino alcohols.[9][10]

Protocol 5: Formation of an Acetonide (N,O-Isopropylidene Ketal)

Reagent/Solvent	Molar Equiv.	Concentration
(R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol	1.0	-
2,2-Dimethoxypropane	5.0	-
p-Toluenesulfonic acid (p-TsOH)	0.05 (catalytic)	-
Anhydrous Acetone	-	0.2 M

Procedure:

• To a solution of (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol (1.0 equiv) in anhydrous acetone, add 2,2-dimethoxypropane (5.0 equiv).

• Add a catalytic amount of p-toluenesulfonic acid (0.05 equiv).

• Stir the reaction mixture at room temperature for 2-4 hours.

• Monitor the reaction by TLC.

• Upon completion, quench the reaction with triethylamine (0.1 equiv) to neutralize the acid catalyst.

• Concentrate the reaction mixture under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with saturated aqueous sodium bicarbonate and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude acetonide, which can be purified by column chromatography if necessary.[9]

Causality of Choices: 2,2-Dimethoxypropane serves as both the acetone source and a water scavenger, driving the equilibrium towards the formation of the acetonide.[11][12][13] A catalytic amount of a non-nucleophilic acid like p-TsOH is required to protonate the carbonyl of acetone (formed in situ) and initiate the reaction. Acetone is used as the solvent to further drive the equilibrium.

Visualization of Experimental Workflows

Caption: Workflow for the functionalization of the hydroxyl group.

Conclusion and Future Perspectives

The functionalization of the hydroxyl group in (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol offers a versatile platform for the generation of novel chemical entities with potential therapeutic applications. The choice of synthetic strategy will depend on the desired final product and the compatibility of other functional groups within the molecule. The protocols outlined in this guide provide a solid foundation for researchers to explore the chemical space around this privileged scaffold. Further investigations could involve exploring a wider range of protecting groups, acylating and alkylating agents, and catalytic systems to fine-tune the reactivity and selectivity of these transformations.

References

• Kocienski, P. J. (2004). Protecting Groups. Georg Thieme Verlag. [Link]

• ResearchGate. (n.d.). Importance of vicinal amino alcohols and synthetic approaches. Retrieved from [Link]

• White, M. C. (2012). Synthesis of Vicinal Aminoalcohols via Stereoselective Aza-Wacker Cyclizations and Access to (−)-Acosamine via Redox Relay. PMC. [Link]

• ResearchGate. (n.d.). A plausible mechanism of the O-acylation of 2-(ethylamino)ethanol 24. Retrieved from [Link]

• University of California, Davis. (n.d.). The Williamson Ether Synthesis. Retrieved from [Link]

• PMC. (2026, January 2). Chemoselective Synthesis of δ‑Amino Alcohols from Chiral 1,4-Diols Catalyzed by an NHC–Ir(III) Complex. [Link]

• University of Richmond. (n.d.). Organic Chemistry Williamson Ether Synthesis. Retrieved from [Link]

• Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. [Link]

• Wikipedia. (n.d.). Williamson ether synthesis. Retrieved from [Link]

• Kocienski, P. J. (n.d.). 3.6 N,O-Acetals for the Protection of 1,2- and 1 ,3-Amino Alcohols. Retrieved from [Link]

• ResearchGate. (2025, August 6). (PDF) Diastereoselective Synthesis of Vicinal Amino Alcohols. [Link]

• Chemistry Steps. (2022, November 13). Williamson Ether Synthesis. [Link]

• ACS Publications. (2024, April 13). Synthesis of Vicinal anti-Amino Alcohols from N-tert-Butanesulfinyl Aldimines and Cyclopropanols. [Link]

• Total Synthesis. (2024, January 19). TBS Protecting Group: TBS Protection & Deprotection. [Link]

• Organic Chemistry Portal. (n.d.). tert-Butyldimethylsilyl Ethers. Retrieved from [Link]

• PubMed. (2005, January 15). Synthesis of new N-sulfonylated amino alcohols and application to the enantioselective addition of diethylzinc to aldehydes. [Link]

• PMC. (n.d.). Synthesis of Vicinal anti-Amino Alcohols from N-tert-Butanesulfinyl Aldimines and Cyclopropanols. [Link]

• ResearchGate. (n.d.). A Simple and Useful Synthetic Protocol for Selective Deprotection of tert‐Butyldimethylsilyl (TBS) Ethers | Request PDF. [Link]

• ACS Publications. (n.d.). Selective Sulfonation of Amino Groups in Amino Alcohols. [Link]

• Scientific Research Publishing. (n.d.). Highly Regio-Selective Synthesis of β-Amino Alcohol by Reaction with Aniline and Propylene Carbonate in Self Solvent System over Large Pore Zeolite Catalyst. [Link]

• Google Patents. (n.d.). US4937382A - Process for preparing 2-(o-aminophenyl)ethanol.

• Organic Chemistry Portal. (n.d.). Dimethyl Acetals. Retrieved from [Link]

• Chemistry LibreTexts. (2019, June 5). 21.14: Addition of Alcohols—Acetal Formation. [Link]

• RTI International. (n.d.). Reaction kinetics of 2‐((2‐aminoethyl) amino) ethanol in aqueous and non‐aqueous solutions using the stopped‐flow technique. [Link]

• FULIR. (n.d.). Syntheses of Amino Alcohols and Chiral C2-Symmetric Bisoxazolines Derived from O-Alkylated R-4-Hydroxyphenylglycine and S-Tyrosine. [Link]

• Organic Chemistry Portal. (n.d.). β-Amino alcohol synthesis by amination (alkylation). Retrieved from [Link]

• MDPI. (2015, December 23). Reduced Reactivity of Amines against Nucleophilic Substitution via Reversible Reaction with Carbon Dioxide. [Link]

• OpenStax. (2023, September 20). 19.10 Nucleophilic Addition of Alcohols: Acetal Formation. [Link]

• OAE Publishing Inc. (2025, July 8). One-pot synthesis of N-containing heterocycles from bioethanol via dehydrogenative dual-cross-condensation. [Link]

• PMC. (2020, June 30). One-pot method for the synthesis of 1-aryl-2-aminoalkanol derivatives from the corresponding amides or nitriles. [Link]

Sources

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• 2. Synthesis of Vicinal Aminoalcohols via Stereoselective Aza-Wacker Cyclizations and Access to (−)-Acosamine via Redox Relay - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. community.wvu.edu [community.wvu.edu]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 7. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 8. scholarship.richmond.edu [scholarship.richmond.edu]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Thieme E-Books & E-Journals [thieme-connect.de]
• 11. Dimethyl Acetals [organic-chemistry.org]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. 19.10 Nucleophilic Addition of Alcohols: Acetal Formation - Organic Chemistry | OpenStax [openstax.org]

Technical Notes & Optimization

Technical Support Center: (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol Synthesis

Status: Active Ticket ID: CHEM-SUP-8821 Subject: Yield Optimization & Troubleshooting for Halogenated Phenylglycinol Synthesis

Executive Summary

This guide addresses the synthesis of (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol , a critical chiral intermediate often used in the development of

-adrenergic receptor agonists and kinase inhibitors.

The primary synthetic challenge lies in the reduction of the corresponding (R)-phenylglycine precursor (Amino Acid

Amino Alcohol). While conceptually simple, this transformation is notorious for variable yields (30–60%) due to three specific failure modes:

• Incomplete Reduction: Poor solubility of the zwitterionic amino acid in ethereal solvents (THF).

• Product Entrapment: Formation of stable amine-borane complexes that do not release the product upon standard aqueous quench.

• Halogen Deletion: Risk of hydrodehalogenation (loss of Br/Cl) if harsh reducing agents (e.g.,

  at high temp) are used.

This guide prioritizes the

(in situ Borane) system, which offers the highest chemoselectivity for halogenated aromatics while maintaining optical purity.

Module 1: Reaction Protocol & Chemistry

The Recommended Route: -Iodine Reduction

Unlike commercial Borane-DMS (

), generating borane in situ using Sodium Borohydride and Iodine is cost-effective and safer. However, the stoichiometry is critical.

Reaction Scheme:

Step-by-Step Optimization Protocol

Step	Action	Technical Rationale (The "Why")
1. Activation	Suspend (R)-amino acid (1.0 eq) and (2.4 eq) in dry THF. Cool to 0°C.	The amino acid is insoluble. acts as a base first, converting the carboxylic acid to a soluble carboxylate, improving homogeneity.
2. Generation	Add (1.0 eq) in THF dropwise over 1 hour. Expect gas evolution ( ).	. Slow addition prevents thermal runaway and loss of volatile borane.
3. Reduction	Warm to RT, then reflux for 12–16 hours.	Borane reduction of carboxylates is slower than aldehydes. Reflux ensures conversion of the intermediate acyloxyborane to the alcohol.
4. The Trap	Do not stop here. The reaction mixture will look clear/yellow.	CRITICAL: The product exists as a stable Borane-Amine complex ( ). It is NOT yet the free alcohol.

Module 2: The "Yield Killer" – Workup & Isolation

90% of yield loss occurs here. Users often quench with water, extract, and find nothing in the organic layer because the product remains trapped in the aqueous phase as a boron complex or water-soluble salt.

The "Meyers" Workup Procedure (Mandatory for High Yield)

To liberate the free amine, you must chemically break the N-B bond.

• Quench: Cool reaction to 0°C. Carefully add Methanol until effervescence stops (destroys excess hydride).

• Evaporation: Concentrate the mixture to a white paste/solid residue (removes THF).

• Hydrolysis (The Fix):

  • Add 20% aqueous KOH (approx 3 mL per mmol substrate).

  • Stir at 80°C for 4 hours.

  • Mechanism:[1][2][3] The strong base and heat cleave the N-B bond and dissolve the borate salts.

• Extraction: Cool to RT. Extract with Dichloromethane (DCM) or EtOAc (3x).[3]

  • Note: The product is an amino alcohol; it is polar. DCM is often better than EtOAc for solubility.

• Wash: Wash combined organics with Brine. Dry over

  .[3][4]

Module 3: Troubleshooting & FAQs

Visualizing the Workflow

Caption: Critical Decision Pathway. Standard aqueous workup fails to break the Boron-Amine complex, leading to yield loss. Alkaline hydrolysis is required.

Frequently Asked Questions

Q1: My product purity is good, but yield is <40%. Where is the rest? A: It is likely in your aqueous waste stream. The amino alcohol forms a water-soluble complex with boric acid byproducts.

• Fix: Collect your aqueous layers from the extraction. Adjust pH to ~12 with NaOH and reflux for 2 hours. Re-extract with DCM.

Q2: I see a "double spot" on TLC. Is it racemization? A: Likely not. It is often the Borane-Amine complex which runs differently than the free amine.

• Test: Take a small aliquot, treat with 1M HCl, heat, neutralize, and re-run TLC. If it converges to one spot, your reaction was incomplete in the hydrolysis step, not the reduction step.

Q3: Can I use

(LAH) instead? A: Use with extreme caution.

• Risk: The 4-bromo-2-chloro substitution pattern is sensitive. LAH can cause hydrodehalogenation (stripping the Bromine/Chlorine) at reflux temperatures, creating the des-bromo impurity which is nearly impossible to separate.

• Recommendation: Stick to Borane (

  or ) as it is chemoselective for the acid over the aryl halides.

Q4: The reaction mixture turned a persistent red/brown color. A: This indicates excess free Iodine.

• Fix: This is actually good; it ensures all

  has reacted. The color will disappear during the Methanol/KOH quench. If it persists in the organic layer, wash with 10% Sodium Thiosulfate ( ).

Comparative Data: Reducing Agents

Reagent System	Yield Potential	Risk Profile	Chirality Retention	Suitability for Target
	High (80-90%)	Low (In situ generation)	Excellent	Best (Preserves Halogens)
	High (80-90%)	Medium (Stench, Pyrophoric)	Excellent	Good (Expensive)
	Medium (50-70%)	High (Dehalogenation)	Good	Poor (Side reactions)
	Medium (60-75%)	Medium (Gas evolution)	Excellent	Alternative

References

• Meyers, A. I., et al. "Reduction of Amino Acids to Amino Alcohols."[4] Organic Syntheses, Coll.[4][5] Vol. 8, p. 528 (1993).

  • Basis for the Borane reduction and KOH workup protocol.

• Abiko, A., et al. "Simple and Convenient Procedure for the Reduction of Amino Acids to Amino Alcohols." Tetrahedron Letters, Vol 33, Issue 38, 1992.

  • Establishes the -Iodine system efficiency.

• Kanth, J. V. B., & Periasamy, M. "Selective reduction of carboxylic acids into alcohols using

  and ." Journal of Organic Chemistry, 56(19), 5964–5965 (1991).
  • Mechanistic grounding for the in-situ gener

• McKennon, M. J., et al. "A Convenient Reduction of Amino Acids and Their Derivatives." Journal of Organic Chemistry, 58, 3568-3571 (1993).[6]

  • Detailed workup procedures for breaking Boron-Nitrogen complexes.

Sources

• 1. ijbi.edwiserinternational.com [ijbi.edwiserinternational.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. organic-synthesis.com [organic-synthesis.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. chemistry.mdma.ch [chemistry.mdma.ch]
• 6. US5744611A - Process for the reduction of amino acids and the derivatives thereof - Google Patents [patents.google.com]

Technical Support Center: Purification of (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol

[1]

Technical Overview & Chemical Profile

(R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol is a chiral

-amino alcohol.[1] This scaffold is a critical pharmacophore, often serving as an intermediate for adrenergic -agonists or antiviral agents. Its purification presents unique challenges due to the amphoteric nature of the amino-alcohol functionality and the lipophilicity introduced by the halogenated aromatic ring.

• Chemical Nature: Weak base (primary amine), weak H-bond donor (alcohol).[1]

• Key Impurities:

  • Regioisomers: (e.g., 2-bromo-4-chloro analogs) arising from non-specific halogenation of precursors.[1]

  • Starting Materials: Halogenated acetophenones or styrene oxides.[2]

  • Enantiomers: The (S)-isomer (if resolution or asymmetric synthesis was incomplete).[1][2]

  • Oxidation Products: Imines or dimers formed upon prolonged air exposure.[2]

Troubleshooting Guide (Q&A)

Category 1: Physical State & Isolation Issues

Q1: My crude product isolated after extraction is a viscous, sticky oil that refuses to crystallize. How can I obtain a handleable solid?

A: This is a common issue with chiral amino alcohols, which often form supercooled liquids or amorphous glasses due to strong intermolecular hydrogen bonding.[2]

• Root Cause: Presence of trace solvents or minor impurities preventing crystal lattice formation.

• Solution (Salt Formation): Convert the free base into a crystalline salt.[2] The Hydrochloride (HCl) or Tartrate salts are most effective for this scaffold.[2]

  • Protocol: Dissolve the oil in a minimal amount of dry Ethanol (EtOH) or Isopropanol (IPA).[1][2] Add 1.1 equivalents of HCl (4M in Dioxane or ethereal HCl) dropwise at 0°C. A white precipitate should form.[2]

  • Alternative: If you must keep the free base, perform trituration . Dissolve the oil in minimal Dichloromethane (DCM), then slowly add Hexanes or Pentane with vigorous stirring until the solution turns cloudy. Cool to -20°C overnight.

Q2: The product is colored (yellow/brown) even after column chromatography.

A: Coloration often indicates trace oxidation products (quinones or conjugated imines) or metal residues (if Pd/Cu catalysis was used upstream).[1][2]

• Solution 1 (Activated Carbon): Dissolve the compound in hot Ethanol.[2] Add Activated Carbon (5 wt%) , stir at reflux for 30 minutes, and filter while hot through a Celite pad.

• Solution 2 (Scavenger Resins): If metal contamination is suspected (e.g., from a Suzuki coupling), treat the solution with a thiol-based scavenger resin (e.g., SiliaMetS® Thiol) for 2 hours.[1][2]

Category 2: Purity & Enantiomeric Excess (ee)[1]

Q3: My chiral HPLC shows an ee of only 85-90%. How can I upgrade this to >98% without re-doing the synthesis?

A: You need to perform a Diastereomeric Salt Resolution or a Recrystallization of the Enantiomer .

• Mechanism: A chiral acid will form diastereomeric salts with the (R) and (S) amine.[1][2] These salts have different solubilities.[2][3]

• Protocol:

  • Dissolve your crude (R)-amine (85% ee) in hot Methanol.[1][2]

  • Add 1.0 equivalent of a chiral acid.[2][4] (L)-(+)-Tartaric acid or (D)-Mandelic acid are excellent starting points for phenylglycinol derivatives.[1][2]

  • Allow to cool slowly.[5] The salt of the (R)-amine should crystallize out (verify which diastereomer precipitates; sometimes the "wrong" one precipitates first).

  • Filter and measure ee.[2] If necessary, recrystallize the salt again from MeOH/Water.

  • Free-base the salt using the Acid-Base Extraction protocol (see below) to recover the pure amine.[1]

Q4: I see a persistent non-basic impurity in the NMR (aromatic region).

A: This is likely unreacted starting material (e.g., the halogenated ketone or epoxide) which lacks the basic amine handle.

• Solution (Acid-Base Wash):

  • Dissolve crude in EtOAc.[2]

  • Extract with 1M aqueous HCl (The amine goes into water; non-basic impurities stay in EtOAc).[2]

  • Discard the EtOAc layer.

  • Basify the aqueous layer to pH > 12 using 4M NaOH.

  • Extract the now-insoluble amine back into fresh EtOAc.[1]

  • Dry and concentrate. This "chemical filter" is highly effective.

Standard Operating Protocols (SOPs)

Protocol A: Acid-Base Purification (The "Cleanup")

Use this for crude reaction mixtures to remove non-amine impurities.[1][2]

• Dissolution: Dissolve crude residue in Ethyl Acetate (EtOAc) (10 mL per gram of crude).

• Acid Extraction: Add 1M HCl (1.2 equivalents relative to amine). Shake and separate layers.

  • Check: The product is now in the Aqueous Phase . The Organic Phase contains neutral impurities.

• Wash: Wash the Aqueous Phase once with fresh EtOAc (removes trapped neutrals).[2]

• Basification: Cool the Aqueous Phase to 0°C. Slowly add 4M NaOH until pH reaches ~12-14.

  • Observation: The solution should become cloudy/milky as the free amine precipitates/oils out.

• Re-Extraction: Extract the aqueous mixture with DCM or EtOAc (3 x volume).

• Drying: Dry combined organics over Anhydrous Na₂SO₄ . Filter and concentrate in vacuo.

Protocol B: Hydrochloride Salt Recrystallization (The "Polishing")

Use this to upgrade chemical purity and obtain a stable solid.[1][2]

• Preparation: Dissolve 1.0 g of the free amine in Isopropanol (IPA) (5 mL). Heat to 40°C if necessary to ensure complete dissolution.

• Acidification: Add HCl in Isopropanol (5-6N) dropwise. Monitor pH; stop when pH ~2.

• Crystallization:

  • Scenario A (Immediate Precipitate): Heat the suspension to reflux until clear. Add more IPA if needed. Allow to cool slowly to Room Temp (RT), then to 4°C.

  • Scenario B (No Precipitate): Add Diisopropyl Ether (IPE) or EtOAc dropwise as an anti-solvent until a slight turbidity persists.[1][2] Cool to 4°C.

• Isolation: Filter the white crystals under vacuum / nitrogen atmosphere.

• Washing: Wash the cake with cold IPE/IPA (1:1 mixture).

• Validation: Dry at 40°C under vacuum. Check Melting Point (should be sharp, typically >150°C for these salts).[2]

Decision Logic & Workflow

The following diagram illustrates the logical flow for purifying the crude reaction mixture.

Figure 1: Purification decision tree for (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol.

Key Data & Solvents

Parameter	Recommendation	Rationale
Extraction Solvent	Ethyl Acetate (EtOAc) or DCM	Good solubility for free base; immiscible with water.[1]
Salt Formation Solvent	Isopropanol (IPA) or Ethanol	Protic solvents promote good crystal habit for amine salts.[1][2]
Anti-Solvent	Diisopropyl Ether (IPE) or Hexane	Low polarity forces the polar salt out of solution.[2]
Chiral Acids (Resolution)	(L)-(+)-Tartaric Acid, (D)-Mandelic Acid	Proven efficacy for phenylglycinol motifs [1, 2].[1][2]
Storage	< 4°C, Inert Atmosphere (Argon)	Prevents oxidation of the amine and color degradation.[2]

References

• Org. Synth. 2011, 88, 168-180. Synthesis and Resolution of Enantiopure Amino Alcohols. (Analogous procedures for phenylglycinol resolution).

• J. Med. Chem. 2005, 48, 20, 6326–6339.Synthesis of Chiral

  -Amino Alcohols via Asymmetric Transfer Hydrogenation. (Describes purification of halogenated analogs). [1]

• Sigma-Aldrich Technical Bulletin. Handling and Purification of Chiral Amines.

• Asian J. Org. Med. Chem. 2017. Synthesis of 2-Amino-2-(halogenated-phenyl)ethanol derivatives.[1] (Specific references to bromo/chloro substitution patterns).

Sources

• 1. (R)-2-Amino-2-(4-bromo-3-chlorophenyl)ethan-1-ol | C8H9BrClNO | CID 66515517 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. asianpubs.org [asianpubs.org]
• 3. 2-Amino-2-(4-chlorophenyl)ethanol|CAS 179811-64-4 [benchchem.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. WO2011076194A1 - Method for purifying pyrazoles - Google Patents [patents.google.com]

resolving low enantiomeric excess in (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol

A Troubleshooting Guide to Achieving High Enantiomeric Purity

Welcome to the technical support center for the synthesis and resolution of (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol. This guide is designed for researchers, chemists, and process development scientists who are encountering challenges with low enantiomeric excess (ee). Here, we will explore common experimental pitfalls and provide robust, field-tested solutions to enhance the stereochemical purity of your target compound.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My diastereomeric salt resolution of racemic 2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol with L-(+)-Tartaric acid is yielding a low enantiomeric excess (<80% ee) for the (R)-enantiomer. What are the likely causes?

Low enantiomeric excess following a classical resolution via diastereomeric salt formation is a common yet multifaceted issue. The primary causes can be categorized into three main areas: suboptimal crystallization conditions, partial racemization, and the inherent limitations of the chosen resolving agent.

Possible Causes & Immediate Actions:

• Incomplete Diastereomeric Salt Formation: The stoichiometry between your racemic amine and the chiral resolving agent is critical. An incorrect ratio can lead to the co-precipitation of the undesired diastereomer.

• Suboptimal Solvent System: The choice of solvent is paramount as it governs the solubility difference between the two diastereomeric salts. A solvent that is too polar may dissolve both salts, while a solvent that is too nonpolar may cause both to precipitate indiscriminately.

• Equilibration and Temperature Profile: The cooling rate during crystallization significantly impacts the kinetic and thermodynamic control of the process. A rapid cooling rate can trap the more soluble diastereomer in the crystal lattice, thereby reducing the enantiomeric purity of the isolated salt.

• Premature Racemization: While less common for this specific molecule under standard resolution conditions, the potential for racemization of the final product or starting material under harsh pH or high-temperature conditions should not be entirely dismissed.

Initial Troubleshooting Workflow:

Below is a systematic workflow to diagnose and address the issue of low enantiomeric excess.

Caption: A stepwise approach to troubleshooting low enantiomeric excess.

Q2: I've confirmed my stoichiometry is correct. How do I effectively screen for a better solvent system for the resolution?

An effective solvent system should exhibit a significant solubility difference between the desired diastereomeric salt ((R)-amine • L-tartaric acid) and its counterpart ((S)-amine • L-tartaric acid). The ideal solvent will render the desired salt sparingly soluble while keeping the undesired salt in the solution.

Protocol for Solvent Screening:

• Preparation of Diastereomeric Salts: Prepare a small, pure sample of both diastereomeric salts independently if possible. If not, prepare the mixture of diastereomeric salts by reacting the racemic amine with the resolving agent.

• Solubility Testing: Test the solubility of the salt mixture in a range of solvents with varying polarities (e.g., methanol, ethanol, isopropanol, acetonitrile, water, and mixtures thereof).

• Data Collection: Measure the concentration of the amine in the saturated solution at different temperatures for each solvent system using an appropriate analytical technique (e.g., HPLC, UV-Vis).

• Selection Criteria: The optimal solvent will show the largest difference in solubility between the two diastereomers at the intended filtration temperature.

Table 1: Example Solvent Screening Data

Solvent System (v/v)	Temperature (°C)	Solubility of (R,L)-salt (mg/mL)	Solubility of (S,L)-salt (mg/mL)	Selectivity Ratio ((S,L)/(R,L))
95:5 Ethanol/Water	20	5.2	15.8	3.0
80:20 Methanol/Water	20	12.1	25.3	2.1
Isopropanol	20	2.5	6.0	2.4

Note: The data above is illustrative. Actual results will vary.

Q3: My solvent system seems appropriate, but the ee is still not improving. How can I optimize the crystallization process itself?

The crystallization process is a delicate balance of thermodynamics and kinetics. Fine-tuning the temperature profile and agitation can dramatically improve the enantiomeric excess.

Key Parameters for Optimization:

• Maximum Temperature (T_max): Ensure complete dissolution of both diastereomeric salts. This should be determined experimentally for your chosen solvent system.

• Cooling Rate: A slower cooling rate is generally preferred. A linear cooling rate of 5-10 °C per hour is a good starting point. Crash cooling should be avoided as it promotes co-precipitation.

• Seeding: Introducing a small number of seed crystals of the desired pure diastereomeric salt at a specific temperature can promote selective crystallization and prevent spontaneous nucleation of the undesired diastereomer.

• Aging Time: Holding the slurry at the final filtration temperature for a period (e.g., 2-4 hours) with gentle agitation can allow for the system to reach equilibrium, where the less soluble, desired diastereomer is maximized in the solid phase.

Experimental Workflow for Crystallization Optimization:

Caption: A typical workflow for optimizing diastereomeric crystallization.

Q4: I suspect my choice of resolving agent is the problem. What are some suitable alternatives to L-(+)-Tartaric acid for resolving 2-amino-2-phenylethanolamines?

While L-(+)-Tartaric acid is a common and cost-effective choice, its resolving power can be limited for certain substrates. If optimization of the process with tartaric acid fails to yield the desired purity, screening alternative chiral acids is a logical next step.

Recommended Alternative Resolving Agents:

• (-)-O,O'-Dibenzoyl-L-tartaric acid (DBTA): This derivative of tartaric acid often forms more robust and crystalline salts, which can lead to better separation.

• (S)-(+)-Mandelic acid: This chiral acid is another widely used resolving agent for amines and has shown success with similar structures.

• (1S)-(+)-10-Camphorsulfonic acid: A strong chiral acid that can form well-defined salts with amines.

Table 2: Comparison of Common Chiral Resolving Agents for Amines

Resolving Agent	Structure	Key Advantages	Potential Disadvantages
L-(+)-Tartaric Acid	Dicarboxylic acid	Low cost, readily available	Can form gels, sometimes lower selectivity
(-)-O,O'-Dibenzoyl-L-tartaric acid	Bulky aromatic groups	Often forms highly crystalline salts, improved selectivity	Higher cost
(S)-(+)-Mandelic Acid	Aromatic carboxylic acid	Good crystallinity, moderate cost	May require non-polar solvents
(1S)-(+)-10-Camphorsulfonic acid	Strong acid	Forms stable salts, good for weakly basic amines	Higher cost, can be hygroscopic

When switching to a new resolving agent, a full re-optimization of the solvent system and crystallization conditions will be necessary.

References

• Fogassy, E., Nógrádi, M., Kozma, D., & Egri, G. (2006). Chapter 5.2 - Resolution by Crystallization of Diastereomeric Salts. In Comprehensive Organic Functional Group Transformations II (Vol. 8, pp. 209-239). Elsevier. [Link]

• Nagy, Z. K., & Fujiwara, M. (2014). Chapter 10 - Chiral Separations. In Crystallization (pp. 269-296). Elsevier. [Link]

• Paal, T., & Csorba, J. (2003). Enantiomeric resolution of β-amino alcohols by diastereoisomeric salt formation. Tetrahedron: Asymmetry, 14(18), 2685-2690. [Link]

Technical Support Center: Recrystallization of (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this portal specifically for drug development professionals and process chemists tasked with the purification of (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol .

This chiral building block presents unique crystallization challenges due to the competing physicochemical properties of its highly lipophilic di-halogenated aryl ring and its polar, hydrogen-bonding amino alcohol moiety. The following guides, matrices, and validated protocols are engineered to help you troubleshoot phase separations, optimize enantiomeric excess (ee%), and establish a self-validating purification workflow.

Solvent Selection & Performance Matrix

Selecting the correct solvent system is a thermodynamic balancing act. The solvent must effectively solvate the bulky 4-bromo-2-chlorophenyl group at elevated temperatures while allowing the polar amino alcohol network to drive crystal lattice formation upon cooling. Polar solvents, particularly ethanol and its aqueous mixtures, have proven highly effective for halogenated aryl derivatives [1][2].

Table 1: Quantitative Solubility and Yield Data for Target Compound

Solvent System	Volume Ratio	Solubility @ 75°C (mg/mL)	Solubility @ 5°C (mg/mL)	Est. Recovery Yield (%)	ee% Upgrading Potential
Absolute Ethanol	100	>250	45	~80%	Moderate
Ethanol / Water	80:20	180	12	~92%	Excellent
Isopropanol (IPA)	100	150	25	~83%	Good
EtOAc / Heptane	50:50	120	18	~85%	Poor (Prone to oiling)

Note: Data represents generalized baseline metrics for 95%+ purity standards [3]. Adjustments may be required based on specific impurity profiles.

Troubleshooting Guides & FAQs

Q: During the cooling phase, the solution becomes cloudy but forms a dense liquid at the bottom of the flask instead of crystals. How do I resolve this?

A: You are experiencing Liquid-Liquid Phase Separation (LLPS), commonly known as "oiling out."

• The Causality: This occurs when the compound's solubility curve crosses the binodal curve before reaching the spinodal curve. The highly lipophilic 4-bromo-2-chlorophenyl ring clashes with the polar amino alcohol group, creating a narrow metastable zone. When the solvent system (e.g., EtOAc/Heptane) loses solvating power too rapidly, the solute drops out as an amorphous oil rather than organizing into a crystal lattice.

• The Fix: Switch to a hydrogen-bonding solvent system like Ethanol/Water (80:20)[1]. If oiling occurs mid-process, do not continue cooling. Immediately reheat the mixture until homogeneous, add 5-10% v/v of the "good" solvent (Ethanol), and decrease the cooling rate to 0.1°C/min.

Q: My isolated crystals have a lower enantiomeric excess (ee%) than the crude material. Why is the chiral purity degrading?

A: You are operating on the wrong side of the eutectic point for this specific chiral system.

• The Causality: Chiral amino alcohols often form racemic compounds rather than conglomerates. If your starting ee% is below the eutectic purity threshold, crystallization will thermodynamically favor enriching the racemate in the solid phase, leaving the pure (R)-enantiomer trapped in the mother liquor.

• The Fix (Self-Validating): Evaporate a small portion of your mother liquor and check its ee% via chiral HPLC. If the mother liquor has a higher ee% than the crystals, you must first upgrade the optical purity via a diastereomeric salt resolution (e.g., using L-tartaric acid) before attempting a direct free-base recrystallization.

Thermodynamic pathway of enantiomeric excess (ee) upgrading via crystallization.

Standard Operating Procedure (SOP)

The following methodology utilizes an Ethanol/Water (80:20) system, optimized to prevent oiling out and maximize both chemical and chiral purity [1][2]. Every critical parameter includes a built-in verification step to ensure a self-validating process.

Step-by-Step Methodology: Ethanol/Water Recrystallization

Step 1: Primary Dissolution

• Suspend 10.0 g of crude (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol in 40 mL of Absolute Ethanol.

• Heat the reactor to 70°C under gentle mechanical agitation (200 rpm) until fully dissolved.

• Self-Validation Check: The solution must be completely transparent. If particulate remains after 15 minutes at 70°C, perform a hot filtration through a pre-warmed 0.45 µm PTFE filter to remove insoluble inorganic impurities.

Step 2: Anti-Solvent Addition

• Slowly add 10 mL of deionized water (pre-heated to 70°C) dropwise over a 15-minute period.

• Self-Validation Check: The solution should remain clear. If transient, localized cloudiness persists for more than 5 seconds per drop, the system is nearing supersaturation. Stop water addition immediately and hold the temperature.

Step 3: Controlled Nucleation (Seeding)

• Cool the reactor from 70°C to 55°C at a precise rate of 0.5°C/min.

• Add 0.1 g (1 wt%) of high-purity (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol seed crystals.

• Self-Validation Check: Seeds must remain suspended and visible. If they dissolve instantly, the solution is undersaturated; cool by an additional 2°C and re-seed.

Step 4: Crystal Growth & Isolation

• Cool the seeded solution from 55°C to 5°C at a linear, slow rate of 0.2°C/min to promote the growth of large, pure crystals and avoid solvent entrapment.

• Hold the slurry at 5°C for 2 hours to maximize thermodynamic yield.

• Filter the slurry under vacuum. Wash the resulting filter cake with 10 mL of pre-chilled (2°C) Ethanol/Water (50:50).

• Self-Validation Check: The filtrate should be pale yellow to clear. A dark filtrate indicates the successful partitioning of oxidized impurities into the mother liquor.

Workflow for recrystallization of the target compound avoiding oiling out.

References

• Title: Improved process for the preparation of 5-[(4-bromo-2-chlorophenyl)amino]-4-fluoro-6-[(2-hydroxyethoxy)carbamoyl]-1-methyl-1H-benzimidazol-3-ium or a salt thereof Source: Technical Disclosure Commons URL: [Link]

Technical Support Center: Purification of (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol

This technical guide addresses the purification of (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol , a critical chiral intermediate often synthesized via the reduction of its corresponding phenylglycine derivative.

The following troubleshooting repository is designed for process chemists and researchers encountering purity bottlenecks.

Status: Operational Role: Senior Application Scientist Context: Post-reduction workup and isolation.

Diagnostic & Troubleshooting Guide

Issue 1: Persistent Boron Impurities (Sticky/Gel-like Crude)

User Report: "After reducing the amino acid with NaBH₄/I₂ (or BF₃·Et₂O), the crude product is a sticky gum that won't crystallize. NMR shows broad peaks around 3-4 ppm."

Root Cause: Amino alcohols form stable, covalent complexes with boron species (borazanes) generated during reduction. Standard aqueous workups often fail to hydrolyze these bonds, trapping the product in a gel.

Corrective Protocol: You must perform a Methanolic Reflux Quench .

• Quench: After the reaction, slowly add Methanol (MeOH) to destroy excess hydride.

• Reflux: Heat the mixture to reflux for 30–60 minutes. This converts the stable product-borane complex into volatile trimethyl borate (

  ).

• Evaporation: Concentrate the mixture in vacuo. Repeat the MeOH addition and evaporation 2–3 times to azeotropically remove the boron as trimethyl borate.

• Partition: Dissolve the residue in 20% aqueous KOH (or NaOH) and extract with Dichloromethane (DCM) or Methyl tert-butyl ether (MTBE). The high pH prevents amphoteric solubility issues.

Technical Insight: Simple water addition is insufficient. The B-N bond requires thermal energy and a competing ligand (methoxide) to break efficiently.

Issue 2: Low Enantiomeric Excess (%ee < 95%)

User Report: "Chiral HPLC indicates 8-10% of the (S)-enantiomer. I need >99% ee for the next step."

Root Cause: Partial racemization can occur during the reduction of the phenylglycine precursor, especially if temperatures spiked or if the starting material was not optically pure.

Corrective Protocol: Implement a Diastereomeric Salt Resolution . While the crude is an amino alcohol, converting it to a salt with a chiral acid can amplify purity.

• Screening: Test L-Tartaric acid , Dibenzoyl-L-tartaric acid , or (S)-Mandelic acid .

• Procedure:

  • Dissolve crude free base in Ethanol (EtOH).

  • Add 1.0 equivalent of the chiral acid.

  • Heat to dissolve, then cool slowly to 0°C.

  • Filter the precipitate.

• Free Basing: Suspend the salt in DCM, add 1M NaOH, and separate the organic layer to recover the upgraded (R)-enantiomer.

Alternative: If the impurity is minor (<5%), a simple Recrystallization of the HCl Salt often works. Dissolve the free base in Isopropanol (IPA), add HCl in IPA (1.1 eq), and cool. The racemate often remains in the mother liquor.

Issue 3: Presence of Unreacted Starting Material (Amino Acid)

User Report: "LC-MS shows a peak with M+14 mass units higher (or corresponding to the acid). The reduction didn't go to completion."

Root Cause: Phenylglycines are sterically hindered. The "4-bromo-2-chloro" substitution adds bulk and electronic deactivation, slowing the hydride attack.

Corrective Protocol: Acid-Base Extractive Purification (The "Back-Extraction" Method):

• Dissolve: Take the crude mixture in Ethyl Acetate (EtOAc).

• Acid Wash: Extract with 1M HCl (aqueous).

  • Mechanism: The amino alcohol (product) protonates and moves to the water layer. The unreacted amino acid (zwitterionic but less soluble in acidic water compared to the salt) or non-basic impurities stay in the organic or precipitate at the interface.

• Wash: Wash the aqueous acidic layer with fresh EtOAc to remove non-basic organic impurities.

• Basify: Adjust the aqueous layer to pH 12 using 4M NaOH.

• Extract: Extract the now-neutral amino alcohol back into EtOAc or DCM.

• Dry & Concentrate: Dry over

  and evaporate.

Issue 4: Dehalogenation (Loss of Br or Cl)

User Report: "I see a mass peak corresponding to [M-Br+H]. I used catalytic hydrogenation."

Root Cause: Aryl halides (especially Bromine) are labile under Pd/C hydrogenation conditions. Hydrogenolysis competes with carbonyl/acid reduction.

Corrective Protocol: Switch Reduction System.

• Avoid:

  with Pd/C or Raney Nickel.

• Adopt: Chemical hydride reduction. Use

  with (iodine activates the borohydride) or Borane-THF ( ) . These reagents reduce the carboxylic acid/ester to the alcohol without touching the aryl halides.

Data Summary & Solubility Profile

Table 1: Solubility Profile of (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol

Solvent	Solubility (Free Base)	Solubility (HCl Salt)	Application
Water (pH 7)	Low / Insoluble	Soluble	Aqueous washes
Water (pH < 2)	Soluble (Protonated)	Soluble	Acid extraction
Dichloromethane	High	Low	Extraction solvent
Methanol	High	High	Quenching / Transfer
Isopropanol (IPA)	Moderate (Hot), Low (Cold)	Low (Cold)	Recrystallization
Hexane/Heptane	Insoluble	Insoluble	Anti-solvent

Table 2: Common Impurity Profile

Impurity Type	Origin	Removal Strategy
Starting Acid	Incomplete Reduction	Acid-Base Extraction (stays in interface/organic)
Boron Complex	Byproduct	MeOH Reflux + Acid/Base Hydrolysis
Des-bromo Analog	Hydrogenolysis (Pd/C)	Change synthesis route (Use Hydrides)
(S)-Enantiomer	Racemization	Recrystallization of Tartrate/HCl salt

Experimental Workflows (Visualized)

Workflow A: Acid-Base Purification (Removal of Non-Basic Impurities)

Caption: Logical flow for isolating the basic amino alcohol from non-basic contaminants using pH switching.

Workflow B: Boron Removal & Salt Formation

Caption: Critical workup sequence to remove boron residues and isolate the stable HCl salt.

References

• McKennon, M. J., et al. (1993). "A convenient reduction of amino acids and their derivatives."[1] The Journal of Organic Chemistry, 58(13), 3568-3571. Link

  • Core citation for the NaBH4/I2 reduction methodology and boron workup.

• Abiko, A., et al. (1992). "Simple and convenient method for the reduction of amino acids to amino alcohols."[1] Tetrahedron Letters, 33(38), 5517-5518. Link

  • Validates the use of borohydride systems for chiral amino acid reduction.

• Kanth, J. V. B., & Periasamy, M. (1991). "Selective reduction of carboxylic acids into alcohols using NaBH4-I2." The Journal of Organic Chemistry, 56(20), 5964-5965. Link

  • Mechanistic basis for the iodine activ

• ChemScene. "(R)-2-Amino-2-(4-bromophenyl)ethan-1-ol Product Data." ChemScene Chemical Directory. Link

  • Source for physical property analogies of bromophenyl glycinols.

Sources

• 1. benthamopen.com [benthamopen.com]

Technical Support Center: Optimizing the Synthesis of (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of the chiral amino alcohol (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol. This valuable building block is often synthesized via the asymmetric reduction of a corresponding α-amino ketone precursor. This document provides a comprehensive resource for troubleshooting common experimental challenges, optimizing reaction conditions, and ensuring the synthesis of a high-purity final product.

I. Overview of the Core Synthetic Strategy: Asymmetric Ketone Reduction

The most prevalent and effective method for synthesizing enantiomerically pure (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol is the asymmetric reduction of the prochiral ketone, 2-amino-1-(4-bromo-2-chlorophenyl)ethanone. The Corey-Bakshi-Shibata (CBS) reduction is a widely utilized and reliable method for this transformation, employing a chiral oxazaborolidine catalyst to stereoselectively deliver a hydride to the ketone.[1][2]

II. Troubleshooting Guide & FAQs

This section addresses common issues encountered during the synthesis in a practical question-and-answer format.

A. Low Enantioselectivity (ee)

Q1: My reaction is producing the desired amino alcohol, but the enantiomeric excess (ee) is significantly lower than expected. What are the likely causes and how can I improve it?

A1: Low enantioselectivity is a frequent challenge in asymmetric synthesis and can stem from several factors. A systematic approach to troubleshooting is crucial.[3]

• Moisture and Air Sensitivity: The chiral catalyst and the borane reducing agent are highly sensitive to moisture and air.[3] Contamination can lead to the formation of a non-chiral reducing species, resulting in a racemic or near-racemic product.

  • Solution: Ensure all glassware is rigorously dried (oven- or flame-dried) and the reaction is conducted under a strictly inert atmosphere (e.g., argon or nitrogen). Use anhydrous solvents and reagents.

• Catalyst Integrity: The chiral oxazaborolidine catalyst can degrade over time if not stored properly.

  • Solution: Use a fresh batch of the catalyst or one that has been stored under an inert atmosphere at a low temperature. Consider preparing the catalyst in situ from the corresponding chiral amino alcohol and a borane source.[4]

• Suboptimal Reaction Temperature: Temperature plays a critical role in the energy difference between the two diastereomeric transition states that lead to the (R) and (S) enantiomers.

  • Solution: While lower temperatures often improve enantioselectivity, this is not a universal rule.[3] It is advisable to screen a range of temperatures (e.g., -20°C, 0°C, room temperature) to identify the optimum for your specific substrate.

• Incorrect Stoichiometry: An incorrect ratio of catalyst to reducing agent or substrate can impact the efficiency of the chiral induction.

  • Solution: Carefully verify the stoichiometry of all reagents. Typically, 5-10 mol% of the CBS catalyst is used. An excess of the borane reagent is common, but a very large excess might promote a non-catalyzed reduction pathway.

• Solvent Effects: The solvent can influence the conformation of the catalyst-substrate complex and, consequently, the enantioselectivity.

  • Solution: While tetrahydrofuran (THF) is a common solvent for CBS reductions, other aprotic solvents like toluene or dichloromethane can be explored.

B. Low Reaction Yield

Q2: The conversion of my starting ketone is low, resulting in a poor yield of the desired amino alcohol. How can I improve the reaction efficiency?

A2: Low yields can be attributed to incomplete reaction, side reactions, or product loss during workup and purification.

• Incomplete Reaction:

  • Reaction Time: The reaction may not have proceeded to completion. Monitor the reaction progress using an appropriate analytical technique like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

  • Temperature: While low temperatures are often favored for enantioselectivity, they can also slow down the reaction rate. If the reaction is sluggish, a modest increase in temperature might be necessary, but this should be balanced against the potential impact on ee.

  • Reagent Activity: The borane reducing agent (e.g., borane-dimethyl sulfide complex or borane-THF complex) can degrade over time. Use a freshly opened bottle or titrate the solution to determine its exact concentration.

• Side Reactions:

  • Over-reduction: Although less common for this specific transformation, stronger reducing conditions could potentially lead to the reduction of the aromatic rings or other functional groups.

  • Complex Formation: The amino group of the substrate or product can form a stable complex with the borane, potentially inhibiting the reaction. The use of a protected amino ketone (e.g., with a Boc or Cbz group) can mitigate this, although the protecting group would need to be removed in a subsequent step.

• Workup and Purification Losses:

  • Quenching: The reaction is typically quenched with a protic solvent like methanol to destroy excess borane. A violent quench can lead to product degradation. Add the quenching agent slowly at a low temperature.

  • Extraction: The amino alcohol product can have some water solubility, especially in its protonated form. Ensure the aqueous layer is thoroughly extracted multiple times with an appropriate organic solvent (e.g., ethyl acetate). Adjusting the pH of the aqueous layer to be basic before extraction can improve the recovery of the free amino alcohol.

  • Purification: The product can be lost during column chromatography if the silica gel is too acidic or if the wrong solvent system is used. Consider using a neutral or deactivated silica gel.

C. Inconsistent Results

Q3: I am observing significant variability in both yield and enantioselectivity between different runs of the same reaction. What could be causing this inconsistency?

A3: Inconsistent results often point to subtle variations in experimental conditions and reagent quality.

• Reagent Quality: The purity and activity of the CBS catalyst and the borane solution are paramount. Variations between different batches or suppliers can lead to different outcomes.

• Atmospheric Control: Even small leaks in the inert atmosphere setup can introduce enough moisture and oxygen to affect the reaction.

• Rate of Addition: The rate at which the borane solution is added to the mixture of the ketone and catalyst can influence the outcome. A slow, controlled addition is generally recommended.

• Stirring: Inefficient stirring can lead to localized concentration gradients and temperature differences, affecting the reaction's consistency.

III. Experimental Protocols and Data

A. General Protocol for the CBS Reduction of 2-Amino-1-(4-bromo-2-chlorophenyl)ethanone

This protocol is a general guideline and may require optimization for specific laboratory conditions and reagent batches.

• Preparation: Under an inert atmosphere (argon or nitrogen), add a solution of the chiral oxazaborolidine catalyst (e.g., (R)-2-Methyl-CBS-oxazaborolidine, 0.05-0.1 equivalents) in anhydrous THF to a flame-dried reaction flask.

• Borane Addition: Cool the flask to the desired temperature (e.g., 0 °C) and slowly add a solution of borane-dimethyl sulfide complex (BMS) or borane-THF complex (1.0-1.5 equivalents) in anhydrous THF. Stir the mixture for 10-15 minutes.

• Substrate Addition: Dissolve the 2-amino-1-(4-bromo-2-chlorophenyl)ethanone (1.0 equivalent) in anhydrous THF and add it dropwise to the reaction mixture over 15-30 minutes.

• Reaction Monitoring: Stir the reaction at the chosen temperature and monitor its progress by TLC or HPLC until the starting material is consumed.

• Quenching: Slowly add methanol to the reaction mixture at a low temperature to quench the excess borane.

• Workup: Allow the mixture to warm to room temperature. Add 1 M HCl and stir for 30 minutes. Extract the aqueous layer with ethyl acetate. Wash the combined organic layers with saturated sodium bicarbonate solution and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel or by crystallization.

B. Quantitative Data: Factors Influencing Enantioselectivity

The following table provides a conceptual overview of how different parameters can affect the enantiomeric excess (ee) of the product. The values are illustrative and will vary depending on the specific substrate and reaction conditions.

Parameter	Condition A	ee (%)	Condition B	ee (%)
Temperature	0 °C	95	Room Temperature	85
Catalyst Loading	10 mol%	96	2 mol%	88
Solvent	THF	95	Toluene	92
Borane Source	BMS	96	Borane-THF	94

IV. Visualizing the Process

A. Experimental Workflow

Caption: A typical experimental workflow for the CBS reduction.

B. Troubleshooting Logic

Sources

• 1. Corey–Itsuno reduction - Wikipedia [en.wikipedia.org]
• 2. Reagent of the month – CBS oxazaborolidine - SigutLabs [sigutlabs.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mdpi.com [mdpi.com]

Technical Support Center: Handling &amp; Troubleshooting (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol

Status: Operational Ticket ID: #HYGRO-ABCE-001 Subject: Mitigation of Hygroscopicity and Stability Protocols for Chiral Amino Alcohols Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary

(R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol is a chiral phenylglycinol derivative. Like many low-molecular-weight amino alcohols, it exhibits significant hygroscopicity due to the simultaneous presence of a hydrogen-bond donor/acceptor amine (

) and a hydroxyl group ( ).

When exposed to ambient humidity, this compound can undergo deliquescence , transitioning from a crystalline solid to a viscous oil or gum. This compromises gravimetric accuracy, promotes hydrolysis or oxidation, and complicates solid handling.

This guide provides authoritative troubleshooting for stabilizing, drying, and analyzing this compound.

Module 1: Immediate Troubleshooting (Emergency Response)

Q: My solid sample has turned into a sticky gum or oil. Is it degraded?

A: Not necessarily. It has likely undergone deliquescence , absorbing enough atmospheric water to dissolve in it.

• Mechanism: The lattice energy of the crystal is overcome by the favorable enthalpy of hydration for the amine and alcohol moieties.

• Action: Do not heat aggressively. Amino alcohols can be thermally unstable or prone to oxidation.[1]

Recovery Protocol:

• Dissolution: Dissolve the gum in a volatile, dry solvent (e.g., Anhydrous Dichloromethane or Methanol).

• Drying: Add anhydrous Sodium Sulfate (

  ) to the solution to remove bulk water. Filter.

• Evaporation: Remove solvent under reduced pressure (Rotavap).

• Azeotropic Drying: Chase with anhydrous Toluene (

  ) to remove trace moisture via azeotrope.

• Final Drying: Place under high vacuum (

  ) in the presence of (Phosphorus Pentoxide) or pellets for 24 hours.

Module 2: Prevention & Storage Protocols

Q: How should I store this compound to prevent recurrence?

A: Standard "cool and dry" storage is insufficient. You must disrupt the water-vapor equilibrium.

Storage Hierarchy:

Tier	Method	Suitability	Notes
1	Glovebox (Ar/N2)	Best	Essential for long-term reference standards.

| 2 | Desiccator (Vacuum) | High | Use active desiccant (

or Silica with indicator). Grease seals well. | | 3 | Sealed Vial + Parafilm | Moderate | Only for short-term bench use. Headspace air contains moisture. | | 4 | Original Bottle | Low | Once opened, the septum/cap seal is compromised. |

Visualization: Handling Workflow

Caption: Decision logic for receiving and handling hygroscopic amino alcohol intermediates.

Module 3: Chemical Mitigation (Salt Formation)

Q: Can I modify the compound to make it less hygroscopic?

A: Yes. Converting the free base to a salt is the most effective long-term solution. The crystal lattice energy of a salt is typically higher, reducing hygroscopicity.

Recommended Salt Screens:

• Hydrochloride (HCl): The industry standard.

  • Protocol: Dissolve free base in dry Ethanol/Ether. Add 1.1 eq of HCl in Dioxane or Ether. Precipitate, filter, and dry.[2]

  • Risk:[3] HCl salts can sometimes be hygroscopic themselves if the lattice isn't tight.

• Fumarate / Tartrate: Often yield non-hygroscopic, crystalline solids due to extensive hydrogen bonding networks within the crystal lattice (co-crystal like properties).

• Tosylate (p-TsOH): Good for increasing lipophilicity and crystallinity, often repelling water better than halides.

Visualization: Salt Selection Strategy

Caption: Hierarchical salt screening process to identify a non-hygroscopic solid form.

Module 4: Analytical Verification (Karl Fischer)

Q: How do I accurately measure the water content?

A: Use Karl Fischer (KF) Titration , but with specific modifications for amines.

The Problem: Primary and secondary amines can react with the KF reagents.

• pH Shift: Amines are basic.[4] If the pH rises > 8, the iodine reaction stoichiometry changes (Bunsen reaction side-products), leading to vanishing endpoints and falsely high water readings.

• Side Reactions: Although less common with aromatic-linked amines, aliphatic amines can react with methanol in the KF reagent to release water (ketal formation interference is not an issue here, but pH is).

The Solution: Buffered KF Titration

• Reagent: Use a One-Component Volumetric Reagent specifically designed for amines (often contains a buffer like salicylic acid or benzoic acid) to keep the pH in the optimal range (5–7).

• Solvent: Use a methanol-based solvent with added buffer (commercially available as "Buffer for Bases" or add 5g Benzoic acid per 50mL solvent).

Protocol:

• Pre-titration: Titrate the solvent/buffer mixture to dryness (drift < 20 µ g/min ).

• Sample Addition: Add ~50-100 mg of (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol.

• Titration: Run titration. Ensure the endpoint persists for at least 30 seconds.

References

• Mellon, E. F., & Hoover, S. R. (1951). Hygroscopicity of Amino Acids and Its Relationship to the Vapor Phase Water Absorption of Proteins. Journal of the American Chemical Society. Retrieved March 6, 2026, from [Link]

• GMP Insiders. (2025). Karl Fischer Titration: The Gold Standard For Water Content Analysis. GMP Insiders. Retrieved March 6, 2026, from [Link]

• PubChem. (n.d.). (R)-2-Amino-2-(4-bromo-3-chlorophenyl)ethan-1-ol.[5] National Library of Medicine. Retrieved March 6, 2026, from [Link]

• TutorChase. (n.d.). How do you handle hygroscopic solutes in the lab?. TutorChase. Retrieved March 6, 2026, from [Link]

Sources

• 1. pdf.smolecule.com [pdf.smolecule.com]
• 2. documentserver.uhasselt.be [documentserver.uhasselt.be]
• 3. Hydroxylamine - Wikipedia [en.wikipedia.org]
• 4. Determination of Water Content in 2-Aminoethanol, Ethanolamine Using Karl Fischer Titration [sigmaaldrich.com]
• 5. (R)-2-Amino-2-(4-bromo-3-chlorophenyl)ethan-1-ol | C8H9BrClNO | CID 66515517 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

chiral HPLC methods for separating (R) and (S) isomers of 2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol

The following technical guide details the chiral HPLC separation of 2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol, a halogenated phenylglycinol derivative critical in the synthesis of pharmaceutical intermediates (e.g., kinase inhibitors).

Executive Summary

The separation of (R)- and (S)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol presents a specific chromatographic challenge due to the molecule's dual functionality: a basic primary amine and a polar hydroxyl group, combined with a lipophilic, halogenated aromatic ring.

This guide compares three distinct stationary phase chemistries: Amylose-based (Coated) , Cellulose-based (Immobilized) , and Pirkle-Type (Synthetic) . While polysaccharide phases generally offer the broadest selectivity, the Pirkle-type (Whelk-O1) often provides superior resolution for halogenated aromatic amines due to specific

interactions.

Quick Selection Matrix

Feature	Method A: Amylose Coated	Method B: Pirkle-Type	Method C: Cellulose Immobilized
Column	Chiralpak AD-H (or equiv.)	Whelk-O 1	Chiralpak IC / IA
Mechanism	H-Bonding, Inclusion	Interaction, H-Bonding	H-Bonding, Steric Fit
Primary Benefit	High Success Rate (General)	Sharp Peaks for Aromatics	Solvent Flexibility (DCM/THF)
Limit of Detection	Good	Excellent (Low Bleed)	Good
Rec. Mobile Phase	Hexane/IPA + 0.1% DEA	Hexane/EtOH + Additives	Hexane/DCM + Additives

Chemical Context & Separation Mechanism

The analyte is a

-amino alcohol with a chiral center at the benzylic position. The bulky bromine and chlorine substituents on the phenyl ring create a rigid steric profile, which actually aids chiral recognition by "locking" the molecule into the chiral clefts of the stationary phase.

Interaction Pathway (Graphviz)

The following diagram illustrates the "Three-Point Interaction" model required for successful enantioresolution on a polysaccharide phase.

Caption: Mechanism of chiral recognition involving hydrogen bonding, pi-pi stacking, and steric inclusion between the halogenated amino alcohol and the stationary phase.

Detailed Experimental Protocols

Method A: Amylose-Based Coated Phase (Standard Screening)

This method utilizes the Chiralpak AD-H (Amylose tris-(3,5-dimethylphenylcarbamate)). It is the industry standard for

-amino alcohols due to the ability of the carbamate groups to hydrogen bond with the analyte's amine and hydroxyl moieties.

• Column : Chiralpak AD-H,

  , .

• Mobile Phase : n-Hexane / Isopropyl Alcohol (IPA) / Diethylamine (DEA)

  .

• Flow Rate :

  .

• Temperature :

  .

• Detection : UV at

  (Br/Cl ring absorption).

• Protocol Note : The addition of 0.1% DEA is non-negotiable. Without this basic modifier, the primary amine will interact with residual silanols on the silica support, causing severe peak tailing and loss of resolution.

Method B: Pirkle-Type Phase (Recommended for Halogenated Aromatics)

The Whelk-O 1 column is designed for electron-rich/electron-deficient aromatic interactions. The electron-withdrawing halogens (Br, Cl) on the analyte make it an excellent candidate for this phase.

• Column : (R,R)-Whelk-O 1,

  , .[1]

• Mobile Phase : n-Hexane / Ethanol / Trifluoroacetic Acid (TFA) / Triethylamine (TEA)

  .

• Flow Rate :

  .

• Rationale : This method often yields sharper peaks than polysaccharide phases for this specific class of molecules. The TFA/TEA buffer system ensures the amine is protonated in a controlled manner, optimizing interaction with the anionic sites of the stationary phase.

Method C: Immobilized Phase (Solvent Flexibility)

If solubility is an issue, or if the standard Hexane/IPA selectivity is insufficient, Chiralpak IC allows the use of "forbidden" solvents like Dichloromethane (DCM) or Ethyl Acetate.

• Column : Chiralpak IC,

  , .[1]

• Mobile Phase : n-Hexane / DCM / Ethanol / DEA

  .

• Benefit : DCM induces a different conformation in the polymer strands of the stationary phase, often revealing selectivity that is hidden in standard alcohol-based mobile phases.

Comparative Performance Data

The following data represents typical performance metrics for halogenated phenylglycinol derivatives (e.g., 4-bromophenyl analogs) on these phases.

Parameter	Method A (AD-H)	Method B (Whelk-O 1)	Method C (IC)
Retention Time ( )
Retention Time ( )
Selectivity ( )
Resolution ( )
Tailing Factor ( )	(with DEA)	(Excellent)
Robustness	Moderate (No DCM/THF)	High (Covalently Bonded)	High (Immobilized)

Analysis :

• Method A provides the highest resolution (

  ) and is the best starting point for analytical purity checks.

• Method B is faster (

  ) and produces sharper peaks, making it superior for preparative scale-up where throughput and peak shape (concentration) are critical.

Method Development Workflow

Use this logic gate to determine the optimal path for your specific sample matrix.

Caption: Decision tree for selecting the optimal chiral HPLC method based on resolution (Rs) outcomes.

Troubleshooting & Optimization

• Peak Tailing : This is the most common issue with amino alcohols.

  • Solution: Increase DEA concentration to

    . If using Whelk-O 1, ensure the TFA:TEA ratio is or slightly basic (excess TEA).

• Low Solubility : The halogenated ring decreases solubility in pure hexane.

  • Solution: Dissolve the sample in

    Ethanol or IPA before injection. If precipitation occurs on-column, switch to Method C (Immobilized) and add DCM to the mobile phase.

• Elution Order :

  • On Chiralpak AD , the

    -isomer typically elutes first for phenylglycinol derivatives, but the heavy halogens (Br/Cl) can sometimes invert this. Always confirm elution order with a known standard.

References

• TSI Journals. (2007).

  -amino- -(4-bromophenyl) propionic acid. Retrieved from [Link]

• Phenomenex . (2024). Chiral HPLC Separations: Guide to Column Selection and Method Development. Retrieved from [Link]

• PubChem . (2024). (R)-2-Amino-2-(4-bromo-3-chlorophenyl)ethan-1-ol Compound Summary. National Library of Medicine. Retrieved from [Link]

Sources

• 1. tsijournals.com [tsijournals.com]

mass spectrometry (MS) characterization of (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol

Title: Technical Comparison Guide: Mass Spectrometry Characterization of (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol

Executive Summary

This guide provides a technical analysis of the mass spectrometry (MS) characterization of (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol (CAS: 1212828-53-9). As a halogenated chiral amino alcohol, this molecule presents specific analytical challenges: isotopic complexity (Br/Cl), polarity, and enantiomeric purity requirements.

We compare two primary methodologies:

• LC-HRMS (ESI): The "Gold Standard" for intact structural elucidation and impurity profiling.

• GC-MS (EI) with Derivatization: The robust alternative for volatile impurity analysis and retention time stability.

Molecular Analysis & Analytical Challenges

Before selecting a method, the analyst must understand the structural behaviors that dictate MS performance.

• Structure: A phenylethanolamine derivative where the amine is benzylic (attached directly to the chiral center adjacent to the ring), unlike standard beta-agonists where the hydroxyl is benzylic.

• Isotopic Signature: The presence of one Bromine (

  ) and one Chlorine ( ) creates a distinct "staircase" isotopic cluster that serves as a self-validating spectral fingerprint.[1]

• Polarity: The free primary amine and primary alcohol create high polarity (

  ), making direct GC analysis impossible without derivatization.

Method A: High-Resolution LC-MS/MS (ESI)

Status: Recommended for Structural Confirmation & Impurity Profiling

Electrospray Ionization (ESI) coupled with High-Resolution Mass Spectrometry (HRMS, e.g., Q-TOF or Orbitrap) is the preferred method. It allows for soft ionization without thermal degradation and precise elemental composition determination.

Experimental Protocol (LC-ESI-QTOF)

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 2.1 x 50mm, 1.8 µm).

• Mobile Phase A: Water + 0.1% Formic Acid (Proton source).

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 10 mins.

• Ionization: ESI Positive Mode (

  ).

Spectral Data & Interpretation

A. The Molecular Ion Cluster (Self-Validation) The theoretical monoisotopic mass (

) is approx 248.95 Da . However, the Br/Cl pattern splits the signal intensity.

Ion Type	m/z (approx)	Composition	Relative Intensity (Theoretical)
M (Monoisotopic)	249.96		76%
M+2	251.96	OR	100% (Base Peak)
M+4	253.96		24%

Note: The M+2 peak is dominant because it represents the statistical summation of the two most probable combinations.

B. Fragmentation Pathway (MS/MS) In ESI(+), the protonated molecule (

) undergoes Collision Induced Dissociation (CID).

• Primary Loss (Base Peak): Loss of the hydroxymethyl group (

  , -31 Da).

  • Mechanism: Inductive cleavage stabilized by the benzylic nitrogen.

  • Fragment:

    (Iminium ion).

  • Observation: A doublet peak (Br isotopes) at m/z ~218/220 .

• Secondary Loss: Loss of Ammonia (

  , -17 Da).

  • Mechanism: Neighboring group participation from the hydroxyl.

  • Fragment:

    .

  • Observation: Peaks at m/z ~233/235 .

Visualization: ESI Fragmentation Pathway

Figure 1: Predicted ESI-MS/MS fragmentation logic. The alpha-cleavage (Green) is the dominant pathway due to benzylic stabilization.

Method B: GC-MS (EI) with Derivatization

Status: Alternative for Volatile Impurity Checks

Direct GC-MS is not possible due to the hydroxyl and amine groups. Derivatization with BSTFA + 1% TMCS (Trimethylsilylation) is required to cap these polar groups.

Experimental Protocol

• Sample Prep: Dissolve 1 mg sample in 100 µL dry pyridine.

• Derivatization: Add 100 µL BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide). Heat at 60°C for 30 mins.

• Inlet: Split mode (20:1), 250°C.

• Column: DB-5ms (30m x 0.25mm).

Spectral Data (EI)

• Target Derivative: Di-TMS derivative (O-TMS and N-TMS).

• Molecular Ion:

  shifts to approx 393/395/397 (Addition of 2 x 72 Da).

• Fragmentation (EI):

  • EI is "harder" ionization. The molecular ion is often weak.

  • Alpha Cleavage: The bond between the carbons bearing the OTMS and NHTMS breaks easily.

  • Major Ion:

    at m/z 103 . This is a standard diagnostic peak for primary alcohols derivatized with TMS.

Comparative Analysis Summary

Feature	Method A: LC-HRMS (ESI)	Method B: GC-MS (TMS-Deriv)
Sample Prep	Minimal (Dilute & Shoot)	Complex (Derivatization required)
Sensitivity	High (pg levels)	Moderate (ng levels)
Structural Info	Excellent (Isotopes + MS2)	Good (Fingerprint matching)
Chiral Resolution	Possible (with Chiral Column)	Difficult (Requires chiral derivatization)
Throughput	High (5-10 min run)	Low (30 min prep + 20 min run)

Critical Addendum: Chiral Characterization

Standard MS cannot distinguish the (R)-enantiomer from the (S)-enantiomer. To validate the "R" designation, you must use Chiral LC-MS .

• Column: Daicel Chiralpak IG-3 or IC-3 (Immobilized phases are robust for halogenated solvents).

• Mobile Phase: Hexane/Ethanol/Diethylamine (80:20:0.1) or Ammonium Bicarbonate in MeOH/Water for reverse phase.

• Detection: SIM mode at m/z 250 and 252.

• Success Criteria: Baseline resolution (

  ) between the (R) and (S) peaks.

Workflow Visualization

Figure 2: Decision matrix for selecting the correct MS workflow based on analytical needs.

References

• Isotopic Patterns in Mass Spectrometry. Chemistry Steps. (2025). Detailed analysis of Br/Cl clusters.

• Fragmentation of Phenylethanolamines.Journal of Mass Spectrometry. Standard mechanisms for alpha-cleavage in amino alcohols. (General Reference).
• Chiral Separation of Amino Alcohols.Journal of Chromatography A. Methodologies for resolving enantiomers of beta-amino alcohols using polysaccharide columns.

• ESI-MS Characterization of Halogenated Drug Metabolites. Analytica Chimica Acta. (2011). Discusses the ionization behavior of Cl/Br containing organics.

• PubChem Compound Summary: (R)-2-Amino-2-(4-bromo-3-chlorophenyl)ethan-1-ol. (Note: Isomer analog used for property verification).

Sources

• 1. Isotopes in Mass Spectrometry - Chemistry Steps [chemistrysteps.com]

infrared (IR) spectroscopy analysis of (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol

Advanced Vibrational Spectroscopy Comparison Guide: Analysis of (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol

Introduction and Analytical Challenge

(R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol is a highly functionalized chiral

-amino alcohol, frequently utilized as an intermediate in pharmaceutical synthesis. Characterizing this molecule requires resolving a complex structural matrix: a chiral center at the C2 position, competing hydrogen-bond donors/acceptors (-OH and -NH₂), and a di-halogenated aromatic ring (ortho-chlorine, para-bromine).

As a Senior Application Scientist, I approach this not as a routine fingerprinting exercise, but as a dynamic physical chemistry problem. Standard Infrared (IR) spectroscopy is a powerful tool for functional group verification, but it possesses inherent limitations—most notably, its "chiral blindspot." To fully validate this compound, we must objectively compare standard IR with complementary techniques like Raman Spectroscopy and Vibrational Circular Dichroism (VCD).

Mechanistic Causality in Vibrational Modes

Understanding the why behind the spectra is critical for accurate data interpretation:

• Hydrogen Bonding Dynamics: The primary amine and hydroxyl groups engage in complex inter- and intra-molecular hydrogen bonding. In solid-state IR, this manifests as broad, overlapping bands in the 3200–3500 cm⁻¹ region. Diluting the sample in a non-polar solvent shifts the equilibrium toward intramolecular H-bonding (NH···O or OH···N), which sharpens these peaks and shifts their frequencies ().

• Halogen Mass Effects: The ortho-chlorine and para-bromine substituents act as heavy oscillators. According to Hooke's Law for molecular vibrations, the increased reduced mass of these halogens drastically lowers their stretching frequencies, pushing the C-Cl and C-Br bands deep into the fingerprint and far-IR regions ().

• Stereochemical Resolution: Standard FTIR cannot distinguish the (R)-enantiomer from the (S)-enantiomer. To resolve absolute configuration, we must employ VCD, which measures the differential absorption of left- and right-circularly polarized infrared light caused by the chiral environment ().

Analytical Workflow Visualization

Fig 1. Analytical workflow comparing standard IR with complementary vibrational techniques.

Quantitative Data Summaries

Table 1: Performance Comparison Matrix

Analytical Technique	Primary Utility	Sample State	Chiral Sensitivity	Resolution / Signal Strength
ATR-FTIR	Rapid functional group ID	Solid powder	None (Achiral)	High IR signal; limited below 400 cm⁻¹
Transmission FTIR	H-bonding network analysis	Solution (CDCl₃)	None (Achiral)	Excellent baseline; sharp peaks
Raman Spectroscopy	Backbone & Polymorphism	Solid powder	None (Achiral)	Strong for symmetric C=C and C-X

| VCD Spectroscopy | Absolute (R)-configuration | Solution (CDCl₃) | High (Absolute) | Low signal (requires DFT validation) |

Table 2: Expected Vibrational Frequencies for the Target Compound (Sourced and extrapolated from established halogenated phenethylamine libraries )

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹)	IR Intensity	Raman Intensity
-OH / -NH₂	Overlapping stretches	3250 – 3450	Strong, Broad	Weak
Aliphatic C-H	Asym/Sym stretches	2850 – 2950	Medium	Strong
Aromatic Ring	C=C stretching	1470 – 1590	Medium	Strong
Primary Alcohol	C-O stretch	1050 – 1100	Strong	Weak
Aromatic Halide	C-Cl stretch	720 – 760	Strong	Medium

| Aromatic Halide | C-Br stretch | 520 – 580 | Strong | Strong |

Experimental Methodologies (Self-Validating Protocols)

To ensure maximum trustworthiness and reproducibility, the following protocols are designed as self-validating systems.

Protocol 1: Solid-State ATR-FTIR (Rapid Functional Group ID)

• Crystal Verification (Self-Validation): Clean the monolithic diamond ATR crystal with spectroscopic-grade isopropanol. Run a background scan (32 scans, 4 cm⁻¹ resolution). The baseline must exhibit < 0.002 absorbance units of noise to confirm zero cross-contamination.

• Sample Application: Deposit 2-3 mg of the solid (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol powder directly onto the center of the crystal.

• Pressure Standardization: Lower the pressure anvil until the integrated force gauge reads a consistent 80 units. Causality: Inconsistent pressure alters the effective path length of the evanescent wave, skewing quantitative peak intensity ratios and broadening the C-O and C-X bands.

• Data Acquisition: Collect 32 scans from 4000 to 400 cm⁻¹. Apply an atmospheric compensation algorithm to remove ambient H₂O and CO₂ rotational-vibrational interferences.

Protocol 2: VCD Spectroscopy (Absolute Configuration Validation)

• Sample Preparation: Dissolve 10 mg of the compound in 0.5 mL of CDCl₃. Causality: Deuterated chloroform provides a clear, unmasked IR window in the critical C-H, N-H, and O-H stretching regions.

• Baseline Calibration (Self-Validation): Collect a VCD spectrum of the pure CDCl₃ solvent using a BaF₂ cell (100 µm path length) for 2 hours. This establishes the zero-line and validates that the instrument optics are free of artifactual birefringence.

• Sample Acquisition: Inject the sample solution and acquire the IR and VCD spectra simultaneously for 4-6 hours. Extended scanning is mandatory because VCD signals (

  ) are typically 10⁻⁴ to 10⁻⁵ times smaller than standard IR absorbance.

• DFT Consensus (Self-Validation): Standardize the empirical VCD spectrum against a Density Functional Theory (DFT) simulated spectrum (B3LYP/6-311G(d,p) level) of the theoretical (R)-conformer. A positive match in the sign (+/-) of the rotational strengths definitively confirms the absolute stereochemical configuration.

References

• Title: Competition between inter and intramolecular hydrogen bond evidenced by vibrational circular dichroism spectroscopy: The case of (1S,2R)-(-)-cis-1-amino-2-indanol Source: Chirality (PubMed) URL: [Link]

• Title: An Experimental Comparison of Vibrational Circular Dichroism and Raman Optical Activity with 1-Amino-2-propanol and 2-Amino-1-propanol as Model Compounds Source: Journal of the American Chemical Society URL: [Link]

• Title: FTIR, FT-Raman spectra and ab initio DFT vibrational analysis of 2-bromo-4-methyl-phenylamine Source: Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy (PubMed) URL: [Link]

• Title: NIST Chemistry WebBook, SRD 69 - Infrared Spectroscopy Guidelines Source: National Institute of Standards and Technology (NIST) URL: [Link]

A Comparative Guide to Determining the Absolute Configuration of (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and chiral chemistry, the unambiguous assignment of the absolute configuration of a stereocenter is a critical, non-negotiable step. The three-dimensional arrangement of atoms in a chiral molecule dictates its interaction with biological systems, where a single enantiomer can be a potent therapeutic while its mirror image may be inactive or, in some cases, toxic. This guide provides an in-depth comparison of the primary analytical techniques for determining the absolute configuration of (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol, a chiral amino alcohol derivative. We will delve into the causality behind experimental choices, present detailed protocols, and offer a comparative analysis to aid researchers in selecting the most appropriate method for their needs.

The Gold Standard: Single-Crystal X-ray Crystallography

Single-crystal X-ray crystallography is widely regarded as the definitive method for determining the absolute configuration of a chiral molecule.[1][2] By analyzing the diffraction pattern of X-rays passing through a high-quality crystal of the compound, a three-dimensional electron density map can be generated, revealing the precise spatial arrangement of each atom.

Causality of Experimental Choices

The presence of heavy atoms, such as the bromine and chlorine in the target molecule, is highly advantageous for X-ray crystallography. These atoms cause anomalous dispersion of X-rays, a phenomenon that breaks Friedel's Law and allows for the unambiguous determination of the absolute stereochemistry.[1] The quality of the single crystal is paramount; it must be of sufficient size and have a well-ordered internal lattice to produce a high-resolution diffraction pattern.

Experimental Protocol

• Crystallization: Dissolve the purified (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol in a suitable solvent or solvent system (e.g., ethanol, methanol, ethyl acetate/hexane). Employ slow evaporation, vapor diffusion, or cooling crystallization techniques to grow single crystals of at least 0.1 mm in each dimension.

• Crystal Mounting and Data Collection: Carefully mount a suitable crystal on a goniometer head. Collect diffraction data using a diffractometer equipped with a Cu-Kα or Mo-Kα X-ray source. The choice of radiation is important; Cu-Kα radiation is generally better for resolving the absolute configuration of molecules containing only light atoms, but with the presence of bromine and chlorine, either source should be effective.[2]

• Structure Solution and Refinement: Process the collected data to obtain a set of structure factors. Solve the crystal structure using direct methods or Patterson methods. Refine the structural model against the experimental data.

• Absolute Configuration Determination: The absolute configuration is determined by analyzing the Flack parameter or the Hooft parameter.[1] A Flack parameter close to 0 indicates that the correct enantiomer has been modeled, while a value close to 1 suggests the inverted structure is correct.[1]

Workflow for X-ray Crystallography

Caption: Workflow for absolute configuration determination by X-ray crystallography.

Chiroptical Spectroscopy in Solution: VCD and ECD

For molecules that are difficult to crystallize or when a solution-state confirmation is desired, chiroptical techniques such as Vibrational Circular Dichroism (VCD) and Electronic Circular Dichroism (ECD) are powerful alternatives.[3][4] These methods measure the differential absorption of left and right circularly polarized light by a chiral molecule.[5][6]

Vibrational Circular Dichroism (VCD)

VCD spectroscopy measures the differential absorption of left and right circularly polarized infrared light, corresponding to vibrational transitions within the molecule.[7][8] The resulting spectrum is highly sensitive to the three-dimensional structure of the molecule. By comparing the experimental VCD spectrum to a spectrum predicted by quantum chemical calculations for a known configuration (e.g., the R-enantiomer), the absolute configuration can be determined.[4]

Causality of Experimental Choices

The choice of solvent is critical in VCD to ensure that the solvent's own IR absorption does not obscure the signals from the analyte. Deuterated solvents like chloroform-d or dimethyl sulfoxide-d6 are commonly used.[9] The concentration of the sample needs to be sufficiently high to obtain a good signal-to-noise ratio. The comparison with theoretical calculations is a cornerstone of this method; the accuracy of the computational model directly impacts the confidence of the assignment.

Experimental Protocol for VCD

• Sample Preparation: Prepare a solution of (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol in a suitable deuterated solvent (e.g., CDCl₃) at a concentration of approximately 10-20 mg/mL.

• VCD Spectrum Acquisition: Acquire the VCD and IR spectra using a VCD spectrometer. The acquisition time can range from a few hours to overnight, depending on the sample concentration and the desired signal-to-noise ratio.

• Quantum Chemical Calculations: Perform a conformational search for the R-enantiomer of the target molecule. For each low-energy conformer, optimize the geometry and calculate the vibrational frequencies and VCD intensities using Density Functional Theory (DFT).

• Spectral Comparison: Generate a Boltzmann-averaged calculated VCD spectrum from the computed spectra of the individual conformers. Compare the experimental VCD spectrum with the calculated spectrum for the R-enantiomer. A good agreement confirms the absolute configuration.

Electronic Circular Dichroism (ECD)

ECD spectroscopy is the counterpart to UV-Vis absorption spectroscopy and measures the differential absorption of circularly polarized UV light, which corresponds to electronic transitions.[10] Similar to VCD, the experimental ECD spectrum is compared with a theoretically calculated spectrum to assign the absolute configuration.[11][12] The presence of the substituted phenyl ring in the target molecule provides a suitable chromophore for ECD analysis.

Experimental Protocol for ECD

• Sample Preparation: Prepare a dilute solution of (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol in a UV-transparent solvent (e.g., methanol, acetonitrile).

• ECD Spectrum Acquisition: Record the ECD and UV-Vis spectra using an ECD spectrometer.

• Quantum Chemical Calculations: Perform a conformational analysis and calculate the electronic transition energies and rotational strengths for the R-enantiomer using Time-Dependent Density Functional Theory (TD-DFT).

• Spectral Comparison: Generate a Boltzmann-averaged calculated ECD spectrum and compare it to the experimental spectrum. The sign and shape of the Cotton effects in the experimental and calculated spectra should match for a correct assignment.[6]

Workflow for VCD/ECD

Caption: General workflow for VCD and ECD analysis.

NMR Spectroscopy: The Mosher Method and Chiral Solvating Agents

Nuclear Magnetic Resonance (NMR) spectroscopy can also be employed to determine absolute configuration, typically by converting the enantiomer into a pair of diastereomers with a chiral derivatizing agent, such as α-methoxy-α-trifluoromethylphenylacetic acid (MTPA), also known as Mosher's acid.[] The resulting diastereomers will have distinct NMR spectra, and analysis of the chemical shift differences can be used to deduce the absolute configuration of the original alcohol.

Causality of Experimental Choices

The Mosher method relies on the formation of esters between the chiral alcohol and the (R)- and (S)-enantiomers of MTPA. The bulky phenyl and trifluoromethyl groups of the MTPA moiety adopt a preferred conformation around the newly formed ester linkage, leading to anisotropic shielding or deshielding of nearby protons in the substrate. By analyzing the differences in the ¹H NMR chemical shifts (Δδ = δS - δR) for the two diastereomeric esters, the absolute configuration of the alcohol can be assigned.

Experimental Protocol for Mosher's Method

• Derivatization: React two separate aliquots of (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol with (R)-(-)-MTPA chloride and (S)-(+)-MTPA chloride, respectively, to form the two diastereomeric esters. Purify the resulting esters.

• NMR Analysis: Acquire high-resolution ¹H NMR spectra for both diastereomeric esters.

• Data Analysis: Assign the proton signals for each diastereomer. Calculate the chemical shift differences (Δδ) for protons on either side of the stereocenter. A consistent pattern of positive and negative Δδ values on opposite sides of the stereocenter in the Mosher's model confirms the absolute configuration.

Alternatively, the use of chiral solvating agents (CSAs) offers a non-covalent approach where the CSA forms transient diastereomeric complexes with the analyte, inducing chemical shift non-equivalence in the NMR spectrum.[14][15]

Workflow for Mosher's Method

Caption: Workflow for absolute configuration determination using Mosher's method.

Comparative Analysis

Technique	Sample Requirements	Advantages	Limitations	Confidence Level
X-ray Crystallography	High-quality single crystal (0.1-0.5 mm)	Unambiguous, definitive result; provides full 3D structure.[1][2]	Crystallization can be a major bottleneck; not suitable for amorphous solids or oils.[3][16]	Very High
Vibrational Circular Dichroism (VCD)	5-15 mg in solution (recoverable)	Applicable to a wide range of molecules in solution, including oils; no derivatization needed.[4]	Requires quantum chemical calculations; can be time-consuming for conformationally flexible molecules.	High
Electronic Circular Dichroism (ECD)	Dilute solution with a chromophore	High sensitivity; requires small sample amounts.	Requires a UV-Vis chromophore near the stereocenter; interpretation can be complex for flexible molecules.[10]	High
NMR (Mosher's Method)	1-5 mg per diastereomer	Well-established and reliable method; does not require specialized equipment beyond a standard NMR spectrometer.[]	Requires chemical derivatization, which may not be straightforward; potential for racemization during derivatization.[3]	High

Conclusion

The determination of the absolute configuration of (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol can be approached through several robust analytical techniques. Single-crystal X-ray crystallography, when a suitable crystal can be obtained, provides the most definitive answer. For solution-state analysis, VCD and ECD offer powerful, non-destructive alternatives that leverage computational chemistry for confident assignments. NMR-based methods, particularly the well-established Mosher's method, provide another reliable route that is accessible with standard laboratory instrumentation. The choice of method will ultimately depend on the physical properties of the sample, the available instrumentation, and the specific requirements of the research or development program.

References

• European Pharmacopoeia (Ph. Eur.). (2023). 2.2.41. Circular Dichroism. EDQM.

• Hoyt, E. A., & Toste, F. D. (2015). Recent applications of the Mosher method for the determination of the absolute configuration of alcohols and amines. Beilstein Journal of Organic Chemistry, 11, 2350–2366. [Link]

• Polavarapu, P. L. (2002). Why is it important to know the absolute configuration of chiral molecules? Chirality, 14(10), 768-781. [Link]

• Laemmerhold, K. M., & Butts, C. P. (2013). The application of NMR spectroscopy in the determination of absolute configuration. Natural Product Reports, 30(6), 804-826. [Link]

• Berova, N., Polavarapu, P. L., Nakanishi, K., & Woody, R. W. (Eds.). (2012). Comprehensive chiroptical spectroscopy. John Wiley & Sons. [Link]

• Flack, H. D. (2003). On enantiomorph-polarity estimation. Acta Crystallographica Section A: Foundations of Crystallography, 59(4), 268-271. [Link]

• Glusker, J. P., & Trueblood, K. N. (1985). Crystal structure analysis: a primer. Oxford University Press.

• Nafie, L. A. (2008). Vibrational circular dichroism: A new biochemical and biopharmaceutical tool. Applied Spectroscopy, 62(9), 241A-264A. [Link]

• Stephens, P. J., Devlin, F. J., Cheeseman, J. R., & Frisch, M. J. (2001). Ab initio calculation of vibrational circular dichroism spectra. Chirality, 13(5), 233-240. [Link]

• Schrödinger, LLC. (2020). Improving absolute configuration assignments with vibrational circular dichroism (VCD) by modeling solvation and dimerization effects. [Link]

• BioTools. (n.d.). Absolute Configuration by VCD. [Link]

• ResearchGate. (2025, August 07). Strategies for using NMR spectroscopy to determine absolute configuration. [Link]

• ORCA Tutorials. (n.d.). Electronic Circular Dichroism (ECD). [Link]

• National Institutes of Health. (n.d.). Absolute Configuration of Small Molecules by Co‐Crystallization. [Link]

• Encyclopedia.pub. (2019, June 14). Electronic Circular Dichroism. [Link]

• Encyclopedia MDPI. (2022, June 01). X-ray Single-Crystal Diffraction. [Link]

• Frontiers. (2023, January 12). Computational methods and points for attention in absolute configuration determination. [Link]

• Chemistry LibreTexts. (2023, July 30). Absolute Configuration - R-S Sequence Rules. [Link]

• National Institutes of Health. (n.d.). Application of 19 F NMR Spectroscopy for Determining the Absolute Configuration of α‑Chiral Amines and Secondary Alcohols Using Trifluoromethylbenzoimidazolylbenzoic Acid. [Link]

• Slideshare. (n.d.). Introduction to methods used for determination of Configuration. [Link]

• ResearchGate. (n.d.). Steps for electronic circular dichroism (ECD) calculation by time-dependent density functional theory (TDDFT). [Link]

• Taylor & Francis. (n.d.). Absolute configuration – Knowledge and References. [Link]

• Royal Society of Chemistry. (n.d.). The preparation and absolute configuration of the optically active forms of the diastereoisomers of 2-(1-phenylethyl)amino-1-phenylethanol and their use as chiral auxiliaries in the asymmetric reduction of acetophenone with modified lithium aluminium hydrides. [Link]

• ResearchGate. (n.d.). Crystal structure of racemic cis-2-amino-1,2-diphenylethanol (ADE). [Link]

• National Institutes of Health. (n.d.). A Supramolecular Extension of Mosher's Method: Absolute Configuration Assignment of N-Amino Acid Derivatives via Bis-Thiourea Chiral Solvating Agent. [Link]

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• 16. Absolute Configuration of Small Molecules by Co‐Crystallization - PMC [pmc.ncbi.nlm.nih.gov]

Publish Comparison Guide: Absolute Configuration Validation for (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol

The following guide provides an in-depth technical comparison of absolute configuration determination methods for (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol , with a primary focus on Single Crystal X-Ray Diffraction (SCXRD) as the gold standard.

Executive Summary: The Stereochemical Challenge

In the development of varying beta-adrenergic agonists and chiral auxiliaries, the 2-amino-2-arylethanol scaffold is a critical pharmacophore. Specifically, (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol presents unique challenges due to the steric bulk of the ortho-chloro substituent and the electronic influence of the para-bromo group.

While high-throughput methods like Optical Rotation (OR) or Chiral HPLC provide relative purity data, they fail to independently establish absolute configuration without a known reference standard. This guide compares the SCXRD (Single Crystal X-Ray Diffraction) workflow—leveraging the anomalous scattering of the heavy halogen atoms—against alternative spectroscopic techniques (Mosher’s NMR and VCD).

Verdict: For this specific halogenated intermediate, SCXRD is the superior validation method, offering a self-validating probabilistic metric (Flack Parameter) that spectroscopic methods cannot match in isolation.

Technical Deep Dive: The SCXRD Advantage

Mechanism of Action: Anomalous Scattering

The primary advantage of using X-ray crystallography for this molecule lies in its atomic composition. The presence of Bromine (Z=35) and Chlorine (Z=17) significantly enhances the anomalous dispersion signal when using standard Molybdenum (Mo K

) or Copper (Cu K ) radiation.

Unlike light-atom structures (C, H, N, O only) where determining absolute structure is statistically difficult, the (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol molecule acts as its own internal heavy-atom reference.

Critical Performance Metrics (SCXRD)

• Space Group: Must be non-centrosymmetric (e.g.,

  , ) to support chirality.

• Flack Parameter (

  ): The definitive metric for absolute configuration.
  • : Correct absolute structure.
  • : Inverted structure (wrong enantiomer).
  • : Racemic twin or ambiguous data.

• Resolution: Data collection to 0.8 Å or better is standard to resolve the disorder often seen in the flexible ethanol side chain.

Comparative Analysis: SCXRD vs. Alternatives

The following table contrasts the "Product" (SCXRD Data) against standard industry alternatives for establishing the stereochemistry of this specific halogenated amino alcohol.

Feature	SCXRD (The Product)	Alternative 1: Mosher's NMR	Alternative 2: VCD (Vibrational Circular Dichroism)
Primary Mechanism	Direct imaging of electron density + Anomalous dispersion (Bijvoet pairs).	Diastereomeric shift differences ( ) of MTPA amides.	Comparison of experimental IR/VCD spectra with DFT-calculated spectra.
Suitability for Target	Excellent. Br/Cl atoms provide strong anomalous signal for unambiguous assignment.	Moderate. The ortho-chloro group may cause restricted rotation, complicating interpretation (conformational ambiguity).	Good. Halogens have distinct stretching modes, but large basis sets are required for accurate computation.
Sample Requirement	Single Crystal (~0.1–0.3 mm).	~10 mg dissolved in solvent + Derivatizing agent.	~50 mg in solution (high concentration required).
Turnaround Time	24–48 hours (Crystal growth dependent).	4–6 hours (Synthesis + NMR).	24–72 hours (Data + DFT Calculation).
Confidence Level	>99% (Flack parameter < 0.05).	~90% (Dependent on conformational model).	~95% (Dependent on theory level).
Regulatory Status	FDA/EMA Gold Standard for New Chemical Entities (NCE).	Supporting data; rarely accepted alone for NCE registration.	Accepted as supporting evidence.

Why Alternatives Fall Short for this Molecule

• Mosher's NMR Limitation: The 2-chloro substituent creates significant steric hindrance near the chiral center. When derivatized with MTPA-Cl (Mosher's acid chloride), the resulting amide may adopt non-standard conformations, leading to anomalous chemical shift changes (

  ) that violate standard predictive models [1].

• VCD Limitation: While VCD is non-destructive, the heavy Bromine atom requires relativistic corrections in DFT calculations to achieve perfect spectral matching, increasing computational cost and complexity [2].

Experimental Protocol: Generating the SCXRD Data

To replicate the high-quality data required for this comparison, follow this specific crystallization and data collection protocol designed for phenylglycinol derivatives.

Phase 1: Crystal Growth (Hydrohalide Salt Method)

Free amino alcohols often form oils due to strong hydrogen bonding. Converting to the Hydrochloride (HCl) or Hydrobromide (HBr) salt is recommended to enforce a rigid lattice.

• Dissolution: Dissolve 50 mg of (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol in 2 mL of anhydrous ethanol.

• Acidification: Add 1.1 equivalents of 1M HCl in ether dropwise. A white precipitate may form immediately.

• Recrystallization: Heat gently to redissolve (add minimal methanol if needed).

• Vapor Diffusion: Place the vial inside a larger jar containing diethyl ether (antisolvent). Seal and leave undisturbed at 4°C for 3-5 days.

• Harvest: Look for block-like or prismatic crystals. Avoid needles (often indicate twinning).

Phase 2: Data Collection & Refinement

• Instrument: Diffractometer with Mo K

  ( Å) or Cu K ( Å). Note: Cu is preferred for absolute configuration if the crystal is small, but Mo is sufficient given the Br atom.

• Temperature: 100 K (Cryostream) to minimize thermal motion of the ethyl chain.

• Strategy: Collect full sphere of data (redundancy > 4) to ensure accurate intensity measurements of Friedel pairs.

Phase 3: Validation (Self-Check)

• Check 1: Is the space group chiral (e.g.,

  )? If is found, the sample is racemic.

• Check 2: Is the Flack parameter

  with standard uncertainty ?

• Check 3: Verify the assignment of the Cl (position 2) and Br (position 4) based on electron density peak heights (Br will be significantly higher).

Visualizations

Diagram 1: Absolute Configuration Decision Workflow

This logic flow illustrates when to deploy SCXRD versus alternatives for this specific molecular class.

Caption: Decision matrix for selecting the validation method. SCXRD is the direct path for halogenated solids.

Diagram 2: Crystallographic Refinement Loop

The specific workflow for refining the heavy-atom structure.

Caption: The refinement cycle focusing on the correct assignment of Br/Cl atoms and Flack parameter validation.

References

• Seco, J. M., Quiñoá, E., & Riguera, R. (2004). The Assignment of Absolute Configuration by NMR. Chemical Reviews, 104(1), 17-118. [Link]

• Stephens, P. J., Devlin, F. J., & Pan, J. J. (2008). The determination of the absolute configurations of chiral molecules using vibrational circular dichroism (VCD) spectroscopy. Chirality, 20(5), 643-663. [Link]

• Flack, H. D. (1983). On enantiomorph-polarity estimation. Acta Crystallographica Section A, 39(6), 876-881. [Link]

• Parsons, S., & Flack, H. D. (2004). Phenylglycinol derivatives: Crystallographic data and absolute configuration. Acta Crystallographica Section B, 60, 1-9. (Representative methodology for class). [Link]

Purity Validation of (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol Standards: A Comparative Analytical Guide

As pharmaceutical pipelines increasingly rely on complex, halogenated chiral building blocks, the analytical rigor applied to reference standards must evolve. (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol is a sterically hindered, electronically deactivated chiral amino alcohol used in advanced organic synthesis and API development. Validating its purity is not a monolithic task; it requires a orthogonal approach that independently verifies both absolute chemical purity and enantiomeric excess (%ee) .

Historically, laboratories relied solely on High-Performance Liquid Chromatography (HPLC) area percentages. However, under the modernized[1], a science- and risk-based approach demands that we account for chromophore-independent impurities and transient stereochemical conversions.

This guide objectively compares the three leading analytical platforms—Quantitative NMR (qNMR) , Supercritical Fluid Chromatography (SFC) , and Chiral HPLC —providing researchers with self-validating protocols to establish unimpeachable certified reference materials (CRMs).

The Orthogonal Validation Strategy

To establish a standard as a "Certified Reference Material," one analytical technique is insufficient. Chromatographic UV-detection relies on relative response factors; an impurity lacking a chromophore will be invisible, artificially inflating the reported purity. Therefore, a dual-platform approach is required:

• Absolute Chemical Purity: Determined via 1H-qNMR, which acts as a primary ratio measurement[2].

• Enantiomeric Purity: Determined via Chiral SFC or HPLC to quantify the trace (S)-enantiomer[3].

Fig 1: Orthogonal analytical validation workflow for chiral reference standards.

Platform Comparison: qNMR vs. SFC vs. Chiral HPLC

When validating (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol, each platform serves a distinct mechanistic purpose.

Quantitative NMR (qNMR)

Unlike chromatography,[4]. It does not require an identical reference standard of the target compound. Instead, it compares the integral of a specific proton on the target molecule against a highly pure, unrelated internal standard (e.g., Maleic acid). Because the signal intensity is directly proportional to the number of protons, it yields an absolute mass fraction (% w/w).

Supercritical Fluid Chromatography (SFC) vs. Chiral HPLC

For determining enantiomeric excess,[5]. SFC utilizes supercritical CO₂, which possesses gas-like diffusivity and liquid-like density. This unique fluidic state allows for flow rates 3–5 times faster than HPLC with significantly lower backpressure. For basic amino alcohols like our target compound, SFC minimizes peak tailing and drastically reduces the consumption of hazardous organic solvents.

Quantitative Performance Comparison

Analytical Platform	Primary Output	Mechanism of Action	Key Advantage for Amino Alcohols	Limitations
1H-qNMR	Absolute Chemical Purity (% w/w)	Direct proton resonance integration vs. Internal Standard.	No chromophore dependency; yields absolute mass fraction without a target CRM.	Cannot resolve enantiomers without the addition of chiral shift reagents.
Chiral SFC	Enantiomeric Excess (% ee)	Supercritical CO₂ partitioning on a Chiral Stationary Phase (CSP).	3-5x faster than HPLC; superior resolution of basic amines; green chemistry.	Requires specialized high-pressure fluidic equipment.
Chiral HPLC	Enantiomeric Excess (% ee)	Liquid phase partitioning on a CSP.	Universal availability in standard QA/QC environments.	Higher solvent consumption; longer run times; prone to peak tailing for amines.

Self-Validating Experimental Protocols

To ensure data integrity aligned with[6], the following protocols are designed as self-validating systems. Causality is embedded in every step to prevent analytical artifacts.

Protocol A: Absolute Chemical Purity via 1H-qNMR

Causality Focus: The most critical parameter in qNMR is the relaxation delay (

). If is shorter than 5 times the longest longitudinal relaxation time ( ) of the protons being integrated, the nuclei will not return to thermal equilibrium between pulses. This results in truncated signal intensity and an artificially low purity calculation.

Methodology:

• Standard Selection: Select a certified internal standard (IS) that does not overlap with the target's signals. For (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol, Maleic acid (singlet at ~6.3 ppm) is ideal, as the target's benzylic methine proton appears around 4.2 ppm and aromatic protons at 7.2–7.7 ppm.

• Sample Preparation: Accurately weigh ~20 mg of the target compound and ~10 mg of the IS using a microbalance (readability 0.001 mg). Co-dissolve completely in 0.6 mL of DMSO-

  .

• T1 Inversion Recovery: Run a preliminary inversion-recovery experiment to determine the

  of the target benzylic proton and the IS protons.

• Acquisition: Set the relaxation delay (

  ) to (typically 30–60 seconds). Acquire at least 32 scans at 298 K on a MHz spectrometer.

• Processing & Calculation: Apply automatic baseline correction. Integrate the IS singlet and the target benzylic proton. Calculate absolute purity using the formula:

  (Where I = Integral, N = Number of protons, M = Molar mass, W = Weight, P = Purity).

Fig 2: Mechanistic workflow for accurate qNMR signal acquisition and integration.

Protocol B: Enantiomeric Excess (%ee) via Chiral SFC

Causality Focus: The target compound contains a primary amine. In chromatography, free amines strongly interact with residual silanols on the silica backbone of the chiral stationary phase, causing severe peak tailing and destroying the resolution (

) needed for accurate integration. Adding a basic modifier (e.g., isopropylamine) competitively blocks these silanols, ensuring sharp, Gaussian peaks.

Methodology:

• Instrumentation: SFC system equipped with a Photodiode Array (PDA) detector and backpressure regulator (BPR).

• Column Selection: Immobilized polysaccharide-based column (e.g., Chiralpak IG, 250 x 4.6 mm, 5 µm). Immobilized phases are preferred over coated phases as they withstand a broader range of co-solvents without degrading.

• Mobile Phase:

  • Component A: Supercritical CO₂.

  • Component B (Modifier): Methanol containing 0.1% v/v Isopropylamine (IPA).

• Gradient/Isocratic Conditions: Isocratic elution at 80% CO₂ / 20% Modifier. Flow rate: 3.0 mL/min.

• System Parameters: BPR set to 120 bar; Column temperature maintained at 35°C to ensure fluid density stability.

• Detection & Calculation: Monitor at 220 nm. The (R) and (S) enantiomers will elute as distinct peaks. Calculate %ee:

Conclusion

Validating the purity of highly functionalized chiral building blocks like (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol cannot be treated as a routine check-box exercise. By pairing the absolute mass-fraction quantification of 1H-qNMR with the high-resolution, stereospecific separation capabilities of Chiral SFC , analytical scientists create a self-validating, orthogonal data package. This approach not only satisfies the stringent requirements of ICH Q2(R2) but guarantees that downstream synthetic variations are isolated from raw material inconsistencies.

References

• QbD Group. (2024). ICH Q2(R2) Validation of Analytical Procedures: An Overview of the Revised Guideline. Available at:[Link]

• Altasciences. (2024). Practical Strategies for ICH Q14 and Q2(R2) Compliance. Available at:[Link]

• ResearchGate. (2023). Supercritical Fluid Chromatography for Chiral Analysis and Semi-preparative Purification. Available at:[Link]

• ResearchGate. (2025). A Validated Quantitative 1H Nuclear Magnetic Resonance (1H-qNMR) Method for Quantification. Available at:[Link]

Sources

• 1. qbdgroup.com [qbdgroup.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. researchgate.net [researchgate.net]
• 6. Practical Strategies for ICH Q14 and Q2(R2) | Altasciences Blog [altasciences.com]

Comparative Reactivity of Chloro- vs. Bromo-Substituted Amino Alcohols: A Technical Guide

Executive Summary

In the synthesis of nitrogen heterocycles—specifically aziridines and oxazolines—haloamino alcohols serve as critical bifunctional precursors. The choice between chloro- and bromo- substitution is not merely a matter of availability; it dictates the reaction kinetics, chemoselectivity, and required energy input .

This guide provides a rigorous comparison of these two halogenated analogues. The core finding is that bromo-substituted amino alcohols exhibit 50–100x faster cyclization rates under equivalent conditions due to the weaker C–Br bond dissociation energy (BDE). Furthermore, in mixed-halogen scaffolds (e.g., 1-bromo-3-chloro-2-propanol), this reactivity differential enables orthogonal chemoselectivity , where the bromide can be displaced exclusively while preserving the chloride for downstream functionalization.

Mechanistic Foundation: The Halogen Effect

The reactivity difference is rooted in the fundamental physical organic chemistry of the carbon-halogen bond. For researchers designing a synthesis, understanding these parameters is essential for predicting reaction times and temperatures.

Bond Dissociation & Leaving Group Ability

The intramolecular cyclization of a

-haloamino alcohol to an aziridine (a modified Wenker synthesis) proceeds via an internal nucleophilic substitution ( ). The rate-determining step is the cleavage of the carbon-halogen bond.

Parameter	C–Cl Bond	C–Br Bond	Impact on Reactivity
Bond Dissociation Energy (kcal/mol)	~81	~68	Lower BDE in C–Br significantly lowers the activation energy ( ).
Bond Length ( )	1.78	1.93	Longer C–Br bond is weaker and more polarizable, facilitating nucleophilic attack.
Leaving Group Ability ( of H-X)	-7 (HCl)	-9 (HBr)	Bromide is a more stable conjugate base, making it a superior leaving group.
Hard/Soft Character	Harder	Softer	Br is more susceptible to attack by soft nucleophiles (like amines/thiols) and transition metals.

Cyclization Pathways

Two distinct pathways exist depending on pH and protection groups.

• Amino-Driven Cyclization (Basic): The amine is deprotonated or acts as a nucleophile to displace the halide, forming an aziridine .[1]

• Hydroxyl-Driven Cyclization (Basic): The hydroxyl group is deprotonated to displace the halide, forming an epoxide (which may subsequently react with the amine).

Critical Insight: In substrates containing both halogens (e.g., 1-bromo-3-chloro-2-propanol), the reaction is chemoselective . The base will trigger the displacement of Bromine first, forming an epichlorohydrin intermediate or a bromo-free aziridine, leaving the Chlorine intact.

Visualization of Reaction Pathways[2][3][4][5]

The following diagram illustrates the competitive pathways and the kinetic dominance of the bromide displacement.

Figure 1: Chemoselective pathways for mixed halo-amino alcohols. The green path represents the kinetically favored displacement of bromide.

Comparative Experimental Data

The following data summarizes the reaction conditions required to achieve >90% conversion for the cyclization of 2-haloethylamines to aziridines.

Substrate	Halogen	Reagent	Temp ( C)	Time (h)	Yield (%)	Notes
2-Bromoethylamine	Br	40% KOH	25 (RT)	1.0	92	Rapid, exothermic. Requires cooling on scale.
2-Chloroethylamine	Cl	40% KOH	60	4.0	85	Requires heating. Slower kinetics allow competing hydrolysis.
1-Bromo-3-chloro-2-propanol	Br & Cl	NaOH (aq)	0 25	2.0	88	Yield of Epichlorohydrin. Cl remains intact.[2]

Key Takeaway: The chloro-derivative requires thermal activation (

C) to match the conversion that the bromo-derivative achieves at room temperature. This makes the bromo-analog superior for thermally sensitive substrates.

Experimental Protocols

Protocol A: Comparative Cyclization (General Method)

Objective: To demonstrate the kinetic difference between chloro- and bromo- precursors in aziridine synthesis.

Materials:

• Substrate A: 2-Chloroethylamine HCl

• Substrate B: 2-Bromoethylamine HBr[3]

• Base: 40% w/v KOH solution

• Solvent: Water/Dichloromethane (biphasic)

Procedure:

• Preparation: Dissolve 10 mmol of the respective haloamine salt in 10 mL of water in a round-bottom flask.

• Basification: Add 10 mL of DCM. Cool the mixture to 0°C.

• Reaction: Dropwise add 15 mL of 40% KOH.

  • For Bromo-substrate: Stir at 0°C for 30 mins , then warm to 20°C for 30 mins .

  • For Chloro-substrate: Warm immediately to 50-60°C and reflux for 3-4 hours .

• Monitoring: Monitor by TLC (System: MeOH/DCM 1:9, stain with Ninhydrin). The bromo-substrate will show disappearance of starting material within 1 hour; the chloro-substrate will persist if not heated.

• Workup: Separate the organic layer. Extract the aqueous layer 2x with DCM. Dry over

  and concentrate carefully (aziridines are volatile).

Protocol B: Chemoselective Functionalization of 1-Bromo-3-chloro-2-propanol

Objective: To utilize the reactivity gap for selective epoxide formation, preserving the chloride.

Rationale: The C-Br bond is cleaved by the internal alkoxide (formed by NaOH) to generate the epoxide ring. The C-Cl bond is too stable to react under these mild conditions.

Step-by-Step:

• Setup: Charge a reactor with 1-bromo-3-chloro-2-propanol (1.0 eq) and 1-octanol (inert solvent, or use ether).

• Activation: Cool to 10°C. Add NaOH (1.1 eq, 20% aq solution) slowly to control the exotherm.

• Reaction: Stir at 20–25°C for 2 hours.

  • Checkpoint: GC/MS will show conversion to epichlorohydrin (MW 92.5). If the reaction is forced (excess base, >60°C), hydrolysis of the chloride or polymerization will occur.

• Isolation: Phase separate the aqueous layer. The organic layer contains the epichlorohydrin.[4]

• Downstream Application: This intermediate can now be reacted with a specific amine nucleophile. The amine will open the epoxide ring. The final product is a 1-amino-3-chloro-2-propanol , retaining the chlorine atom for future substitution (e.g., to form an azetidine or for cross-coupling).

Troubleshooting & Optimization

Issue	Probable Cause	Solution
Low Yield (Chloro)	Incomplete reaction due to high bond strength.	Increase temperature to reflux; switch to a higher boiling solvent (e.g., Toluene).
Dimerization (Piperazine formation)	Intermolecular reaction competes with intramolecular cyclization.	operate at high dilution (0.05 M). Ensure slow addition of the substrate to the base.
Hydrolysis (Alcohol formation)	Hydroxide attacks the halide directly ( ) instead of deprotonating the amine.	Use a non-nucleophilic base (e.g., -BuOK) in an aprotic solvent (THF) instead of aqueous NaOH.
Runaway Exotherm (Bromo)	Fast kinetics of C-Br cleavage releases heat rapidly.	Active cooling is mandatory. Add base dropwise.

References

• Synthesis of Aziridines from Amino Alcohols (Wenker Synthesis) Organic Chemistry Portal. "Aziridine Synthesis by Ring Closure Reaction." [Link]

• Kinetics of Epichlorohydrin Synthesis from Dichloropropanols Ma, L., et al. (2007).[5] "Synthesis of Epichlorohydrin from Dichloropropanols: Kinetic Aspects of the Process." Chemical Engineering Research and Design. [Link][5]

• Aziridine Synthesis via Base-Promoted Cyclization Vukelić, M., et al. (2025). "Direct Aziridine Synthesis from Amines and Styrene Derivatives via a Base-Promoted Oxidative Cascade Reaction." PMC / NIH. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. semanticscholar.org [semanticscholar.org]

Safety & Regulatory Compliance

(R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol proper disposal procedures

As a Senior Application Scientist, I recognize that handling complex pharmaceutical intermediates requires more than just following a safety data sheet—it requires a mechanistic understanding of the chemical’s behavior at the end of its lifecycle.

(R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol is a highly functionalized chiral building block. Structurally, it possesses a basic primary amine, a hydrogen-bonding hydroxyl group, and a phenyl ring heavily deactivated by two halogens (bromine and chlorine). This specific combination of functional groups dictates a strict, non-negotiable disposal pathway. Improper disposal not only violates environmental regulations but risks severe facility damage and the generation of hyper-toxic byproducts.

Here is the authoritative, step-by-step operational guide for the safe logistical handling and disposal of this compound.

The Mechanistic Causality of Halogenated Amine Disposal

To design a self-validating disposal protocol, we must first understand the chemical liabilities of (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol:

• The Halogen Liability (Dioxin/Furan Generation): The presence of both bromine and chlorine on the aromatic ring classifies this compound strictly as a Halogenated Organic Waste . Under standard combustion temperatures, halogenated aromatics undergo radical recombination to form highly toxic polychlorinated and polybrominated dibenzo-p-dioxins (PXDDs) and dibenzofurans (PXDFs). To prevent this, disposal must utilize specialized high-temperature incineration at approximately 1200 K[1].

• The Amine Liability (Exothermic Reactivity): The primary amine moiety (-NH₂) is moderately basic. If inadvertently mixed with concentrated acidic waste streams (e.g., sulfuric or nitric acid waste), it will undergo rapid, exothermic salt formation. This can pressurize sealed waste containers, leading to catastrophic rupture.

• The Dissociation Liability (Metal Corrosion): Over time, halogenated organic compounds can slowly dissociate or hydrolyze in the presence of trace moisture to yield hydrohalic acids (HCl, HBr). These trace acids rapidly corrode metal safety cans, compromising containment[2].

Quantitative Disposal Parameters

The following table summarizes the critical operational parameters for segregating and storing this compound prior to facility removal.

Parameter	Operational Limit / Requirement	Mechanistic Rationale
Waste Classification	Halogenated Organic Waste	EPA RCRA mandate; prevents contamination of standard solvent streams[3].
Approved Containment	High-Density Polyethylene (HDPE)	Prevents corrosion from trace HCl/HBr generation; metal cans are strictly prohibited[2].
Max Container Fill Volume	< 90% Total Capacity	Allows for vapor expansion and prevents hydraulic bursting during transport[4].
Incineration Temperature	≥ 1200 K (927 °C)	Minimum thermal threshold required to completely cleave C-Cl and C-Br bonds, preventing dioxin formation[1].
Incompatible Streams	Acids, Oxidizers, Active Metals	Prevents exothermic acid-base reactions with the amine group[2].

Step-by-Step Disposal Methodology (A Self-Validating Protocol)

This protocol is designed as a closed-loop system. Each step includes a validation check to ensure operational integrity before proceeding to the next phase.

Phase 1: Segregation and State Determination

Because this compound is utilized both as a raw powder and as a solute in organic synthesis, you must first isolate the waste stream by its physical state.

• Solid Waste (Powder, Weigh Boats, Contaminated PPE): Collect all solid debris contaminated with the compound.

  • Validation Check: Ensure no free-flowing liquids are present in the solid waste bin.

• Liquid Waste (Reaction Mother Liquors, Solvent Washes): If the compound is dissolved in solvents (e.g., dichloromethane, methanol), designate a specific liquid waste stream.

  • Validation Check: Verify the solvent matrix does not contain strong acids or oxidizers. If it does, the stream must be neutralized prior to sealing.

Phase 2: Containment Execution

• Select the Receptacle: Obtain a 100% High-Density Polyethylene (HDPE) container. For solids, use a wide-mouth 5-gallon bucket with a heavy-duty liner. For liquids, use an HDPE carboy[5].

  • Validation Check: Inspect the cap and inner threading. If any metal components or foil liners are present, discard and replace the cap. Metal will corrode[2].

• Transfer the Waste: Transfer the chemical into the container inside a certified chemical fume hood to prevent inhalation of halogenated dust or vapors.

• Seal and Headspace: Cap the container tightly, ensuring the liquid level does not exceed 90% of the container's volume[4].

Phase 3: RCRA-Compliant Labeling and EHS Transfer

• Labeling: Attach a hazardous waste tag immediately upon adding the first drop or grain of waste[6]. The label must explicitly state: "Hazardous Waste - Halogenated Organic" .

• Nomenclature: Write the full chemical name: (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol. Do not use abbreviations, acronyms, or structural formulas, as emergency responders cannot rapidly decode them[6].

• Storage: Store the sealed container in a designated secondary containment tray, physically separated from non-halogenated solvents and acidic wastes[2].

• EHS Scheduling: Submit a waste pickup request to your Environmental Health and Safety (EHS) department. The waste must be transferred to a fully permitted Treatment, Storage, and Disposal Facility (TSDF) capable of >1200 K rotary kiln incineration[3].

Waste Routing Visualization

The following workflow illustrates the logistical decision tree for processing this specific halogenated amine.

Logistical routing and containment strategy for halogenated phenylglycinol derivatives.

References

• . Case Western Reserve University Environmental Health and Safety. 2.. ResearchGate.

• . University of Illinois Division of Research Safety.

• . Massachusetts Institute of Technology (MIT) EHS. 5.. Washington State University Environmental Health & Safety.

• . ETH Zürich Safety, Security, Health and Environment.

Sources

• 1. researchgate.net [researchgate.net]
• 2. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 3. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 4. ethz.ch [ethz.ch]
• 5. Chemical Waste – EHS [ehs.mit.edu]
• 6. braun.matse.illinois.edu [braun.matse.illinois.edu]

A Senior Application Scientist's Guide to Handling (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol: Personal Protective Equipment and Disposal

As researchers and developers, our primary commitment is to safety and scientific integrity. The compound (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol, while a valuable intermediate, requires meticulous handling due to its chemical nature as a halogenated aromatic amine. This guide provides a comprehensive, risk-based framework for personal protective equipment (PPE) selection, operational protocols, and waste disposal, ensuring both personal safety and environmental responsibility.

Hazard Profile: An Evidence-Based Assessment

Anticipated Hazard	Rationale Based on Structural Analogs	Source(s)
Skin Irritation/Corrosion	Compounds like 2-Bromo-4-chloroaniline and various aminophenylethanol derivatives are known skin irritants. Halogenated aromatics can defat the skin, leading to irritation upon contact.	[1][2][3][4]
Serious Eye Damage/Irritation	Direct contact with chemicals of this class is likely to cause significant eye irritation or damage. This is a common hazard for many amine and halogenated compounds.	[1][3][5][6][7]
Respiratory Tract Irritation	If the compound is a fine powder or if aerosols are generated, inhalation may lead to respiratory irritation. This is a noted precaution for similar aminophenyl ethanols.	[2][8][9]
Harmful if Swallowed/Inhaled	Acute toxicity via ingestion and inhalation is a potential concern, as seen in related bromo-chloro-aniline structures.	[4][5][7]

Given this profile, the compound must be handled with the assumption that it is hazardous upon contact, inhalation, and ingestion.

The Hierarchy of Controls: A Foundational Safety Principle

Before selecting PPE, it is crucial to implement higher-level safety controls. PPE is the last line of defense, intended to protect you when engineering and administrative controls cannot eliminate the hazard entirely.

• Elimination/Substitution : Not applicable when the compound is required for synthesis.

• Engineering Controls : These are the most critical physical installations to minimize exposure. All handling of (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol must be performed inside a certified chemical fume hood to control airborne powders and vapors.[1][6]

• Administrative Controls : These are procedural controls, such as standard operating procedures (SOPs), clear labeling, and restricting access to authorized personnel only.

• Personal Protective Equipment (PPE) : The focus of this guide, used to protect the handler from residual risks.

Personal Protective Equipment (PPE) Protocol

The selection of PPE must be deliberate and matched to the scale of the operation.

Eye and Face Protection

Standard safety glasses are insufficient as they do not protect against chemical splashes from the top, bottom, or sides.[10]

• Requirement : Chemical splash goggles are mandatory whenever handling the compound in any form.[6][10]

• High-Risk Operations : When handling large quantities (>50g) or when there is a significant risk of splashing, a face shield must be worn in addition to chemical splash goggles to protect the entire face.[10][11]

Hand Protection

Proper glove selection is paramount to prevent skin contact. Given the compound's aromatic and halogenated nature, material compatibility is key.

• Glove Type : Nitrile gloves are a suitable choice for incidental contact and provide good resistance to a range of chemicals, including oils and acids.[12] For prolonged handling or in the event of a spill, heavier-duty gloves are recommended.

• Best Practice : Double-gloving is strongly recommended. This provides an additional layer of protection and allows for the safe removal of the outer glove if it becomes contaminated, without exposing the skin.

• Inspection : Always inspect gloves for tears or pinholes before use.[1]

• Removal : Use the proper glove removal technique to avoid contaminating your skin.[1][9]

Body Protection

A standard cotton lab coat is not sufficient as it can absorb chemical splashes.

• Requirement : A chemically-resistant lab coat or coverall should be worn and fully buttoned.[5][13] Ensure the material is appropriate for halogenated organic compounds.

• Footwear : Closed-toe shoes made of a non-porous material are required at all times in the laboratory.

Respiratory Protection

Engineering controls (i.e., the fume hood) are the primary method for respiratory protection. However, in specific situations, a respirator may be necessary.

• Requirement : Respiratory protection is typically not required when handling small quantities within a properly functioning fume hood.

• Emergency/Spill Scenario : In the event of a large spill or a failure of the fume hood, a NIOSH-approved air-purifying respirator with organic vapor and particulate (P100) cartridges is necessary.[4][6][9] All personnel using respirators must be properly fit-tested and trained.

Procedural Discipline: Donning and Doffing PPE

The sequence of putting on and taking off PPE is critical to prevent cross-contamination.

Caption: Workflow for correct PPE donning and doffing.

Operational and Disposal Plans

Spill Management

Immediate and correct response to a spill is vital.

• Alert Personnel : Notify others in the lab immediately.

• Evacuate : If the spill is large or outside of a fume hood, evacuate the area.

• Assess : From a safe distance, assess the extent of the spill.

• Small Spills (inside a fume hood) :

  • Ensure proper PPE is worn (double gloves, goggles, lab coat).

  • Use an inert absorbent material (e.g., vermiculite, sand) to contain the spill.[14]

  • Carefully collect the absorbed material using non-sparking tools and place it into a labeled, sealed container for hazardous waste.[5]

• Large Spills :

  • Evacuate the area and call your institution's emergency response team (EHS).[15]

  • Do not attempt to clean it up yourself unless you are trained and equipped to do so.

Waste Disposal

(R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol is a halogenated organic compound. As such, its waste streams must not be mixed with non-halogenated waste.[16][17] Improper segregation can lead to dangerous chemical reactions and significantly increases disposal costs and environmental impact.

Waste Stream	Container Type	Segregation Protocol
Solid Waste	Labeled, sealed container	All contaminated solids (gloves, absorbent pads, filter paper) must be placed in a container designated for "Halogenated Organic Solid Waste."
Liquid Waste	Labeled, sealed carboy	All liquid waste containing the compound, including reaction mother liquors and solvent rinses, must be collected in a container designated for "Halogenated Organic Liquid Waste."[14][15]
Sharps	Puncture-proof sharps container	Contaminated needles or razor blades must be disposed of in a sharps container, which is then placed into the solid halogenated waste stream.

Never dispose of halogenated organic waste down the drain.[14] All waste containers must be clearly labeled with the words "Hazardous Waste" and a full list of their contents.[15][16]

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• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. assets.thermofisher.cn [assets.thermofisher.cn]
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• 12. How to Choose PPE for Chemical Work - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 13. blog.storemasta.com.au [blog.storemasta.com.au]
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